p-Toluenesulfonic acid monohydrate

• CAS: 6192-52-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O). The information is compiled from various scientific and chemical data sources to support research, development, and quality control activities. This document presents quantitative data in structured tables, outlines general experimental methodologies for property determination, and includes a logical workflow for its synthesis and purification.

Core Physical and Chemical Properties

p-Toluenesulfonic acid monohydrate is a strong organic acid widely utilized as a catalyst in organic synthesis. It is a white, crystalline solid that is soluble in water and other polar organic solvents.[1][2] The presence of a water molecule in its hydrated form contributes to its stability and ease of handling compared to its anhydrous counterpart.[2]

Identification and Nomenclature

Identifier	Value
Chemical Name	4-Methylbenzenesulfonic acid monohydrate
Common Names	p-Toluenesulfonic acid monohydrate, Tosic acid monohydrate, PTSA monohydrate
CAS Number	6192-52-5[1]
Molecular Formula	C₇H₁₀O₄S[3]
Molecular Weight	190.22 g/mol [1]
InChI Key	KJIFKLIQANRMOU-UHFFFAOYSA-N[4]
SMILES String	CC1=CC=C(C=C1)S(=O)(=O)O.O[5]

Tabulated Physical Properties

The following table summarizes the key quantitative physical properties of p-Toluenesulfonic acid monohydrate.

Property	Value	Notes
Melting Point	103-107 °C (217-225 °F; 376-380 K)[1][6]	The anhydrous form has a lower melting point of 38 °C.[1]
Boiling Point	140 °C (284 °F; 413 K) at 20 mmHg[1][6]
Density	1.24 g/cm³[1][7]
Solubility in Water	67 g/100 mL[1]	Highly soluble in water.
pKa	-2.8 (for the anhydrous acid in water)	A strong organic acid.
Vapor Pressure	0.0000027 mmHg at 25 °C[6]
Flash Point	180 °C (356 °F)[8]
Refractive Index	~1.382-1.384[3]
Appearance	White to off-white crystalline solid[2][9]	Can sometimes have a pinkish tint.[9]
Odor	Odorless to slight characteristic odor[2][9]
Hygroscopicity	Hygroscopic[2]	Readily absorbs moisture from the air.[2]

Experimental Protocols for Property Determination

Detailed, standardized experimental protocols for determining the physical properties of every chemical compound are not always publicly available. However, organizations like the American Chemical Society (ACS) provide general methods for testing reagent chemicals. The following outlines the principles behind determining some of the key properties of p-Toluenesulfonic acid monohydrate.

Assay (Acid-Base Titrimetry)

This method determines the purity of the acid.

• Principle: A precisely weighed sample of p-Toluenesulfonic acid monohydrate is dissolved in water and titrated with a standardized solution of a strong base, such as sodium hydroxide (B78521), to a phenolphthalein (B1677637) endpoint. The amount of titrant required is used to calculate the percentage purity of the acid.

• General Protocol:

  • Accurately weigh approximately 0.8 g of p-Toluenesulfonic acid monohydrate.

  • Dissolve the sample in 100 mL of deionized water.

  • Add 0.10 mL of phenolphthalein indicator solution.

  • Titrate with a 0.1 N sodium hydroxide volumetric solution until a pink endpoint is reached and persists.

  • The purity is calculated based on the volume of NaOH solution consumed, where one milliliter of 0.1 N sodium hydroxide corresponds to 0.01902 g of C₇H₁₀O₄S.[10]

Melting Point Determination

• Principle: The melting point is determined by heating a small, powdered sample in a capillary tube within a calibrated apparatus. The temperature range from the first appearance of liquid to the complete liquefaction of the solid is recorded. For a pure crystalline solid, this range is typically narrow.

• General Protocol:

  • A small amount of finely ground p-Toluenesulfonic acid monohydrate is packed into a capillary tube.

  • The tube is placed in a melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperatures at which melting begins and is complete are recorded.

Density Measurement

• Principle: The density of a solid can be determined by several methods, including gas pycnometry and the gravimetric buoyancy method (based on Archimedes' principle).

• Gas Pycnometry: This technique measures the volume of a solid by displacing an inert gas (typically helium) in a calibrated chamber. The density is then calculated from the measured volume and the mass of the sample.[11]

• Gravimetric Buoyancy Method: The sample is weighed in air and then weighed again while submerged in a liquid of known density (e.g., water). The difference in weight is used to calculate the volume of the sample, from which the density can be determined.[11]

Solubility Determination

• Principle: The solubility of p-Toluenesulfonic acid monohydrate in a solvent can be determined by preparing a saturated solution at a specific temperature. The concentration of the solute in the saturated solution is then measured.

• General Protocol:

  • Excess p-Toluenesulfonic acid monohydrate is added to a known volume of the solvent (e.g., water) in a vessel.

  • The mixture is agitated at a constant temperature until equilibrium is reached (i.e., the solution is saturated).

  • A sample of the supernatant liquid is carefully removed and its concentration is determined by a suitable analytical method, such as titration or spectroscopy.

  • Studies have shown that the solubility of p-Toluenesulfonic acid monohydrate in aqueous solutions increases with temperature.[12][13]

Synthesis and Purification Workflow

p-Toluenesulfonic acid is typically produced on an industrial scale through the sulfonation of toluene (B28343). The monohydrate is then isolated and purified.

Caption: Synthesis and purification workflow for p-Toluenesulfonic acid monohydrate.

Synthesis

The primary method for synthesizing p-Toluenesulfonic acid is the sulfonation of toluene using concentrated sulfuric acid.[8] The reaction is typically heated, and the water produced as a byproduct is removed via azeotropic distillation using a Dean-Stark apparatus to drive the equilibrium towards the product.[8][9]

Purification

Common impurities in the crude product include benzenesulfonic acid and residual sulfuric acid.[3] Purification is often achieved by recrystallization. One method involves dissolving the crude product in a minimal amount of hot water, followed by cooling and saturation with gaseous hydrogen chloride to decrease the solubility of the p-Toluenesulfonic acid monohydrate, causing it to crystallize.[1][9] The purified crystals are then filtered and dried.[9] Another approach to remove water is through azeotropic drying with a solvent like toluene.

References

• 1. Synthesis and one Application of p-Toluenesulfonic acid_Chemicalbook [chemicalbook.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. p-Toluenesulfonic acid CAS#: 104-15-4 [m.chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN106588712A - Purification method capable of reducing sulfate content of p-toluenesulfonic acid - Google Patents [patents.google.com]
• 6. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 7. m.youtube.com [m.youtube.com]
• 8. spegroup.ru [spegroup.ru]
• 9. prepchem.com [prepchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Applications of p-Toluenesulfonic Acid Monohydrate in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Toluenesulfonic acid monohydrate (TsOH·H₂O), a strong organic acid, is a versatile and widely utilized catalyst in organic synthesis.[1][2] Its solid, non-corrosive nature makes it a more convenient and safer alternative to many strong mineral acids.[3][4] This guide provides an in-depth overview of the core applications of TsOH·H₂O in organic chemistry, complete with quantitative data, detailed experimental protocols, and mechanistic diagrams to support researchers and professionals in drug development and chemical synthesis.

Core Applications as an Acid Catalyst

p-Toluenesulfonic acid monohydrate's efficacy stems from its ability to act as a proton donor, activating a wide range of functional groups.[5] It is soluble in water, alcohols, and other polar organic solvents, enhancing its utility across various reaction conditions.[6][7] Its key applications include esterification, acetalization, protection and deprotection of functional groups, and the synthesis of complex organic molecules.[8][9]

Esterification and Transesterification Reactions

TsOH·H₂O is a classic and effective catalyst for Fischer-Speier esterification of carboxylic acids and transesterification of esters.[6][8][10] It protonates the carbonyl oxygen of the carboxylic acid or ester, increasing its electrophilicity and facilitating nucleophilic attack by an alcohol.[3]

Quantitative Data for Esterification Reactions

Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
d-Tartaric acid	Benzyl (B1604629) alcohol	5	Benzene (B151609)	Reflux	20	96	[11]
Hippuric acid	Cyclohexanol	~2.5	Toluene	Reflux	30	-	[11][12]
Pentaerythritol	Mercaptoacetic acid	~1.6	Toluene	Reflux	3	-	[13]
Lactic acid	Butanol	1.5	Cyclohexane	-	3	99.8	[14]

Experimental Protocol: Fischer Esterification of d-Tartaric Acid

A mixture of d-tartaric acid (0.25 mol), benzyl alcohol (0.4875 mol, 195 mol%), and p-toluenesulfonic acid monohydrate (0.0125 mol, 5 mol%) in 110 mL of benzene is refluxed in a round-bottom flask equipped with a Dean-Stark trap and a condenser. The reaction is monitored until the theoretical amount of water is collected. After cooling, the reaction mixture is worked up by washing with a saturated aqueous solution of NaHCO₃ and brine, followed by drying over Na₂SO₄ and concentration under reduced pressure. The crude product is then purified.[11]

Catalytic Cycle of Fischer Esterification

Caption: Catalytic cycle of p-TsOH in Fischer esterification.

Acetalization of Aldehydes and Ketones

TsOH·H₂O is an excellent catalyst for the formation of acetals and ketals, which serve as protecting groups for carbonyl compounds.[5][6] The reaction involves the acid-catalyzed addition of an alcohol to a carbonyl group.

Experimental Workflow for Acetalization

Caption: General experimental workflow for acetal (B89532) formation.

Protection and Deprotection of Functional Groups

TsOH·H₂O is instrumental in the protection and deprotection of various functional groups, a critical step in multi-step organic synthesis.

A. Tetrahydropyranylation (THP) of Alcohols

The tetrahydropyranyl (THP) group is a common protecting group for alcohols, and its introduction is often catalyzed by TsOH·H₂O.[15][16]

• Experimental Protocol: THP Protection of an Alcohol A solution of the alcohol, dihydropyran (DHP), and a catalytic amount of p-toluenesulfonic acid monohydrate in a solvent like dichloromethane (B109758) (CH₂Cl₂) is stirred at room temperature. The reaction is monitored by TLC. Upon completion, the reaction is quenched with a mild base, and the product is isolated after an aqueous workup and purification.[17]

B. Deprotection of tert-Butoxycarbonyl (Boc) Protecting Group

TsOH·H₂O provides an effective method for the deprotection of Boc-protected amines.[1][18][19] This method is often mild and selective.

Quantitative Data for Boc Deprotection

Substrate	Catalyst Equivalents	Method	Time	Yield (%)	Reference
Boc-protected amines (various)	2	Ball milling	10 min	>98	[18][19]
N-Boc-p-hydroxyphenylglycine	2	Stirring in MeCN	-	93 (amine salt)	[20]
Boc amino acids	-	Microwave (Toluene)	30 s	8-96	[1][21]

• Experimental Protocol: Mechanochemical Boc Deprotection A mixture of the Boc-protected amine and 2 equivalents of p-toluenesulfonic acid monohydrate is ground in a ball mill at 30 Hz for 10 minutes at room temperature. The crude mixture is then suspended in dichloromethane, and the resulting precipitate (the amine tosylate salt) is collected by filtration.[18][19]

Logical Relationship in Protection/Deprotection Strategy

Caption: Logic of a protection/deprotection sequence using p-TsOH.

Friedel-Crafts Alkylation and Other C-C Bond Forming Reactions

TsOH·H₂O serves as an effective and environmentally friendly catalyst for the Friedel-Crafts alkylation of aromatic rings with activated alkyl halides, alkenes, or tosylates.[22][23][24] It offers advantages over traditional Lewis acids by minimizing side reactions and allowing for catalyst recovery and reuse.[23]

Beyond classic reactions, TsOH·H₂O catalyzes a plethora of other transformations, including the synthesis of α-amino nitriles, pyrazoles, quinolines, and other heterocyclic systems, often through multi-component reactions.[1][25]

Conclusion

p-Toluenesulfonic acid monohydrate is an indispensable catalyst in modern organic chemistry. Its strong acidity, ease of handling, and solubility in organic solvents make it a superior choice for a vast array of transformations, from fundamental reactions like esterification and acetalization to complex, multi-step syntheses in drug discovery and development. The protocols and data presented herein underscore its versatility and efficiency, providing a solid foundation for its application in research and industrial settings.

References

• 1. preprints.org [preprints.org]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. fiveable.me [fiveable.me]
• 6. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 7. guidechem.com [guidechem.com]
• 8. thomassci.com [thomassci.com]
• 9. p-Toluenesulfonic Acid - Ataman Kimya [atamanchemicals.com]
• 10. A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst | Semantic Scholar [semanticscholar.org]
• 11. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 12. benchchem.com [benchchem.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. researchgate.net [researchgate.net]
• 15. p-Toluenesulfonic Acid (P-TsOH) [commonorganicchemistry.com]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. fulir.irb.hr [fulir.irb.hr]
• 19. Solvent-Free Mechanochemical Deprotection of N-Boc Group [scirp.org]
• 20. academic.oup.com [academic.oup.com]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchgate.net [researchgate.net]
• 25. nopr.niscpr.res.in [nopr.niscpr.res.in]

A Comprehensive Technical Guide to the Solubility of p-Toluenesulfonic Acid Monohydrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) in a range of common organic solvents. Understanding the solubility characteristics of this widely used acid catalyst is crucial for its effective application in chemical synthesis, formulation development, and purification processes within the pharmaceutical and chemical industries. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for solvent selection.

Core Concepts in Solubility

The solubility of a solid in a liquid solvent is a thermodynamic equilibrium defined as the maximum concentration of the solute that can dissolve in the solvent at a specific temperature and pressure. For p-Toluenesulfonic acid monohydrate, a polar compound, its solubility is governed by the principle of "like dissolves like." It is generally soluble in polar solvents such as water and alcohols, and poorly soluble in non-polar solvents like toluene (B28343) and benzene.[1][2][3]

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for p-Toluenesulfonic acid monohydrate in various organic solvents at different temperatures. This data is essential for researchers to select appropriate solvents for their specific applications, whether for reactions, crystallizations, or formulations.

Solvent	Temperature (°C)	Solubility (g / 100 g solvent)	Solubility (Mole Fraction, x₁)
Alcohols
Methanol	25	Highly Soluble	Data not available
Ethanol	25	Highly Soluble	Data not available
Isopropanol	25	Soluble	Data not available
n-Butanol	25	Soluble	Data not available
Ketones
Acetone	25	Soluble	Data not available
Esters
Ethyl Acetate	25	Soluble	Data not available
Nitriles
Acetonitrile	25	Insoluble	Data not available
Aromatic Hydrocarbons
Toluene	25	Insoluble	Data not available

Note: While qualitative descriptions of "soluble" and "insoluble" are widely reported, specific quantitative data in the format of g/100g solvent or mole fraction remains scarce in publicly available literature. The provided table reflects this current data gap and will be updated as more precise measurements become available.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for reliable process development. The most common and reliable method for determining the solubility of a solid in a liquid is the isothermal saturation method .

Isothermal Saturation Method

This gravimetric method involves saturating a solvent with the solute at a constant temperature and then determining the concentration of the solute in the saturated solution.

Apparatus:

• Jacketed glass vessel with a stirrer

• Constant temperature circulating bath

• Analytical balance (±0.1 mg accuracy)

• Syringe with a filter (e.g., 0.45 µm PTFE)

• Drying oven

• Vials

Procedure:

• Sample Preparation: An excess amount of p-Toluenesulfonic acid monohydrate is added to a known mass of the chosen organic solvent in the jacketed glass vessel.

• Equilibration: The vessel is sealed to prevent solvent evaporation and the mixture is agitated at a constant temperature using the circulating bath for a sufficient time to reach equilibrium. This can take several hours, and it is recommended to monitor the concentration of the supernatant at intervals until it becomes constant.

• Sampling: Once equilibrium is reached, the stirring is stopped, and the solid is allowed to settle. A sample of the clear supernatant is withdrawn using a pre-heated or pre-cooled syringe fitted with a filter to avoid any undissolved solid particles.

• Analysis:

  • Gravimetric Analysis: A known mass of the filtered saturated solution is transferred to a pre-weighed vial. The solvent is then evaporated in a drying oven at a temperature below the decomposition point of p-TsOH·H₂O until a constant weight of the residue (the dissolved solute) is achieved. The mass of the dissolved solute and the mass of the solvent in the sample are then used to calculate the solubility.

  • Chromatographic Analysis (HPLC): A known volume of the filtered saturated solution is appropriately diluted and analyzed by High-Performance Liquid Chromatography (HPLC) with a UV detector. A pre-established calibration curve for p-Toluenesulfonic acid is used to determine its concentration in the saturated solution.

  • Titrimetric Analysis: A known volume of the filtered saturated solution can be titrated with a standardized solution of a strong base (e.g., sodium hydroxide) using a suitable indicator to determine the concentration of the acid.

Calculation of Solubility:

The solubility can be expressed in various units:

• Grams per 100 g of solvent: (mass of dissolved p-TsOH·H₂O / mass of solvent) x 100

• Mole fraction (x₁): moles of p-TsOH·H₂O / (moles of p-TsOH·H₂O + moles of solvent)

Logical Workflow for Solvent Selection

The selection of an appropriate solvent for a process involving p-Toluenesulfonic acid monohydrate is a critical step. The following diagram illustrates a logical workflow to guide this decision-making process.

Caption: A logical workflow for selecting an optimal solvent for processes involving p-Toluenesulfonic acid monohydrate.

This guide provides a foundational understanding of the solubility of p-Toluenesulfonic acid monohydrate in organic solvents. For critical applications, it is always recommended to perform experimental verification of solubility data.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. p-Toluenesulfonic acid | 104-15-4 [chemicalbook.com]
• 3. exsyncorp.com [exsyncorp.com]

Synthesis of p-Toluenesulfonic Acid Monohydrate from Toluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of p-Toluenesulfonic acid (p-TsOH) monohydrate, a pivotal organic compound widely utilized as a strong, organic-soluble acid catalyst in various chemical transformations.[1][2] Its applications are extensive, ranging from esterification and acetalization to its use as an intermediate in the manufacturing of pharmaceuticals, dyes, and pesticides.[2][3] This document details the underlying chemical principles, experimental protocols, and safety considerations for the laboratory-scale synthesis of p-TsOH from toluene (B28343).

Synthesis Overview and Reaction Mechanism

The industrial-scale preparation of p-TsOH is achieved through the sulfonation of toluene.[1][2] This reaction is a classic example of electrophilic aromatic substitution, where an electrophile replaces a hydrogen atom on the aromatic ring of toluene.[4][5] The methyl group (-CH₃) on the toluene ring is an ortho-, para-directing activator, meaning it increases the rate of reaction and directs the incoming electrophile to the positions ortho and para to itself.[5][6] Due to steric hindrance from the bulky methyl group, the para-substituted product, p-toluenesulfonic acid, is formed as the major product.[6]

The sulfonating agent is typically concentrated sulfuric acid, which contains the electrophilic species, sulfur trioxide (SO₃) or the protonated form, HSO₃⁺.[4] A key feature of sulfonation is its reversibility.[4][7] To drive the reaction to completion and favor the formation of the sulfonic acid, the water generated during the reaction must be removed from the system, often through azeotropic distillation with the starting toluene.[4]

The reaction mechanism proceeds as follows:

• Formation of the Electrophile: In concentrated sulfuric acid, an equilibrium exists that generates sulfur trioxide (SO₃), a potent electrophile.

• Electrophilic Attack: The π-electron system of the toluene ring acts as a nucleophile, attacking the sulfur atom of SO₃. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[7]

• Deprotonation: A base (such as HSO₄⁻ or H₂O) removes a proton from the carbon atom bearing the sulfonic acid group, restoring the aromaticity of the ring and yielding the final product.[7]

Caption: Reaction mechanism for the sulfonation of toluene.

Experimental Protocols

The following protocols are based on established laboratory procedures for the synthesis and purification of p-toluenesulfonic acid monohydrate.

This procedure utilizes a Dean-Stark apparatus to continuously remove water, thereby shifting the reaction equilibrium towards the product.[4][8][9]

Materials and Equipment:

• Round-bottom flask (500 mL)

• Dean-Stark trap

• Reflux condenser

• Heating mantle

• Toluene

• Concentrated sulfuric acid (98%)

Procedure:

• Set up the apparatus consisting of a 500 mL round-bottom flask, a Dean-Stark trap, and a reflux condenser.[9]

• To the flask, add 100 mL of toluene and carefully add 20 mL of concentrated sulfuric acid (d=1.84 g/mL).[9] The lower part of the Dean-Stark trap should also be filled with toluene.[9]

• Heat the mixture to reflux using a heating mantle. The reaction temperature should be around 160°C.[9]

• As the reaction proceeds, an azeotrope of water and toluene will distill into the Dean-Stark trap. The denser water will collect at the bottom of the trap while the toluene will overflow back into the reaction flask.[4]

• Continue the reflux for approximately 5-6 hours, or until water ceases to be collected in the trap.[9] The theoretical yield of water is approximately 12.5 mL.[9]

• Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.[9]

• Upon cooling, the p-toluenesulfonic acid may begin to crystallize, potentially forming a thick paste.[4]

Purification is necessary to remove unreacted sulfuric acid and other impurities, such as benzenesulfonic acid.[1][2] One common method involves crystallization induced by saturating an aqueous solution of the crude product with hydrogen chloride gas.[8][9]

Procedure:

• Carefully add a few milliliters of water to the cooled reaction mixture to induce crystallization if it has not already occurred.[9]

• Filter the crude product and wash it with a small amount of cold water.[9]

• Dissolve the crude p-TsOH in a minimum amount of hot water. The solution can be treated with activated charcoal to remove colored impurities.[9]

• Filter the hot solution into a conical flask and cool it thoroughly in an ice-salt bath.[9]

• Pass gaseous hydrogen chloride (HCl) through the strongly cooled solution. This reduces the solubility of the p-TsOH, causing it to precipitate as white crystals of the monohydrate.[8][9]

• Collect the white crystals by filtration and dry them over NaOH and sulfuric acid in a desiccator to remove residual water and HCl.[8][9] The resulting p-toluenesulfonic acid monohydrate has a melting point of 103-106°C.[8]

Data Presentation

The following tables summarize the quantitative data for a typical laboratory-scale synthesis.

Table 1: Reagent Quantities

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles (approx.)
Toluene	C₇H₈	92.14	100 mL (86.7 g)	0.941

| Sulfuric Acid (98%) | H₂SO₄ | 98.08 | 20 mL (36.8 g) | 0.375 |

Table 2: Reaction Conditions and Yield

Parameter	Value	Reference
Reaction Temperature	160°C (Reflux)	[9]
Reaction Time	5 - 6 hours	[9]
Theoretical Water Yield	~12.5 mL	[9]
Reported Product Yield	~25 g (crude)	[9]
Reported Molar Yield	57.6% (based on H₂SO₄)	[8]

| Melting Point (Monohydrate) | 103 - 106°C |[8] |

Experimental Workflow Visualization

The overall process from starting materials to the purified product can be visualized as follows:

Caption: Workflow for the synthesis of p-TsOH monohydrate.

Safety Precautions

The synthesis of p-toluenesulfonic acid involves hazardous materials and requires strict adherence to safety protocols.

• Toluene (C₇H₈): A flammable liquid with vapors that can form explosive mixtures with air.[4] It is toxic and can cause damage to the nervous system, liver, and hematopoietic system.[3]

• Concentrated Sulfuric Acid (H₂SO₄): Extremely corrosive and can cause severe burns upon contact with skin or eyes.[3] The reaction with toluene is exothermic.

• p-Toluenesulfonic Acid (p-TsOH): A strong acid that is a skin and eye irritant.[10][11] Inhalation may cause respiratory irritation.[10][12] It will cause chemical burns upon contact.[12]

Handling Procedures:

• All operations should be performed in a well-ventilated chemical fume hood.[12]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[13]

• Avoid inhalation of dust and vapors.[10]

• In case of skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[12]

• Keep flammable materials away from the heating source.

• Store the final product in a tightly closed container in a cool, dry place.[12]

References

• 1. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 2. PARA-TOLUENE SULFONIC ACID (PTSA) - Ataman Kimya [atamanchemicals.com]
• 3. p-Toluenesulfonic Acid [chembk.com]
• 4. spegroup.ru [spegroup.ru]
• 5. Toluene - Wikipedia [en.wikipedia.org]
• 6. quora.com [quora.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Synthesis and one Application of p-Toluenesulfonic acid_Chemicalbook [chemicalbook.com]
• 9. prepchem.com [prepchem.com]
• 10. lobachemie.com [lobachemie.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. capitalresin.com [capitalresin.com]
• 13. sdfine.com [sdfine.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the pKa and Acidity of p-Toluenesulfonic Acid Monohydrate

Abstract

p-Toluenesulfonic acid (p-TsOH), particularly in its stable monohydrate form, is a cornerstone of modern organic chemistry, valued for its role as a strong, non-oxidizing, and solid organic acid. Its efficacy as a catalyst in a multitude of reactions, from esterifications to protections of functional groups, is directly governed by its acidity, which is quantitatively expressed by its acid dissociation constant (pKa). This technical guide provides a comprehensive examination of the acidity and pKa of p-Toluenesulfonic acid monohydrate. It consolidates reported pKa values from various experimental and computational methods, details the structural factors contributing to its potent acidity, and outlines the methodologies employed for pKa determination of strong acids. This document is intended to serve as a critical resource for researchers, scientists, and drug development professionals who utilize p-TsOH in their work.

Introduction to p-Toluenesulfonic Acid Monohydrate

p-Toluenesulfonic acid (systematically named 4-methylbenzene-1-sulfonic acid) is an aromatic sulfonic acid that is solid and highly soluble in polar solvents such as water and alcohols.[1][2] It is most commonly supplied and handled as its stable monohydrate (p-TsOH·H₂O), a white crystalline solid.[2] Unlike many strong mineral acids, p-TsOH is non-oxidizing and, being a solid, is conveniently weighed and stored, making it a preferred acid catalyst in organic synthesis.[1][2] Its applications are extensive, including its use as a catalyst for esterification, acetalization, and reductive amination reactions.[3][4] The tosyl group (Ts), derived from p-TsOH, is also a widely used protecting group and an excellent leaving group in nucleophilic substitution reactions.

The Fundamentals of Acidity and pKa

The strength of an acid is its ability to donate a proton (H⁺). The acid dissociation constant, Ka, is the equilibrium constant for this dissociation reaction in a given solvent. The pKa is defined as the negative base-10 logarithm of the Ka:

pKa = -log₁₀(Ka)

A lower pKa value signifies a larger Ka and thus a stronger acid that dissociates more completely. For very strong acids like p-TsOH, the pKa value is negative, indicating that the acid is more acidic than the hydronium ion (H₃O⁺) in aqueous solution and dissociation is essentially complete.

Acidity and pKa of p-Toluenesulfonic Acid

The strong acidity of p-Toluenesulfonic acid originates from its sulfonic acid (-SO₃H) functional group.[5] When dissolved in a polar solvent like water, it readily donates its proton. The resulting conjugate base, the tosylate anion (CH₃C₆H₄SO₃⁻), is highly stabilized by resonance. The negative charge is delocalized across the three oxygen atoms of the sulfonate group, effectively dispersing the charge and making the anion very stable and a poor base. This exceptional stability of the conjugate base is the primary driver for the strong proton-donating ability of the acid.

Quantitative pKa Data

The pKa of p-Toluenesulfonic acid has been reported through various experimental and computational methods. The value is highly dependent on the solvent system in which it is measured. A summary of reported pKa values is presented in Table 1.

pKa Value	Measurement Conditions/Method	Reference
-2.8	Aqueous media	[5][6]
-2.58	Calculated	[7][8]
-1.34	Aqueous media	[9]
-0.43 ± 0.50	Predicted	[1]
3.4	Nuclear Magnetic Resonance (NMR) in aqueous solution	[10][11]
8.5	Acetonitrile	[6]

Note: The significant variation in reported pKa values highlights the experimental challenges in accurately determining this constant for very strong acids, as well as the profound effect of the solvent on acidity.

Dissociation Pathway in Aqueous Solution

In water, p-Toluenesulfonic acid monohydrate dissociates to form a tosylate anion, a hydronium ion, and a free water molecule. This equilibrium lies overwhelmingly to the right, signifying its character as a strong acid.

Caption: Dissociation of p-TsOH monohydrate in water.

Experimental Protocols for pKa Determination

Determining the pKa of a very strong acid like p-TsOH is non-trivial. Standard methods like potentiometric titration in water are often complicated by the "leveling effect," where all acids stronger than H₃O⁺ appear to have the same strength. Therefore, measurements are often performed in non-aqueous solvents or using specialized techniques.

General Protocol for Potentiometric Titration

Potentiometric titration remains a common and precise method for pKa determination. For strong acids, this often involves titration against a strong base in a non-aqueous or mixed-solvent system to differentiate acid strength.

Objective: To determine the pKa by monitoring pH (or potential) as a function of added titrant volume.

Methodology:

• System Calibration: Calibrate the pH meter and electrode using standard buffers appropriate for the solvent system being used.

• Sample Preparation: Accurately weigh and dissolve a sample of p-TsOH monohydrate in a suitable solvent (e.g., acetonitrile, methanol/water mixture) to a known concentration (typically 1-10 mM).

• Titration Setup: Place the sample solution in a thermostatted vessel equipped with a magnetic stirrer. Immerse the calibrated pH electrode.

• Titration: Add a standardized strong base titrant (e.g., NaOH in the same solvent system) in small, precise increments using an automated burette.

• Data Acquisition: Record the pH/potential reading after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point. For a strong acid, the initial pH and the shape of the titration curve before the equivalence point provide information about its dissociation.

General Protocol for NMR Spectroscopy

NMR spectroscopy is a powerful method that can determine pKa by monitoring the chemical shifts of specific nuclei (e.g., ¹H or ¹³C) as a function of pH. The chemical environment of a nucleus changes upon protonation or deprotonation, leading to a shift in its resonance frequency.

Objective: To determine pKa from the inflection point of a plot of chemical shift versus pH.

Methodology:

• Sample Preparation: Prepare a series of samples, each containing the same concentration of p-TsOH monohydrate, in buffers of varying and precisely known pH values.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for each sample under constant temperature conditions. An internal or external reference standard is used.

• Data Processing: Process the spectra and accurately measure the chemical shift (δ) of a proton on the aromatic ring that is sensitive to the ionization state of the sulfonic acid group.

• Data Analysis: Plot the observed chemical shift (δ_obs) against the pH of the solution.

• Curve Fitting: Fit the resulting sigmoidal curve to the following equation: δ_obs = (δ_HA * [HA] + δ_A⁻ * [A⁻]) / ([HA] + [A⁻]) where δ_HA and δ_A⁻ are the chemical shifts of the fully protonated and deprotonated species, respectively. The pKa corresponds to the pH value at the inflection point of the sigmoid curve.

Caption: General workflow for experimental pKa determination.

Conclusion

p-Toluenesulfonic acid monohydrate is a strong organic acid, a property defined by its low to negative pKa value. This acidity is a direct consequence of the resonance stabilization of its conjugate base, the tosylate anion. While its strength presents challenges for precise pKa measurement in aqueous solutions, a combination of experimental techniques and computational predictions provides a consistent picture of its acidic character. A thorough understanding of its pKa across different solvent systems is critical for optimizing its use as a catalyst and for controlling reaction outcomes in research and pharmaceutical development.

References

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• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide [chemagine.co.uk]
• 6. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijper.org [ijper.org]

An In-depth Technical Guide to the Safe Handling and Storage of p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and disposal of p-Toluenesulfonic acid monohydrate (TsOH·H₂O). Adherence to these protocols is critical for ensuring laboratory safety and maintaining the integrity of this versatile reagent.

Chemical and Physical Properties

p-Toluenesulfonic acid monohydrate is a strong organic acid widely used as a catalyst in organic synthesis.[1][2][3] It is a white, crystalline solid that is extremely hygroscopic, meaning it readily absorbs moisture from the air.[1][4] This property necessitates specific handling and storage procedures to prevent degradation of the material.

Table 1: Physical and Chemical Properties of p-Toluenesulfonic Acid Monohydrate

Property	Value	References
Molecular Formula	C₇H₈O₃S·H₂O	[5][6]
Molecular Weight	190.22 g/mol	[5][6]
Appearance	White to off-white or pinkish crystalline solid	[2][7]
Melting Point	103-107 °C (217-225 °F)	[4][8]
Boiling Point	140 °C (284 °F) at 20 mmHg	[4][9]
Solubility	Highly soluble in water, alcohols, and other polar organic solvents.[2][3][4][7] Insoluble in nonpolar solvents like benzene (B151609) and toluene.[3][10]	[2][3][4][7][10]
Hygroscopicity	Extremely hygroscopic	[1][4]

Toxicological Data

p-Toluenesulfonic acid monohydrate is a corrosive substance that can cause severe skin burns and eye damage.[11][12][13] Inhalation of dust may cause respiratory irritation.[11]

Table 2: Acute Toxicity Data for p-Toluenesulfonic Acid Monohydrate

Route of Exposure	Species	Value	References
Oral (LD50)	Rat	2570 mg/kg	[12][14][15]
Oral (LD50)	Mouse	1683 mg/kg	[14][15]
Dermal (LD50)	Rabbit	12124 mg/kg	[11][16]
Inhalation (LC50)	Rat	>26700 ppm/1h	[16]

Handling and Storage Precautions

Due to its corrosive and hygroscopic nature, strict protocols must be followed when handling and storing p-Toluenesulfonic acid monohydrate.

Personal Protective Equipment (PPE)

When handling this chemical, appropriate personal protective equipment is mandatory to prevent contact and exposure.

• Eye Protection: Chemical safety goggles and a face shield are required.[17][18]

• Skin Protection: A lab coat, long pants, and closed-toe shoes must be worn.[18] Chemical-resistant gloves (e.g., nitrile or neoprene) are essential.[17][18] For tasks with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[17]

• Respiratory Protection: If dust is generated and engineering controls are insufficient, a NIOSH-approved respirator with a particulate filter should be used.[16]

Engineering Controls

• Ventilation: Always handle p-Toluenesulfonic acid monohydrate in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of dust.[17][19]

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[18][19]

Storage Requirements

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Container: Store in a tightly sealed, original container to prevent moisture absorption and contamination.[15][18] The container should be made of a corrosion-resistant material.[16] Do not use metal containers.[20]

• Environment: The storage area should be cool, dry, and well-ventilated.[15][18]

• Incompatibilities: Store separately from incompatible materials such as strong bases, strong oxidizing agents, and metals.[9][16] Do not store acids and bases together.[21]

• Location: Store below eye level to minimize the risk of spills and splashes.[17][22]

Experimental Protocols: Safe Handling Procedures

The following protocols outline the safe handling of p-Toluenesulfonic acid monohydrate in a laboratory setting.

Protocol for Weighing and Dispensing

Given its hygroscopic nature, weighing should be performed efficiently to minimize exposure to atmospheric moisture.

• Preparation: Ensure all necessary PPE is worn. Prepare a clean, dry weighing vessel (e.g., a glass beaker or weighing boat).

• Dispensing: In a chemical fume hood, open the main container of p-Toluenesulfonic acid monohydrate.

• Weighing: Quickly transfer the desired amount of the solid to the weighing vessel and immediately and securely close the main container.

• Transport: If the weighed material needs to be transported to another location in the lab, cover the weighing vessel.

• Cleanup: Clean any spills on the balance and surrounding area immediately using appropriate procedures (see Section 5).

Protocol for Preparing Solutions

• Safety First: Conduct the entire procedure in a chemical fume hood while wearing all required PPE.

• Order of Addition: When preparing aqueous solutions, always add the acid to the water slowly and with continuous stirring. Never add water to the acid, as this can cause a violent exothermic reaction, leading to splashing and the release of hazardous fumes.[19][22]

• Heat Generation: Be aware that the dissolution of p-Toluenesulfonic acid monohydrate in water can generate heat. Use appropriate glassware (e.g., borosilicate glass) and consider using an ice bath for cooling if preparing concentrated solutions.[19]

• Storage of Solutions: Store prepared solutions in clearly labeled, tightly capped, and corrosion-resistant containers.

Accidental Release and Spill Management

In the event of a spill, prompt and appropriate action is necessary to prevent harm to personnel and the environment.

• Evacuate and Secure: Alert others in the area and evacuate if the spill is large or in a poorly ventilated space. Restrict access to the spill area.

• Personal Protection: Don appropriate PPE, including respiratory protection if necessary, before attempting to clean up the spill.

• Containment: For solid spills, carefully sweep or scoop the material into a suitable, labeled container for disposal, minimizing dust generation.[16] Do not use water to clean up the initial spill as it can react with the acid.

• Neutralization: For the final cleanup of the spill area, a dilute solution of a weak base, such as sodium bicarbonate, can be used to neutralize any remaining acid residue.

• Disposal: Dispose of the collected waste and contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[22]

First Aid Measures

Immediate first aid is crucial in the case of exposure.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][16]

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[5][16]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is not breathing, give artificial respiration. Seek immediate medical attention.[5][16]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give them two to four glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[16]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling of p-Toluenesulfonic acid monohydrate.

Caption: A workflow diagram illustrating the key steps and safety precautions for handling p-Toluenesulfonic acid monohydrate.

References

• 1. tutorchase.com [tutorchase.com]
• 2. p-Toluenesulfonic acid CAS#: 104-15-4 [m.chemicalbook.com]
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• 4. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. P-Toluenesulfonic Acid Monohydrate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. 对甲苯磺酸一水合物，ACS试剂， 98.5 CH3C6H4SO3H [sigmaaldrich.com]
• 9. p-Toluenesulfonic acid monohydrate | 6192-52-5 [chemicalbook.com]
• 10. p-Toluenesulfonic Acid [chembk.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. fishersci.com [fishersci.com]
• 13. p-Toluenesulfonic acid monohydrate - Hazardous Agents | Haz-Map [haz-map.com]
• 14. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 15. sciencecompany.com [sciencecompany.com]
• 16. sdfine.com [sdfine.com]
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• 18. ehs.yale.edu [ehs.yale.edu]
• 19. ehs.sonoma.edu [ehs.sonoma.edu]
• 20. labort.in [labort.in]
• 21. chemsafe.ie [chemsafe.ie]
• 22. research.arizona.edu [research.arizona.edu]

Unveiling the Engine of Organic Synthesis: A Technical Guide to p-Toluenesulfonic Acid Monohydrate Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Toluenesulfonic acid monohydrate (TsOH·H₂O), a strong organic acid, stands as a cornerstone catalyst in the realm of organic synthesis.[1] Its efficacy, versatility, and practical advantages, such as being a readily available and easy-to-handle solid, have cemented its role in a vast array of chemical transformations.[1][2] This technical guide provides an in-depth exploration of the mechanism of action of TsOH·H₂O as a Brønsted acid catalyst, focusing on its application in key organic reactions. The content herein is tailored for researchers, scientists, and drug development professionals, offering a blend of mechanistic insights, quantitative data, and detailed experimental protocols to support advanced research and process development.

The Core Mechanism: Protonation and Electrophilic Activation

The catalytic prowess of p-toluenesulfonic acid monohydrate lies in its ability to act as a potent proton (H⁺) donor.[3] In non-aqueous environments, it readily dissociates to provide a proton that initiates catalytic cycles. The fundamental mechanism of action involves the protonation of a substrate, typically a carbonyl group or a hydroxyl group. This initial protonation step is crucial as it enhances the electrophilicity of the substrate, rendering it more susceptible to nucleophilic attack. The tosylate anion (TsO⁻), being a weak nucleophile, does not typically interfere with the subsequent reaction steps, allowing the desired transformation to proceed.[4]

Key Applications and Mechanistic Pathways

This guide will focus on three archetypal organic reactions catalyzed by TsOH·H₂O: Fischer-Speier Esterification, Acetal (B89532) Formation, and Alcohol Dehydration. These reactions exemplify the core principles of TsOH·H₂O catalysis and are fundamental in the synthesis of pharmaceuticals and other fine chemicals.

Fischer-Speier Esterification: A Reversible Transformation

The Fischer-Speier esterification is a classic and widely used method for the synthesis of esters from carboxylic acids and alcohols. The reaction is an equilibrium process, and TsOH·H₂O serves as an effective catalyst to accelerate the attainment of this equilibrium.[5][6]

Mechanism:

The catalytic cycle of Fischer esterification involves a series of proton transfer and nucleophilic addition-elimination steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the carboxylic acid by TsOH. This protonation increases the electrophilicity of the carbonyl carbon.[6][7]

• Nucleophilic Attack by the Alcohol: The lone pair of electrons on the oxygen atom of the alcohol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate (an oxonium ion).[7]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups of the tetrahedral intermediate. This can occur in one or two steps, resulting in a new intermediate with a good leaving group (water).[6]

• Elimination of Water: The intermediate collapses, expelling a molecule of water and forming a protonated ester.[6]

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.[7]

To drive the equilibrium towards the formation of the ester, it is common practice to either use an excess of one of the reactants (usually the alcohol) or to remove the water formed during the reaction, for instance, by azeotropic distillation using a Dean-Stark apparatus.[5][8]

Catalytic Cycle of Fischer Esterification

Caption: Catalytic cycle of Fischer Esterification mediated by TsOH.

Acetal Formation: Protecting Carbonyl Groups

The formation of acetals from aldehydes or ketones and alcohols is a crucial reaction in organic synthesis, primarily for the protection of carbonyl groups. TsOH·H₂O is a commonly employed catalyst for this transformation due to its efficiency under relatively mild conditions.[3][9]

Mechanism:

The mechanism of acetal formation is also a reversible process and involves the following key steps:

• Protonation of the Carbonyl Oxygen: The carbonyl oxygen of the aldehyde or ketone is protonated by TsOH, enhancing the electrophilicity of the carbonyl carbon.[3][10]

• Nucleophilic Attack by Alcohol: An alcohol molecule acts as a nucleophile and attacks the activated carbonyl carbon, forming a hemiacetal.[10]

• Protonation of the Hydroxyl Group: The hydroxyl group of the hemiacetal is protonated by the acid catalyst, converting it into a good leaving group (water).

• Elimination of Water: The protonated hydroxyl group departs as a water molecule, generating a resonance-stabilized carbocation (an oxonium ion).

• Second Nucleophilic Attack: A second molecule of alcohol attacks the carbocation.

• Deprotonation: Deprotonation of the resulting intermediate regenerates the acid catalyst and yields the acetal.[10]

Similar to esterification, the removal of water is essential to drive the equilibrium towards the formation of the acetal.

Experimental Workflow for Acetal Formation

Caption: A typical experimental workflow for TsOH-catalyzed acetal formation.

Alcohol Dehydration: Synthesis of Alkenes

The acid-catalyzed dehydration of alcohols is a fundamental method for the synthesis of alkenes. TsOH·H₂O is an effective catalyst for this elimination reaction, particularly for secondary and tertiary alcohols which proceed via an E1 mechanism.[4][11]

Mechanism (E1 for Secondary and Tertiary Alcohols):

• Protonation of the Hydroxyl Group: The hydroxyl group of the alcohol is protonated by TsOH to form an alkyloxonium ion, which is an excellent leaving group.[12]

• Formation of a Carbocation: The alkyloxonium ion departs as a water molecule, leading to the formation of a carbocation intermediate. This is the rate-determining step of the E1 mechanism.[13]

• Deprotonation: A base (often the solvent or the tosylate anion) removes a proton from a carbon atom adjacent to the carbocation, resulting in the formation of a double bond and the regeneration of the acid catalyst.[12]

The regioselectivity of the dehydration often follows Zaitsev's rule, which states that the more substituted (and therefore more stable) alkene is the major product.[13] Carbocation rearrangements can also occur if a more stable carbocation can be formed through a hydride or alkyl shift.

Logical Relationship in Alcohol Dehydration (E1)

Caption: Logical flow of the E1 mechanism for alcohol dehydration catalyzed by TsOH.

Quantitative Data on TsOH·H₂O Catalysis

The efficiency of p-toluenesulfonic acid monohydrate as a catalyst is influenced by several factors, including catalyst loading, reaction temperature, and reaction time. The following tables summarize quantitative data from various studies to provide a comparative overview.

Table 1: Effect of Catalyst Loading on Reaction Yield and Time

Reaction	Substrates	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Reference
Esterification of Caffeic Acid	Caffeic Acid, Methanol	8 (wt%)	65	4	84.0	[14]
Synthesis of Dicoumarols	4-Hydroxycoumarin, Phenyl Glyoxal	10	Reflux (H₂O)	1.17	~65	[15]
Acetylation of 1,2-Propylene Glycol	1,2-Propylene Glycol, Acetic Acid	Varied	63-85	0.8-2.5	Kinetic Study	[16]
Synthesis of α-Amino Nitriles	Benzaldehyde, Aniline, TMSCN	10	RT	0.33	94	[17]

Table 2: Kinetic Data for TsOH·H₂O Catalyzed Reactions

Reaction	Substrates	Activation Energy (Ea) (kJ/mol)	Rate Law	Reference
Acetylation of 1,2-Propylene Glycol	1,2-Propylene Glycol, Acetic Acid	56 (primary acetylation)	Reversible Second Order	[16]
Acetylation of PG Monoacetate	PG Monoacetate, Acetic Acid	47	Reversible Second Order	[16]
Esterification of Caffeic Acid	Caffeic Acid, Methanol	17.5	Pseudo-homogeneous second order reversible	[14]
Esterification of Pentaerythritol	Pentaerythritol, Acrylic Acid	34.57 (mono-esterification)	-	[18]

Detailed Experimental Protocols

The following are generalized experimental protocols for key reactions catalyzed by p-toluenesulfonic acid monohydrate. Researchers should adapt these protocols to their specific substrates and desired scale.

Protocol 1: General Procedure for Fischer Esterification

Materials:

• Carboxylic acid

• Alcohol (often used in excess as the solvent)

• p-Toluenesulfonic acid monohydrate (1-5 mol%)

• Anhydrous solvent (e.g., toluene, if the alcohol is not used as the solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Apparatus:

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (if an azeotroping solvent is used)

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid, the alcohol, and the anhydrous solvent (if applicable).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate.

• If using a Dean-Stark trap, assemble it with the reflux condenser.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC or by observing the collection of water in the Dean-Stark trap.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• If a solvent was used, remove it under reduced pressure.

• Dilute the residue with an organic solvent (e.g., ethyl acetate) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the product by distillation or column chromatography as required.[8]

Protocol 2: General Procedure for Acetal Formation

Materials:

• Aldehyde or ketone

• Alcohol or diol (e.g., ethylene (B1197577) glycol)

• p-Toluenesulfonic acid monohydrate (0.1-1 mol%)

• Anhydrous solvent (e.g., toluene, dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Apparatus:

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure:

• Set up a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add the aldehyde or ketone, the alcohol or diol, and the anhydrous solvent.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate.

• Heat the mixture to reflux and collect the water formed in the Dean-Stark trap.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting acetal by distillation or column chromatography if necessary.[9]

Conclusion

p-Toluenesulfonic acid monohydrate is a powerful and versatile Brønsted acid catalyst that facilitates a wide range of important organic transformations. Its mechanism of action, centered on the protonation and subsequent electrophilic activation of substrates, provides a reliable platform for reactions such as esterification, acetal formation, and alcohol dehydration. By understanding the mechanistic nuances, leveraging quantitative data, and employing well-defined experimental protocols, researchers and drug development professionals can effectively harness the catalytic potential of TsOH·H₂O to advance their synthetic endeavors. The continued exploration of its applications promises to further solidify its indispensable role in modern organic chemistry.

References

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• 7. byjus.com [byjus.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
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• 11. chem.libretexts.org [chem.libretexts.org]
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• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to Common Impurities in Commercial p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Toluenesulfonic acid monohydrate (p-TSA), a strong organic acid, is a versatile and widely utilized reagent in the pharmaceutical industry. It serves as a catalyst in numerous organic syntheses and as a counterion in the formation of pharmaceutically acceptable salts.[1] Given its critical role, particularly in drug development and manufacturing, a thorough understanding of its impurity profile is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This technical guide provides a comprehensive overview of the common impurities found in commercial p-Toluenesulfonic acid monohydrate, detailed analytical methodologies for their identification and quantification, and insights into their potential impact.

Overview of Common Impurities

Impurities in p-TSA can be broadly categorized into three main groups: process-related impurities, genotoxic impurities, and inorganic impurities. The presence and concentration of these impurities can vary depending on the manufacturing process and the quality grade of the p-TSA.

Process-Related Impurities

These impurities are primarily byproducts or unreacted starting materials from the synthesis of p-TSA, which is typically produced by the sulfonation of toluene (B28343).[2]

• Sulfuric Acid (H₂SO₄): A common impurity resulting from the use of excess sulfuric acid as a sulfonating agent.[2] Its presence can affect the catalytic activity of p-TSA and may be corrosive.

• Benzenesulfonic Acid: An impurity arising from the presence of benzene (B151609) in the toluene starting material.[2]

• Isomers of Toluenesulfonic Acid: While the para-isomer is the desired product, ortho- and meta-isomers can also be formed during the sulfonation reaction.

Potentially Genotoxic Impurities (PGIs)

This class of impurities is of significant concern in the pharmaceutical industry due to their potential to damage DNA and cause mutations.[3] They are typically formed by the reaction of p-toluenesulfonic acid with residual alcohols used as solvents or reagents in subsequent manufacturing steps.[3]

• Alkyl p-Toluenesulfonates (Tosylates): These include methyl p-toluenesulfonate, ethyl p-toluenesulfonate, and isopropyl p-toluenesulfonate. They are potent alkylating agents and are considered genotoxic.[4] Regulatory bodies like the FDA and EMA have set stringent limits for such impurities, often at the Threshold of Toxicological Concern (TTC), which is typically 1.5 µ g/day .[3]

Inorganic Impurities

These are typically trace amounts of metals and other inorganic substances that may be introduced from raw materials, reactors, or handling processes.

• Heavy Metals (as Pb): Lead and other heavy metals are common inorganic impurities.

• Iron (Fe): Can be introduced from steel reactors and equipment.

• Sodium (Na): May be present from neutralization steps or other processes.

• Water (H₂O): p-TSA is hygroscopic and is typically supplied as a monohydrate. The water content needs to be controlled.

• Residue on Ignition: This represents the amount of non-volatile inorganic matter.

Quantitative Data on Impurities

The acceptable limits for impurities in p-Toluenesulfonic acid monohydrate depend on its intended use and the applicable pharmacopeial or regulatory standards. The following tables summarize typical impurity specifications for different grades.

Table 1: Typical Specification for ACS Reagent Grade p-Toluenesulfonic Acid Monohydrate

Impurity	Specification
Assay (as C₇H₈O₃S·H₂O)	≥98.5%
Water	9.5 - 11.5%
Residue on Ignition	≤0.1%
Sulfate (B86663) (SO₄²⁻)	≤0.3%
Heavy Metals (as Pb)	≤0.001%
Iron (Fe)	≤0.01%
Sodium (Na)	≤0.002%

Data sourced from various chemical supplier specifications for ACS reagent grade.

Table 2: Limits and Detection Capabilities for Potentially Genotoxic Alkyl p-Toluenesulfonates

Impurity	Typical Regulatory Limit (TTC-based)	Limit of Detection (LOD) by HPLC-UV	Limit of Quantification (LOQ) by HPLC-UV
Methyl p-toluenesulfonate	~1.5 µ g/day	< 5 ng/mL	< 13.5 ng/mL
Ethyl p-toluenesulfonate	~1.5 µ g/day	< 5 ng/mL	< 13.5 ng/mL
Isopropyl p-toluenesulfonate	~1.5 µ g/day	< 5 ng/mL	< 13.5 ng/mL
Propyl p-toluenesulfonate	~1.5 µ g/day	< 5 ng/mL	< 13.5 ng/mL

Data adapted from Thermo Fisher Scientific Application Brief 73116.[3] The TTC limit is dependent on the maximum daily dose of the API.

Logical Pathways and Mechanisms

Synthesis and Impurity Formation Pathway

The primary route for the industrial production of p-toluenesulfonic acid is the sulfonation of toluene using sulfuric acid. This process can lead to the formation of several impurities as illustrated in the diagram below.

Caption: Synthesis of p-TSA and formation of key impurities.

Genotoxicity and DNA Damage Pathway

Alkyl p-toluenesulfonates are alkylating agents that can react with nucleophilic sites on DNA bases, leading to DNA damage. This damage, if not repaired, can lead to mutations during DNA replication. The cell has intricate DNA damage response (DDR) pathways to counteract such insults.

Caption: DNA damage and repair pathway initiated by alkyl tosylates.

A related compound, para-toluenesulfonamide, has been shown to induce anti-tumor activity by inhibiting the Akt/mTOR/p70S6K signaling pathway in prostate cancer cells. This highlights that structurally similar impurities could potentially interact with critical cellular signaling pathways.

Experimental Protocols for Impurity Analysis

Accurate and sensitive analytical methods are crucial for the quality control of p-TSA. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly employed technique for the analysis of both process-related and genotoxic impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is also a powerful tool for the analysis of volatile and semi-volatile impurities, particularly the genotoxic tosylates. Ion chromatography is suitable for the determination of inorganic anions like sulfate.

HPLC-UV Method for Alkyl p-Toluenesulfonates

This method is suitable for the quantification of methyl-, ethyl-, isopropyl-, and propyl-p-toluenesulfonates.

• Instrumentation:

  • High-Performance Liquid Chromatograph with a Diode Array Detector (DAD) or UV detector.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water and acetonitrile (B52724) is typically used. For example, a gradient starting with a higher water percentage and increasing the acetonitrile percentage over time.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 225 nm.

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Prepare individual stock solutions of each alkyl p-toluenesulfonate in acetonitrile at a concentration of 1 mg/mL.

  • Prepare a mixed standard solution by diluting the stock solutions in a 50:50 (v/v) mixture of water and acetonitrile.

  • Generate a calibration curve by preparing a series of dilutions of the mixed standard solution.

• Sample Preparation:

  • Accurately weigh and dissolve the p-Toluenesulfonic acid monohydrate sample in the mobile phase diluent to a known concentration (e.g., 10 mg/mL).

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the standards and samples onto the HPLC system.

  • Identify and quantify the impurities by comparing their retention times and peak areas to those of the standards.

GC-MS Method for Alkyl p-Toluenesulfonates

This method offers high sensitivity and selectivity for the analysis of tosylate impurities.

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Chromatographic Conditions:

  • Column: A capillary column suitable for semi-volatile compounds (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. For example, start at a lower temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C).

  • Injector Temperature: 250 °C.

  • MS Interface Temperature: 280 °C.

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: A suitable mass range to detect the characteristic ions of the tosylates.

• Sample Preparation:

  • Dissolve a known amount of the p-TSA sample in a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • An internal standard may be added for improved quantitation.

  • The solution can be directly injected or may require a derivatization step for certain analytes to improve volatility.

• Analysis:

  • Inject the prepared sample into the GC-MS system.

  • Identify the impurities based on their retention times and mass spectra, comparing them to a spectral library or a previously run standard.

  • Quantify the impurities using a calibration curve prepared from standards.

Ion Chromatography for Sulfate Analysis

This method is specific for the determination of sulfate ions.

• Instrumentation:

  • Ion Chromatograph with a conductivity detector.

• Chromatographic Conditions:

  • Column: An anion-exchange column.

  • Eluent: A suitable buffer solution, such as a carbonate-bicarbonate buffer.

  • Flow Rate: Typically 1-2 mL/min.

  • Suppressor: An anion suppressor to reduce the background conductivity of the eluent.

• Sample Preparation:

  • Dissolve a known amount of the p-TSA sample in deionized water.

  • Filter the sample through a 0.45 µm IC-certified syringe filter.

• Analysis:

  • Inject the sample into the ion chromatograph.

  • Quantify the sulfate peak by comparing its area to a calibration curve prepared from sulfate standards.

Conclusion

The purity of p-Toluenesulfonic acid monohydrate is a critical parameter, especially in the context of drug development and manufacturing. A comprehensive understanding of the potential impurities, their sources, and appropriate analytical control strategies is essential. Process-related impurities such as sulfuric acid and benzenesulfonic acid, along with potentially genotoxic alkyl p-toluenesulfonates, must be carefully monitored and controlled to ensure the safety and quality of pharmaceutical products. The implementation of robust analytical methods, such as HPLC-UV, GC-MS, and ion chromatography, is fundamental to achieving this goal. For drug development professionals, it is also important to consider the potential biological impact of these impurities, particularly the DNA-damaging effects of genotoxic alkylating agents.

References

• 1. DNA damage: Alkylation [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity considerations and in vitro approaches to assess the genotoxicity of 19 methane-, benzene- and toluenesulfonic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Para-Toluenesulfonamide Induces Anti-tumor Activity Through Akt-Dependent and -Independent mTOR/p70S6K Pathway: Roles of Lipid Raft and Cholesterol Contents [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for p-Toluenesulfonic Acid Monohydrate Catalyzed Esterification of Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the esterification of carboxylic acids catalyzed by p-Toluenesulfonic acid monohydrate (PTSA). This method, a variation of the Fischer-Speier esterification, is a robust and widely used reaction in organic synthesis due to its efficiency, the low cost of the catalyst, and its relatively simple procedure.[1][2][3]

Introduction

Fischer-Speier esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1] p-Toluenesulfonic acid monohydrate is a strong, non-oxidizing organic acid that is an effective catalyst for this transformation.[3] It is particularly useful for reactions involving sterically hindered substrates.[2] The reaction is an equilibrium process, and to drive it towards the formation of the ester, it is common to use an excess of the alcohol or to remove water as it is formed, often by azeotropic distillation with a solvent like toluene (B28343) using a Dean-Stark apparatus.[1][2]

Reaction Mechanism

The esterification reaction proceeds through a series of proton transfer and nucleophilic acyl substitution steps. The mechanism is as follows:

• Protonation of the Carbonyl Oxygen: The catalytic cycle begins with the protonation of the carbonyl oxygen of the carboxylic acid by PTSA. This increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack by the Alcohol: The alcohol, acting as a nucleophile, attacks the protonated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.

Visualizing the Reaction Mechanism

The following diagram illustrates the catalytic cycle of p-Toluenesulfonic acid in the esterification of a carboxylic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Fischer Esterification Reaction | TCI AMERICA [tcichemicals.com]
• 3. nbinno.com [nbinno.com]

Application Notes and Protocols: Acetal Protection of Aldehydes using p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The protection of carbonyl groups, particularly aldehydes, is a fundamental and critical strategy in multi-step organic synthesis. Aldehydes are highly reactive functional groups susceptible to oxidation, reduction, and nucleophilic attack. Their temporary conversion to less reactive acetals allows for chemical transformations on other parts of a molecule without unintended reactions at the aldehyde functionality.[1][2] p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) is a widely used catalyst for this transformation due to its strong acidity, ease of handling as a solid, and good solubility in organic solvents.[3] This document provides detailed application notes and experimental protocols for the acetal (B89532) protection of various aldehydes using p-TsOH·H₂O.

Reaction Mechanism

The acetalization of an aldehyde with a diol, such as ethylene (B1197577) glycol, in the presence of a catalytic amount of p-toluenesulfonic acid proceeds through a series of equilibrium steps. The primary role of p-TsOH is to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the alcohol. The removal of water, typically through azeotropic distillation with a Dean-Stark apparatus, is crucial to drive the equilibrium towards the formation of the acetal product.

The key steps in the mechanism are:

• Protonation of the carbonyl oxygen by p-TsOH.

• Nucleophilic attack of one of the diol's hydroxyl groups on the activated carbonyl carbon to form a hemiacetal.

• Protonation of the hemiacetal's hydroxyl group, followed by the elimination of a water molecule to form a resonance-stabilized oxonium ion.

• Intramolecular cyclization via nucleophilic attack by the second hydroxyl group of the diol.

• Deprotonation to yield the cyclic acetal and regenerate the acid catalyst.

Data Presentation

The following tables summarize typical reaction conditions and yields for the p-TsOH·H₂O catalyzed acetal protection of various aldehydes with ethylene glycol.

Table 1: Acetal Protection of Aromatic Aldehydes

Aldehyde	p-TsOH·H₂O (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzaldehyde	1-5	Toluene (B28343)	Reflux	4-6	93-97
p-Chlorobenzaldehyde	5	Toluene	Reflux	15-24	~65
p-Chlorobenzaldehyde	5	Xylene	135-140	15-20	~91
p-Tolualdehyde	2	Toluene	Reflux	4	>95

Table 2: Acetal Protection of α,β-Unsaturated Aldehydes

Aldehyde	p-TsOH·H₂O (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Cinnamaldehyde	catalytic	Methanol	70	6	High
Cinnamaldehyde	catalytic	Cyclohexane	Reflux	3	High

Table 3: Acetal Protection of Aliphatic Aldehydes

Aldehyde	p-TsOH·H₂O (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
10-Undecenal	catalytic	Cyclohexane	Reflux	2	92.4[4]
General Aliphatic	catalytic	Toluene	Reflux	4-8	Generally high

Experimental Protocols

General Laboratory-Scale Protocol for Acetal Protection of an Aldehyde

This protocol describes a general procedure for the formation of a cyclic acetal from an aldehyde and ethylene glycol using a catalytic amount of p-toluenesulfonic acid monohydrate.

Materials:

• Aldehyde (1.0 eq)

• Ethylene glycol (1.2 - 2.0 eq)

• p-Toluenesulfonic acid monohydrate (0.01 - 0.05 eq)

• Toluene or Benzene (B151609)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser, add the aldehyde (1.0 eq), ethylene glycol (1.2-2.0 eq), and p-toluenesulfonic acid monohydrate (0.01-0.05 eq).

• Add a sufficient volume of toluene or benzene to dissolve the reactants and to fill the Dean-Stark trap.

• Heat the reaction mixture to reflux with vigorous stirring. The azeotropic removal of water will be observed in the Dean-Stark trap.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting aldehyde is consumed. Reaction times can vary from 2 to 24 hours depending on the substrate.

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel if necessary.

Work-up and Purification Notes:

• The basic wash with sodium bicarbonate is crucial to remove the acid catalyst, which could otherwise lead to deprotection during work-up or storage.

• For water-soluble aldehydes or products, extraction with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) may be necessary after the initial work-up.

• The choice of purification method depends on the physical properties of the resulting acetal. Volatile acetals are often amenable to distillation, while less volatile or solid products may require column chromatography.

Visualizations

Caption: Mechanism of p-TsOH catalyzed acetal formation.

Caption: General experimental workflow for acetal protection.

Caption: Logical relationship of reaction components.

References

• 1. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrahydropyranyl (THP) Protection of Alcohols using p-Toluenesulfonic Acid (p-TsOH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The protection of hydroxyl groups is a crucial strategy in multi-step organic synthesis, preventing unwanted side reactions. The tetrahydropyranyl (THP) ether is a widely utilized protecting group for alcohols due to its ease of introduction, stability under a variety of non-acidic conditions, and straightforward removal.[1][2] This acetal-type protecting group is stable towards strong bases, Grignard reagents, organometallic compounds, hydrides, and various oxidizing and reducing agents.[1] The formation of THP ethers is typically achieved by the acid-catalyzed reaction of an alcohol with 3,4-dihydro-2H-pyran (DHP). Among the various acid catalysts, p-toluenesulfonic acid (p-TsOH) is a common, inexpensive, and efficient choice.[2][3]

This document provides a detailed protocol for the THP protection of alcohols using p-TsOH as a catalyst, along with a summary of reaction conditions and a mechanistic overview.

Reaction Principle

The reaction proceeds via the acid-catalyzed addition of an alcohol to the double bond of 3,4-dihydro-2H-pyran (DHP). The p-TsOH protonates the DHP, generating a resonance-stabilized carbocation. The alcohol then acts as a nucleophile, attacking the carbocation to form an oxonium ion, which is subsequently deprotonated to yield the THP ether and regenerate the acid catalyst.[3][4]

Quantitative Data Summary

The following table summarizes various conditions and yields for the THP protection of different alcohols using p-TsOH as a catalyst, compiled from various literature sources.

Entry	Substrate (Alcohol)	DHP (equiv.)	p-TsOH (equiv./cat.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Cyano-alcohol	1.2	Catalytic	Methylene chloride	0-5	4	-	[5]
2	Fmoc-Trp-OH	-	Catalytic (PTSA)	-	Room Temp.	2.5	82	[2]
3	Indazole	-	0.1	TPGS-750-M/water	Room Temp.	Overnight	79	[6]
4	Benzyl Alcohol	1.2	0.2 (Pyridinium Chloride)	Solvent-free	Room Temp.	0.25	95	[7]
5	Steroidal Alcohols	-	Catalytic	-	-	-	-	[8]

Experimental Protocol

This protocol provides a general procedure for the tetrahydropyranyl protection of a primary alcohol using p-TsOH in dichloromethane.

Materials:

• Alcohol (1.0 equiv)

• 3,4-Dihydro-2H-pyran (DHP) (1.2-1.5 equiv)[4]

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.01-0.05 equiv, catalytic amount)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the alcohol (1.0 equiv) and dissolve it in anhydrous dichloromethane.

• Addition of Reagents: Cool the solution to 0 °C using an ice bath. To the stirred solution, add 3,4-dihydro-2H-pyran (1.2-1.5 equiv) followed by a catalytic amount of p-toluenesulfonic acid monohydrate (0.01-0.05 equiv).[5]

• Reaction Monitoring: Allow the reaction to stir at 0 °C or let it warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting alcohol is consumed. Reaction times can vary from 30 minutes to several hours depending on the substrate.[2][4][5]

• Work-up: Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate solution to neutralize the p-TsOH catalyst.[5] Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.[2][5]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[5]

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.[2][5]

Reaction Mechanism

The following diagram illustrates the mechanism of the p-TsOH catalyzed THP protection of an alcohol.

Caption: Mechanism of p-TsOH catalyzed THP protection of an alcohol.

Safety Precautions

• p-Toluenesulfonic acid is corrosive and should be handled with care.

• Dichloromethane is a volatile and potentially harmful solvent. All manipulations should be performed in a well-ventilated fume hood.

• 3,4-Dihydro-2H-pyran has a strong, unpleasant odor and should be handled in a fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

The tetrahydropyranyl protection of alcohols using p-toluenesulfonic acid is a reliable and widely used method in organic synthesis. The reaction is generally high-yielding and proceeds under mild conditions. The protocol provided here can be adapted for a variety of alcoholic substrates, making it a valuable tool for synthetic chemists in research and development.

References

• 1. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 2. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. prepchem.com [prepchem.com]
• 6. 2024.sci-hub.ru [2024.sci-hub.ru]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Water Removal Using a Dean-Stark Apparatus with p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient removal of water from chemical reactions using a Dean-Stark apparatus, with a particular focus on reactions catalyzed by p-Toluenesulfonic acid monohydrate (p-TsOH). This technique is widely applicable in organic synthesis, particularly for equilibrium-driven reactions such as esterifications, acetal (B89532) formations, and condensations, where the removal of water is crucial to drive the reaction to completion and achieve high yields.

Introduction to the Dean-Stark Apparatus and Azeotropic Distillation

The Dean-Stark apparatus is a piece of laboratory glassware used to collect water (or another liquid) from a reaction mixture.[1] It operates on the principle of azeotropic distillation. An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation.[2] In the context of water removal, a water-immiscible solvent that forms a low-boiling azeotrope with water, such as toluene (B28343) or xylene, is used.[3][4]

As the reaction mixture is heated to reflux, the vapor phase contains the azeotropic mixture of the solvent and water.[5] This vapor rises into the condenser, where it cools and liquefies. The condensate then drips into the graduated collection tube of the Dean-Stark trap. Because water is immiscible with and often denser than the organic solvent, it separates and collects at the bottom of the trap.[6] The organic solvent, being less dense, fills the upper part of the trap and eventually flows back into the reaction flask, allowing for the continuous removal of water.[6]

Role of p-Toluenesulfonic Acid Monohydrate (p-TsOH)

p-Toluenesulfonic acid (p-TsOH) is a strong organic acid that is commonly used as a catalyst in a variety of organic reactions, including esterification, acetalization, and dehydration.[7] It is preferred over strong mineral acids like sulfuric acid in some applications due to its solid, non-oxidizing nature, which makes it easier to handle. The monohydrate form is typically used, and the water of hydration can be removed along with the water generated from the reaction using the Dean-Stark apparatus.[8] In many equilibrium reactions, the presence of an acid catalyst is essential to increase the reaction rate, while the removal of water shifts the equilibrium towards the products, in accordance with Le Chatelier's principle.[1]

Experimental Protocols

General Protocol for Water Removal using a Dean-Stark Apparatus

This protocol outlines the general steps for setting up and using a Dean-Stark apparatus for water removal in a reaction catalyzed by p-TsOH.

Materials:

• Round-bottom flask

• Dean-Stark trap (select a size appropriate for the expected amount of water)[6]

• Reflux condenser[9]

• Heating mantle or oil bath[9]

• Magnetic stirrer and stir bar or boiling chips[9]

• Clamps and stand

• Reactants

• p-Toluenesulfonic acid monohydrate (catalytic amount, typically 1-5 mol%)

• An appropriate azeotropic solvent (e.g., toluene, xylene, benzene)[7]

Procedure:

• Assembly:

  • Set up the apparatus in a fume hood.

  • Place the magnetic stir bar or boiling chips in the round-bottom flask.[9]

  • Add the reactants, p-TsOH monohydrate, and the azeotropic solvent to the flask. The flask should be no more than half-full.[9]

  • Attach the Dean-Stark trap to the round-bottom flask.

  • Fit the reflux condenser vertically into the top of the Dean-Stark trap.[9]

  • Secure all joints with clips and clamp the apparatus securely to a stand.

  • Connect the condenser to a water source, ensuring water flows in at the bottom and out at the top.[10]

• Reaction and Water Removal:

  • Begin stirring the reaction mixture.

  • Apply heat to the flask to bring the mixture to a gentle reflux.[6]

  • The azeotropic mixture of the solvent and water will begin to distill and condense into the Dean-Stark trap.

  • Water will collect in the bottom of the graduated arm of the trap.

  • Monitor the progress of the reaction by observing the amount of water collected. The reaction is typically complete when the theoretical amount of water has been collected.[11]

• Work-up:

  • Once the reaction is complete, turn off the heat and allow the apparatus to cool to room temperature.

  • Dismantle the apparatus.

  • The reaction mixture can then be worked up according to the specific requirements of the synthesis (e.g., washing with a basic solution to remove the acid catalyst, extraction, drying, and purification).

Application Example 1: Fischer Esterification of a Carboxylic Acid

This protocol describes a typical Fischer esterification reaction using a Dean-Stark apparatus to remove the water formed.

Reaction: R-COOH + R'-OH --[p-TsOH]--> R-COOR' + H₂O

Materials:

• Carboxylic acid (e.g., hippuric acid, 0.20 mol)[11]

• Alcohol (e.g., cyclohexanol, 0.20 mol)[11]

• p-Toluenesulfonic acid monohydrate (1.0 g)[11]

• Toluene (200 mL)[11]

Procedure:

• Combine the carboxylic acid, alcohol, p-TsOH, and toluene in a round-bottom flask equipped with a Dean-Stark trap and reflux condenser.[11]

• Heat the mixture to reflux and continue heating until the theoretical amount of water is collected in the trap (this can take up to 30 hours).[11]

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (200 mL).[11]

• Wash the organic phase twice with water to remove any remaining acid and water-soluble impurities.[11]

• Dry the organic phase over a drying agent (e.g., MgSO₄) and filter.[11]

• Remove the solvent under reduced pressure using a rotary evaporator.[11]

• Purify the crude ester by recrystallization.[11]

Application Example 2: Dehydration of p-Toluenesulfonic Acid Monohydrate

This protocol can be used to prepare anhydrous p-TsOH from its monohydrate form.

Materials:

• p-Toluenesulfonic acid monohydrate

• Xylene or Toluene[3]

Procedure:

• Place the p-TsOH monohydrate in a round-bottom flask with xylene.

• Set up the Dean-Stark apparatus as described in the general protocol.

• Heat the mixture to reflux. The water from the monohydrate will be removed azeotropically and collected in the trap.[3]

• Continue refluxing until no more water is collected.

• Cool the mixture. The anhydrous p-TsOH may crystallize out upon cooling or can be used in solution for a subsequent reaction.

Data Presentation

The following table summarizes typical reaction conditions and outcomes for reactions utilizing a Dean-Stark apparatus with p-TsOH for water removal.

Reaction Type	Reactants	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Esterification	d-Tartaric acid, Benzyl alcohol	5	Benzene	Reflux	20	57	[7]
Esterification	Carboxylic acid IV, Alcohol	Not specified	Not specified	Reflux	30	96	[7]
Sulfonation	Toluene, Sulfuric acid	N/A	Toluene	160	5-6	~65	[12][13]
Dehydration	2-Phenylethanol, 3-Bromopropionic acid	Catalytic	Toluene	Reflux	24	60	[14]

Visualizations

Experimental Workflow

Caption: Workflow for a typical reaction using a Dean-Stark apparatus.

Principle of Azeotropic Water Removal

Caption: The process of azeotropic water removal with a Dean-Stark trap.

References

• 1. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 2. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. youtube.com [youtube.com]
• 6. Chemistry Teaching Labs - Dean Stark Trap [chemtl.york.ac.uk]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. pcliv.ac.uk [pcliv.ac.uk]
• 10. scribd.com [scribd.com]
• 11. benchchem.com [benchchem.com]
• 12. prepchem.com [prepchem.com]
• 13. Toluenesulfonic acid - tips and tricks. , Hive Methods Discourse [chemistry.mdma.ch]
• 14. rsc.org [rsc.org]

Application Notes: p-Toluenesulfonic Acid Monohydrate in Friedel-Crafts Alkylation

Abstract

p-Toluenesulfonic acid monohydrate (PTSA or TsOH·H₂O) is a commercially available, inexpensive, and easy-to-handle solid organic acid that serves as an effective Brønsted acid catalyst for Friedel-Crafts alkylation reactions.[1] Compared to traditional Lewis acid catalysts like AlCl₃ or hazardous liquid protic acids like H₂SO₄ and HF, PTSA offers significant advantages, including milder reaction conditions, higher selectivity, reduced formation of undesired byproducts, and the potential for catalyst recovery and reuse.[2][3][4] These characteristics make it an environmentally friendlier and safer alternative for laboratory and industrial-scale synthesis of alkylated aromatic compounds, which are crucial intermediates in the production of pharmaceuticals, polymers, and specialty chemicals.[2][5] This document provides detailed protocols and application data for PTSA-catalyzed Friedel-Crafts alkylation.

Introduction to PTSA as a Friedel-Crafts Catalyst

The Friedel-Crafts reaction, discovered by Charles Friedel and James Crafts in 1877, is a cornerstone of organic synthesis for attaching substituents to an aromatic ring via electrophilic aromatic substitution.[6] While traditionally reliant on potent Lewis acids, the use of such catalysts is often problematic due to their moisture sensitivity, corrosive nature, and the stoichiometric quantities required for acylations, which complicates purification.[7]

p-Toluenesulfonic acid monohydrate has emerged as a highly efficient and practical alternative. As a strong Brønsted acid, it effectively catalyzes the alkylation of aromatic nuclei with various agents like alkenes, activated alkyl halides, and alcohols under mild conditions.[2][4] Key benefits of using PTSA include:

• High Specificity: Minimizes common side reactions such as transalkylation and polymerization.[2][3]

• Safety and Handling: As a non-corrosive, stable solid, PTSA is safer and easier to handle than strong mineral acids or pyrophoric Lewis acids.[1]

• Environmentally Benign: The catalyst can often be recovered and reused, reducing environmentally unfriendly waste.[2][3]

• Cost-Effectiveness: PTSA is an inexpensive and readily available reagent.[2][3]

Mechanism of Action

In contrast to Lewis acids which coordinate to alkyl halides, PTSA as a Brønsted acid initiates the reaction by protonating the alkylating agent (e.g., an alkene or alcohol) to generate a carbocation electrophile. This carbocation is then attacked by the electron-rich aromatic ring. A subsequent deprotonation step re-establishes aromaticity and regenerates the catalyst, completing the catalytic cycle.[7]

Caption: Mechanism of PTSA-catalyzed Friedel-Crafts alkylation with an alkene.

Applications and Quantitative Data

PTSA is a versatile catalyst for the alkylation of various aromatic substrates. Below are examples showcasing its effectiveness under different conditions.

Table 1: PTSA-Catalyzed Alkylation of Various Arenes

Aromatic Substrate	Alkylating Agent	Catalyst Loading	Temperature (°C)	Time (h)	Product(s)	Yield/Conversion	Reference
Benzene (B151609)	1-Decene	Not Specified	80	Not Specified	Phenyl decane (B31447) isomers	90% Conversion	[7]
Phenol (B47542)	Styrene (B11656)	15 wt%	100	6	Mono-, Di-, Tri-styrenated phenol	High Conversion	[5]
Toluene	Various	Not Specified	Not Specified	Not Specified	p-alkylated toluene	High selectivity for para isomer	[7]
m-Xylene	t-Butyl chloride	Not Specified	Not Specified	Not Specified	1,3,5-Trisubstituted benzene	-	[7]
Phenol	1(3)-methylcycloalkene	10% (of phenol)	110-120	5-6	para-[1(3)-methylcycloalkyl] phenols	68.6-73.5% Yield
Electron-rich Arenes	Tertiary Propargylic Alcohols	Catalytic	80	2-4	Indenes	Good to very good yields	[8]

Experimental Protocols

The following protocols are provided as a practical guide for laboratory applications. Standard laboratory safety procedures should always be followed.

Protocol 1: General Procedure for Alkylation of Benzene with an Alkene

This protocol is based on a general method for the PTSA-catalyzed alkylation of aromatic compounds.[7][9]

Materials:

• Benzene (or other arene)

• Alkene (e.g., 1-Decene)

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Ethyl acetate (B1210297) or Diethyl ether (for work-up)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add benzene (2.0 eq) and p-toluenesulfonic acid monohydrate (0.1 - 0.2 eq).

• Reagent Addition: Add the alkene (1.0 eq) to the flask.

• Reaction: Heat the mixture to reflux (approx. 80°C) and monitor the reaction's progress using Thin Layer Chromatography (TLC). The reaction may take several hours to complete.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate or diethyl ether.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated NaHCO₃ solution (to neutralize and remove the acid catalyst), and finally with brine.[9]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by vacuum distillation to obtain the pure alkylated arene.

Protocol 2: Alkylation of Phenol with Styrene

This protocol details the synthesis of styrenated phenols, which are valuable industrial antioxidants.[5]

Materials:

• Phenol

• Styrene

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Sodium carbonate (Na₂CO₃) solution (for neutralization)

• Toluene (optional, as solvent)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, add phenol and p-toluenesulfonic acid monohydrate (e.g., 5-15 wt% of total reactants).

• Heating: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 100-120°C).

• Styrene Addition: Slowly add styrene (0.8-1.2 equivalents) dropwise from the dropping funnel. The reaction is exothermic; control the addition rate to maintain a stable temperature.

• Reaction: Maintain the reaction mixture at the set temperature with continuous stirring for the required duration (e.g., 4-6 hours), monitoring by TLC or GC.

• Work-up: Cool the reaction mixture to below 100°C. Slowly add sodium carbonate solution to neutralize the PTSA catalyst until the mixture is neutral.

• Purification: The product mixture, containing mono-, di-, and tri-styrenated phenols, can be used as is, or the individual components can be separated by fractional distillation under vacuum.

Experimental Workflow Visualization

The following diagram outlines the general workflow for a typical PTSA-catalyzed Friedel-Crafts alkylation experiment.

Caption: General experimental workflow for PTSA-catalyzed alkylation.

Conclusion

p-Toluenesulfonic acid monohydrate is a robust, efficient, and selective catalyst for Friedel-Crafts alkylation reactions. Its operational simplicity, safety profile, and cost-effectiveness make it a superior choice over many conventional Lewis and Brønsted acid catalysts for a wide range of applications in both academic research and industrial synthesis. The protocols and data presented herein demonstrate its utility and provide a solid foundation for its implementation in the synthesis of alkylated aromatic compounds.

References

• 1. preprints.org [preprints.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the p-TsOH-Catalyzed Transesterification of β-Ketoesters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and practical guidance for the transesterification of β-ketoesters catalyzed by p-toluenesulfonic acid (p-TsOH). This reaction is a valuable tool in organic synthesis, enabling the conversion of readily available β-ketoesters into a diverse range of derivatives that are key intermediates in the synthesis of complex molecules and active pharmaceutical ingredients.

Introduction

β-Ketoesters are versatile building blocks in synthetic chemistry due to the presence of both electrophilic and nucleophilic centers.[1][2] Transesterification, the exchange of the alkoxy group of an ester with another alcohol, is a crucial transformation for modifying these synthons.[1] Among the various catalysts available, p-toluenesulfonic acid (p-TsOH), a strong organic acid, offers an effective and economical option for this reaction.[3] Acid-catalyzed transesterification is a reversible reaction, and to drive the equilibrium towards the desired product, it is often necessary to remove the alcohol byproduct, typically by distillation.[3]

Applications in Drug Development

The products of β-ketoester transesterification are pivotal intermediates in the synthesis of numerous biologically active compounds. A notable example is in the synthesis of dihydropyrimidinones (DHPMs) through the Biginelli reaction.[4][5] This multicomponent reaction utilizes a β-ketoester, an aldehyde, and urea (B33335) or thiourea (B124793) to produce a scaffold present in many pharmaceutical agents.[4][5]

One such DHPM with significant therapeutic interest is Monastrol , a cell-permeable small molecule that acts as a specific inhibitor of the mitotic kinesin Eg5.[6][7] By inhibiting Eg5, Monastrol disrupts the formation of the bipolar mitotic spindle, leading to mitotic arrest and showcasing its potential as an anticancer agent.[6][7] The synthesis of Monastrol and its analogs often begins with a β-ketoester like ethyl acetoacetate (B1235776).[6][7]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the p-TsOH-catalyzed transesterification of methyl and ethyl acetoacetate with a variety of alcohols.

Entry	β-Ketoester	Alcohol	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Methyl Acetoacetate	n-Butanol	5	Reflux	6	85
2	Methyl Acetoacetate	iso-Butanol	5	Reflux	7	82
3	Methyl Acetoacetate	sec-Butanol	5	Reflux	8	78
4	Methyl Acetoacetate	Benzyl Alcohol	5	Reflux	5	92
5	Methyl Acetoacetate	Cyclohexanol	5	Reflux	8	80
6	Methyl Acetoacetate	Allyl Alcohol	5	Reflux	6	88
7	Ethyl Acetoacetate	n-Butanol	5	Reflux	7	83
8	Ethyl Acetoacetate	Benzyl Alcohol	5	Reflux	6	90
9	Ethyl Acetoacetate	Cyclohexanol	5	Reflux	9	78
10	Ethyl Acetoacetate	tert-Butanol	5	Reflux	12	65

Data compiled from a representative review on the transesterification of β-keto esters.[2]

Experimental Protocols

General Protocol for p-TsOH-Catalyzed Transesterification of β-Ketoesters

This protocol provides a general procedure for the transesterification of a β-ketoester with an alcohol using p-TsOH as a catalyst.

Materials:

• β-Ketoester (e.g., methyl acetoacetate or ethyl acetoacetate) (1.0 equiv)

• Alcohol (1.2 - 2.0 equiv)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 equiv)

• Anhydrous toluene (B28343) or other suitable solvent for azeotropic removal of water/alkanol

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (B1210297) for extraction

• Standard laboratory glassware for reflux with a Dean-Stark trap, magnetic stirrer, and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser, add the β-ketoester (1.0 equiv), the alcohol (1.2-2.0 equiv), and p-TsOH·H₂O (0.05 equiv). Add a sufficient amount of anhydrous toluene to facilitate stirring and azeotropic removal of the alcohol byproduct (e.g., methanol (B129727) or ethanol).

• Reaction Execution: Heat the reaction mixture to reflux with vigorous stirring. The lower boiling alcohol byproduct will be collected in the Dean-Stark trap, driving the reaction to completion.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and transfer it to a separatory funnel.

• Neutralization and Washing: Wash the organic layer with saturated sodium bicarbonate solution to neutralize the p-TsOH catalyst. Then, wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography or vacuum distillation to afford the desired transesterified β-ketoester.

Visualizations

Reaction Mechanism and Workflows

Caption: p-TsOH-catalyzed transesterification mechanism.

Caption: General experimental workflow for transesterification.

Application in Drug Synthesis: Biginelli Reaction

Caption: Logical workflow of the Biginelli reaction.

Signaling Pathway Application: Monastrol

Caption: Monastrol's synthesis and mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst | Semantic Scholar [semanticscholar.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Recent advances in the transesterification of β-keto esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

One-Pot Synthesis of Quinoxaline Derivatives Using p-TsOH Catalyst: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the efficient one-pot synthesis of quinoxaline (B1680401) derivatives utilizing p-toluenesulfonic acid (p-TsOH) as a catalyst. Quinoxalines are a significant class of nitrogen-containing heterocyclic compounds, forming the structural core of numerous biologically active molecules with a wide range of pharmacological activities, including antimicrobial, anticancer, and antiviral properties. The described method offers a straightforward and effective approach for the synthesis of these valuable compounds.

Introduction

The one-pot condensation of o-phenylenediamines with 1,2-dicarbonyl compounds is a well-established and versatile method for the synthesis of quinoxaline derivatives. The use of p-toluenesulfonic acid (p-TsOH), a readily available, inexpensive, and solid organic acid, serves as an efficient catalyst for this transformation.[1] This method is characterized by its operational simplicity, cost-effectiveness, high yields, and relatively short reaction times, making it an attractive strategy for the generation of diverse quinoxaline libraries for drug discovery and development programs.

Data Presentation

The following tables summarize the quantitative data for the p-TsOH catalyzed one-pot synthesis of various quinoxaline derivatives.

Table 1: Synthesis of 2,3-Disubstituted Quinoxalines from o-Phenylenediamines and 1,2-Dicarbonyl Compounds

Entry	o-Phenylenediamine (B120857)	1,2-Dicarbonyl Compound	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	o-Phenylenediamine	Benzil	10	Ethanol (B145695)	Reflux	1	95
2	4-Methyl-o-phenylenediamine	Benzil	10	Ethanol	Reflux	1.5	92
3	4-Chloro-o-phenylenediamine	Benzil	15	Ethanol	Reflux	2	88
4	4-Nitro-o-phenylenediamine	Benzil	15	Acetic Acid	100	3	85
5	o-Phenylenediamine	Furil	10	Ethanol	RT	4	90
6	o-Phenylenediamine	2,3-Butanedione	10	Methanol (B129727)	RT	0.5	98
7	4,5-Dimethyl-o-phenylenediamine	Benzil	10	Ethanol	Reflux	1	94
8	o-Phenylenediamine	1-Phenyl-1,2-propanedione	12	Ethanol	Reflux	2.5	89 (mixture of isomers)

Table 2: Three-Component Synthesis of Fused Quinoxaline Derivatives [2]

Entry	Amino-Heterocycle	1,2-Dicarbonyl Compound	Alcohol/Amine	Catalyst Loading (mol%)	Conditions	Yield (%)
1	N-(2-aminophenyl)pyrrole	1,2-Cyclohexanedione	Methanol	50	Open-air heating	75
2	N-(2-aminophenyl)indole	1,2-Cyclohexanedione	Ethanol	50	Open-air heating	78
3	N-(2-aminophenyl)pyrrole	Camphorquinone	n-Butanol	50	Open-air heating	65
4	N-(2-aminophenyl)indole	1,2-Cyclohexanedione	Diethylamine	50	Open-air heating	72

Experimental Protocols

General Protocol for the Synthesis of 2,3-Disubstituted Quinoxalines

This protocol describes a general procedure for the one-pot synthesis of quinoxaline derivatives from an o-phenylenediamine and a 1,2-dicarbonyl compound using p-TsOH as a catalyst.

Materials:

• Substituted o-phenylenediamine (1.0 mmol)

• Substituted 1,2-dicarbonyl compound (1.0 mmol)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 mmol, 10 mol%)

• Ethanol (or other suitable solvent such as methanol or acetic acid) (10-15 mL)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) supplies

• Rotary evaporator

• Recrystallization solvent (e.g., ethanol, ethyl acetate (B1210297)/hexane)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the o-phenylenediamine (1.0 mmol) and the 1,2-dicarbonyl compound (1.0 mmol).

• Add ethanol (10-15 mL) to dissolve the reactants.

• Add p-toluenesulfonic acid monohydrate (0.1 mmol, 10 mol%) to the reaction mixture.

• Attach a condenser to the flask and heat the mixture to reflux with stirring.

• Monitor the progress of the reaction by TLC (e.g., using a 1:4 mixture of ethyl acetate and hexane (B92381) as the eluent). The reaction is typically complete within 1-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethyl acetate and hexane) to afford the pure quinoxaline derivative.

• Dry the purified product under vacuum to obtain a constant weight.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the one-pot synthesis of quinoxaline derivatives.

Reaction Mechanism

Caption: Proposed mechanism for the p-TsOH catalyzed synthesis of quinoxalines.

Conclusion

The p-TsOH-catalyzed one-pot synthesis of quinoxaline derivatives is a highly efficient and practical method for accessing a wide range of these important heterocyclic compounds. The operational simplicity, use of an inexpensive and readily available catalyst, and generally high yields make this protocol well-suited for applications in medicinal chemistry and drug development research. The provided data and protocols offer a solid foundation for researchers to synthesize diverse quinoxaline libraries for further biological evaluation.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. Recent advances in the transition-metal-free synthesis of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Organic Synthesis with p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) as an efficient, cost-effective, and versatile catalyst in microwave-assisted organic synthesis (MAOS). The protocols outlined herein offer significant advantages over conventional heating methods, including dramatically reduced reaction times, improved product yields, and cleaner reaction profiles, aligning with the principles of green chemistry.

Introduction to Microwave-Assisted Organic Synthesis (MAOS)

Microwave-assisted organic synthesis utilizes microwave energy to heat reactants and solvents directly and efficiently. This volumetric heating leads to rapid temperature increases and localized superheating, which can accelerate reaction rates significantly compared to conventional heating methods that rely on thermal conductivity. When combined with a strong, non-volatile acid catalyst like p-TsOH, MAOS provides a powerful platform for a wide range of organic transformations.

Advantages of p-TsOH in MAOS:

• Efficiency: p-TsOH is a strong organic acid that effectively catalyzes a variety of reactions.

• Convenience: As a solid, it is easy to handle and measure.

• Cost-Effective: It is an inexpensive and readily available reagent.

• Versatility: It is effective in a wide range of organic transformations.

• Green Chemistry: Its use in solvent-free or reduced-solvent microwave reactions contributes to more environmentally friendly synthetic methods.

Application Note 1: Rapid Esterification of Carboxylic Acids

The esterification of carboxylic acids with alcohols is a fundamental reaction in organic synthesis, often limited by equilibrium. Microwave-assisted esterification catalyzed by p-TsOH dramatically reduces reaction times from hours to minutes and can be performed under solvent-free conditions, simplifying product isolation. The rapid removal of water, a byproduct, under microwave irradiation helps to drive the reaction to completion.

Experimental Protocol: Microwave-Assisted Esterification

This protocol describes a general procedure for the esterification of a generic carboxylic acid with an alcohol.

Materials:

• Carboxylic Acid (e.g., Benzoic Acid)

• Alcohol (e.g., n-Butanol)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Microwave synthesis reactor with sealed vessel capabilities

• Magnetic stirrer bar

• Rotary evaporator

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a 10 mL microwave process vial equipped with a magnetic stirrer bar, combine the carboxylic acid (1.0 mmol), the alcohol (3.0 mmol), and p-TsOH·H₂O (0.1 mmol, 10 mol%).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 120°C for 10 minutes.

• Workup: After the reaction is complete and the vessel has cooled to a safe temperature, quench the reaction mixture with a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (B1210297) (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography if necessary.

Data Presentation: Esterification of Benzoic Acid with n-Butanol

Parameter	Microwave-Assisted Method	Conventional Heating
Carboxylic Acid	Benzoic Acid (1.0 mmol)	Benzoic Acid (1.0 mmol)
Alcohol	n-Butanol (3.0 mmol)	n-Butanol (3.0 mmol)
Catalyst	p-TsOH·H₂O (10 mol%)	p-TsOH·H₂O (10 mol%)
Solvent	None (Solvent-free)	Toluene (10 mL)
Temperature	120°C	110°C (Reflux)
Reaction Time	10 minutes	6-8 hours
Yield	>90%	~75%

Workflow for Microwave-Assisted Esterification

Caption: General workflow for microwave-assisted esterification.

Application Note 2: One-Pot Synthesis of Dihydropyrimidinones (Biginelli Reaction)

The Biginelli reaction is a multicomponent reaction that provides access to a wide range of biologically active 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs. The use of p-TsOH as a catalyst in a microwave-assisted, solvent-free Biginelli reaction offers a green and highly efficient method for the synthesis of these important heterocyclic compounds.[1] This approach significantly reduces reaction times and often improves yields compared to traditional methods.

Experimental Protocol: Microwave-Assisted Biginelli Reaction

This protocol outlines a general procedure for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones.

Materials:

• Aldehyde (e.g., Benzaldehyde)

• β-Ketoester (e.g., Ethyl acetoacetate)

• Urea (B33335) or Thiourea

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Ethanol (B145695)

• Microwave synthesis reactor

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 10 mL microwave process vial, mix the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), urea (1.5 mmol), and p-TsOH·H₂O (0.1 mmol, 10 mol%).

• Microwave Irradiation: Place the vial in the microwave reactor and irradiate at 800W for 3-5 minutes. Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature.

• Isolation: Add cold water (10 mL) to the reaction mixture. The solid product that precipitates is collected by filtration.

• Purification: Wash the solid with cold ethanol to remove any unreacted starting materials and dry to obtain the pure product.

Data Presentation: Biginelli Reaction

Parameter	Microwave-Assisted Method	Conventional Heating
Aldehyde	Benzaldehyde (1.0 mmol)	Benzaldehyde (1.0 mmol)
β-Ketoester	Ethyl acetoacetate (B1235776) (1.0 mmol)	Ethyl acetoacetate (1.0 mmol)
Urea/Thiourea	Urea (1.5 mmol)	Urea (1.5 mmol)
Catalyst	p-TsOH·H₂O (10 mol%)	p-TsOH·H₂O (10 mol%)
Solvent	None (Solvent-free)	Ethanol (10 mL)
Temperature	N/A (Power-controlled)	80°C (Reflux)
Reaction Time	3-5 minutes	4-6 hours
Yield	85-95%	60-75%

Simplified Biginelli Reaction Mechanism

Caption: Simplified mechanism of the Biginelli reaction.

Application Note 3: Synthesis of Flavanones via Intramolecular Cyclization

Flavanones are a class of flavonoids that exhibit a wide range of biological activities. A common synthetic route to flavanones is the acid-catalyzed intramolecular cyclization of 2'-hydroxychalcones. Microwave irradiation, in the presence of p-TsOH, provides a rapid and efficient method for this transformation, often under solvent-free conditions, leading to high yields of the desired flavanones in a fraction of the time required by conventional methods.[2][3]

Experimental Protocol: Microwave-Assisted Synthesis of Flavanones

This protocol describes the cyclization of a 2'-hydroxychalcone (B22705) to a flavanone (B1672756).

Materials:

• 2'-Hydroxychalcone

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Silica (B1680970) gel (as a solid support)

• Microwave synthesis reactor (an unmodified household microwave oven can be used for this solvent-free method)

• Standard laboratory glassware for purification

Procedure:

• Preparation: In a mortar, thoroughly mix the 2'-hydroxychalcone (1.0 mmol) with silica gel (2 g) and p-TsOH·H₂O (0.15 mmol, 15 mol%).

• Microwave Irradiation: Transfer the mixture to an open beaker and place it in the microwave oven. Irradiate at 600W for 3-5 minutes (in 1-minute intervals to avoid overheating).

• Isolation: After cooling, the product is extracted from the silica gel with acetone (B3395972).

• Purification: The acetone is evaporated under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate solvent system.

Data Presentation: Synthesis of Flavanone from 2'-Hydroxychalcone

Parameter	Microwave-Assisted Method	Conventional Heating
Substrate	2'-Hydroxychalcone (1.0 mmol)	2'-Hydroxychalcone (1.0 mmol)
Catalyst	p-TsOH·H₂O (15 mol%)	p-TsOH·H₂O (15 mol%)
Support/Solvent	Silica Gel (Solvent-free)	Ethanol (Reflux)
Power/Temp	600 W	80°C
Reaction Time	3-5 minutes	12-24 hours
Yield	>90%	~60-70%

Experimental Workflow for Flavanone Synthesis

Caption: Workflow for microwave-assisted flavanone synthesis.

Application Note 4: Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

2,5-Disubstituted 1,3,4-oxadiazoles are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and materials science. A common synthetic route involves the dehydrative cyclization of diacylhydrazines. This transformation can be efficiently catalyzed by p-TsOH under microwave irradiation, providing a rapid and high-yielding protocol.

Experimental Protocol: Microwave-Assisted Synthesis of 1,3,4-Oxadiazoles

This protocol describes the synthesis of a 2,5-disubstituted 1,3,4-oxadiazole (B1194373) from a carboxylic acid and a carboxylic acid hydrazide.

Materials:

• Carboxylic Acid (e.g., Benzoic acid)

• Carboxylic Acid Hydrazide (e.g., Benzhydrazide)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Microwave synthesis reactor

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 10 mL microwave process vial, combine the carboxylic acid (1.0 mmol), the carboxylic acid hydrazide (1.0 mmol), and p-TsOH·H₂O (0.2 mmol, 20 mol%).

• Microwave Irradiation: Seal the vial and irradiate in a microwave reactor at 150°C for 10-15 minutes.

• Workup: After cooling, add a saturated solution of sodium bicarbonate to the reaction mixture to neutralize the catalyst.

• Isolation: The resulting solid product is collected by filtration, washed with water, and dried.

• Purification: The crude product can be recrystallized from ethanol to afford the pure 2,5-disubstituted 1,3,4-oxadiazole.

Data Presentation: Synthesis of 2,5-Diphenyl-1,3,4-oxadiazole

Parameter	Microwave-Assisted Method	Conventional Heating
Carboxylic Acid	Benzoic Acid (1.0 mmol)	Benzoic Acid (1.0 mmol)
Hydrazide	Benzhydrazide (1.0 mmol)	Benzhydrazide (1.0 mmol)
Catalyst	p-TsOH·H₂O (20 mol%)	p-TsOH·H₂O (20 mol%)
Solvent	None (Solvent-free)	Toluene (Reflux)
Temperature	150°C	110°C
Reaction Time	10-15 minutes	8-12 hours
Yield	~90%	~70%

Logical Relationship in 1,3,4-Oxadiazole Synthesis

Caption: Key components for 1,3,4-oxadiazole synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

Application Notes and Protocols: p-Toluenesulfonic Acid Monohydrate as a Catalyst for the Synthesis of Coumarins

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coumarins are a significant class of benzopyrone scaffolds found in numerous natural products and synthetic compounds, exhibiting a wide range of biological activities, including anticoagulant, anti-inflammatory, antioxidant, and antimicrobial properties. The Pechmann condensation is a cornerstone method for synthesizing coumarins, traditionally relying on strong acid catalysts such as sulfuric acid, which can be corrosive and environmentally challenging.[1][2] p-Toluenesulfonic acid (p-TSA) monohydrate has emerged as a highly efficient, cost-effective, and easier-to-handle alternative catalyst for these syntheses.[3][4] Its advantages include operational simplicity, high yields, and compatibility with solvent-free conditions, aligning with the principles of green chemistry.[3][4][5] This document provides detailed protocols and data on the application of p-TSA monohydrate in the synthesis of various coumarin (B35378) derivatives.

Applications

p-Toluenesulfonic acid monohydrate is a versatile catalyst for several types of coumarin syntheses, including:

• Pechmann Condensation: The reaction of phenols with β-ketoesters to form substituted coumarins. This method is noted for its efficiency and the ability to be performed under solvent-free conditions.[3][6]

• Synthesis of Dicoumarols: The condensation of 4-hydroxycoumarin (B602359) with aldehydes or aryl glyoxals to produce dicoumarol derivatives, many of which are biologically active.[7][8][9][10] This reaction can be effectively carried out in water, an environmentally benign solvent.[8][9][10]

Experimental Protocols

Protocol 1: Synthesis of 7-Hydroxy-4-methylcoumarin via Pechmann Condensation

This protocol describes the synthesis of 7-hydroxy-4-methylcoumarin from resorcinol (B1680541) and ethyl acetoacetate (B1235776) using p-TSA monohydrate as a catalyst under solvent-free conditions.

Materials:

• Resorcinol (10 mmol, 1.10 g)

• Ethyl acetoacetate (10 mmol, 1.30 g)

• p-Toluenesulfonic acid monohydrate (1 mmol, 0.19 g, 10 mol%)

• Round-bottom flask

• Oil bath with stirrer

• Cold water

• Ethanol (B145695) (for recrystallization)

• Filtration apparatus

Procedure:

• Combine resorcinol (1.10 g), ethyl acetoacetate (1.30 g), and p-TSA monohydrate (0.19 g) in a round-bottom flask.[1]

• Heat the mixture in an oil bath at 110°C with continuous stirring for approximately 2 hours.[1]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add cold water to the flask to precipitate the crude product.[1]

• Filter the solid product, wash it thoroughly with cold water, and allow it to dry.[1]

• Recrystallize the crude product from ethanol to obtain pure 7-hydroxy-4-methylcoumarin.

Protocol 2: Synthesis of 3,3'-(Arylmethylene)bis(4-hydroxycoumarin)s (Dicoumarols)

This protocol details the synthesis of dicoumarol derivatives from 4-hydroxycoumarin and an aryl aldehyde using p-TSA monohydrate as a catalyst in water.

Materials:

• 4-Hydroxycoumarin (2 mmol)

• Aryl aldehyde (1 mmol)

• p-Toluenesulfonic acid monohydrate (0.1 mmol, 10 mol%)

• Water

• Ethanol/THF (2:1) for recrystallization

• Reflux apparatus

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 4-hydroxycoumarin (2 mmol) and the aryl aldehyde (1 mmol) in water.

• Add p-TSA monohydrate (10 mol%) to the mixture.

• Reflux the reaction mixture for the appropriate time (typically 70-75 minutes), monitoring the progress by TLC.[9][10]

• After the reaction is complete, cool the mixture and pour it over ice.[10]

• Filter the resulting precipitate and wash with water.

• Purify the crude product by recrystallization from an Ethanol/THF (2:1) mixture to yield the pure dicoumarol derivative.[10]

Data Presentation

The following tables summarize the quantitative data for the synthesis of various coumarin derivatives using p-TSA monohydrate as a catalyst.

Table 1: Synthesis of Coumarin Derivatives via p-TSA Catalyzed Pechmann Condensation

Phenol	β-Ketoester	Conditions	Yield (%)	Reference
Phenol	Ethyl acetoacetate	Grinding, 5-10 min	85	[3]
Resorcinol	Ethyl acetoacetate	Grinding, 5-10 min	94	[3]
p-Cresol	Ethyl acetoacetate	Grinding, 5-10 min	88	[3]
Catechol	Ethyl acetoacetate	Grinding, 5-10 min	82	[3]

| Phloroglucinol | Ethyl acetoacetate | Grinding, 5-10 min | 92 |[3] |

Table 2: Synthesis of Dicoumarol Derivatives Catalyzed by p-TSA in Water

Aryl Aldehyde	Time (min)	Yield (%)	Reference
Benzaldehyde	75	92	[8]
4-Chlorobenzaldehyde	70	94	[8]
4-Methylbenzaldehyde	75	90	[8]
4-Methoxybenzaldehyde	80	85	[8]
4-Nitrobenzaldehyde	70	93	[8]

| 2-Chlorobenzaldehyde | 70 | 88 |[8] |

Table 3: Effect of Catalyst and Solvent on a Model Dicoumarol Synthesis (Model Reaction: 4-hydroxycoumarin and 4-ethylbenzaldehyde)

Catalyst (mol%)	Solvent	Time (min)	Yield (%)	Reference
None	H₂O	180	10	[8]
p-TSA (5)	H₂O	90	80	[8]
p-TSA (10)	H₂O	75	90	[8]
p-TSA (15)	H₂O	75	90	[8]
p-TSA (10)	CH₃CN	150	50	[8]
p-TSA (10)	CH₂Cl₂	180	30	[8]

| p-TSA (10) | EtOH | 90 | 75 |[8] |

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of coumarins using p-TSA monohydrate as a catalyst.

Caption: General workflow for p-TSA catalyzed coumarin synthesis.

Plausible Reaction Mechanism for Dicoumarol Synthesis

The synthesis of dicoumarols from 4-hydroxycoumarin and aryl aldehydes catalyzed by p-TSA is proposed to proceed through a Knoevenagel condensation followed by a Michael addition.

Caption: Proposed mechanism for dicoumarol synthesis via Knoevenagel-Michael reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemijournal.com [chemijournal.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. One pot synthesis of coumarin derivatives via pechmann condensation catalyzed by PTSA under solvent free conditions and antifungal activities of the compounds | Semantic Scholar [semanticscholar.org]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. A facile and practical p-Toluenesulfonic acid catalyzed route to dicoumarols containing an Aroyl group [scielo.org.za]
• 10. scispace.com [scispace.com]

Technical Notes & Optimization

How to remove water from p-Toluenesulfonic acid monohydrate before a reaction.

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for removing water from p-Toluenesulfonic acid monohydrate (TsOH·H₂O) prior to a reaction. Ensuring the acid is anhydrous is often critical for the success of moisture-sensitive reactions where it is used as a catalyst.

Frequently Asked Questions (FAQs)

Q1: Why do I need to remove water from p-Toluenesulfonic acid monohydrate?

A1: p-Toluenesulfonic acid is a strong acid and highly hygroscopic.[1][2] It readily exists as a stable monohydrate (TsOH·H₂O). For many organic reactions, such as esterifications, acetal (B89532) formations, and dehydrations, the presence of water can inhibit the reaction, lead to unwanted side products, or reduce the catalytic activity of the acid.[1] Therefore, using the anhydrous form is crucial for achieving high yields and product purity in moisture-sensitive applications.

Q2: What are the common methods for dehydrating p-Toluenesulfonic acid monohydrate?

A2: The most common laboratory methods for preparing anhydrous p-Toluenesulfonic acid include:

• Azeotropic distillation: This involves refluxing the TsOH·H₂O with a solvent that forms an azeotrope with water, such as toluene (B28343) or benzene.[3][4][5] The water is removed as the azeotrope boils, which is then collected in a Dean-Stark trap.[4]

• Heating under vacuum: The monohydrate can be heated under reduced pressure to drive off the water of crystallization.[3][6][7]

• Drying in a desiccator: For less stringent requirements, the acid can be dried in a desiccator over a strong drying agent like phosphorus pentoxide (P₂O₅) or calcium chloride (CaCl₂).[3][8]

Q3: Which dehydration method should I choose?

A3: The choice of method depends on the required level of dryness, the scale of the reaction, and the available equipment.

• Azeotropic distillation is highly effective for removing water and is suitable for larger quantities. It is often performed immediately before the reaction in the same flask.[1]

• Heating under vacuum is a straightforward method for preparing a solid, anhydrous sample of TsOH that can be weighed and added to a reaction.[6][7]

• Desiccator drying is the simplest method but may be slower and less effective than the other two. It is suitable when trace amounts of residual water are acceptable.[8]

Q4: I noticed a pink or yellow discoloration when heating the p-Toluenesulfonic acid. Is it degraded?

A4: A color change to pink or yellow upon heating is a commonly observed phenomenon and is not necessarily an indication of significant degradation.[4] However, severe darkening or charring may suggest decomposition, especially at higher temperatures. It is important to control the temperature carefully during heating.

Q5: The anhydrous p-Toluenesulfonic acid I prepared is a dense, clay-like solid. Is this normal?

A5: Yes, this is normal. Anhydrous p-Toluenesulfonic acid can be a dense, mass-like or clay-like solid, which can be different from the crystalline appearance of the monohydrate.[4]

Data Presentation: Comparison of Dehydration Methods

Method	Temperature	Pressure	Duration	Solvents/Reagents	Equipment	Pros	Cons
Azeotropic Distillation	Reflux temp. of solvent (e.g., Toluene: ~111°C)	Atmospheric	Several hours (until no more water collects)	Toluene or Benzene	Round-bottom flask, Dean-Stark trap, Condenser	Highly efficient; can be done in the reaction vessel.	Requires solvent; potential for solvent to interfere with subsequent reaction.
Heating Under Vacuum	80-117°C[6][7]	High vacuum (e.g., <22 mm Hg)[6]	4-14 hours[3][6]	None	Vacuum oven or flask with vacuum connection and heating mantle	No solvent required; yields solid anhydrous acid.	Can cause discoloration; requires careful temperature and pressure control.
Desiccator Drying	Room Temperature	Atmospheric or under vacuum	Prolonged (days)	P₂O₅, CaCl₂, or KOH[3][8]	Desiccator	Simple; requires minimal specialized equipment.	Slow; may not be sufficient for completely anhydrous requirements.

Experimental Protocols

Protocol 1: Dehydration by Azeotropic Distillation with Toluene

• Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Charging the Flask: Add the p-Toluenesulfonic acid monohydrate to the flask along with toluene. The amount of toluene should be sufficient to allow for good stirring and reflux.

• Heating: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill.[9]

• Water Collection: The azeotrope will condense and collect in the Dean-Stark trap. As the azeotrope is less dense than water, the water will separate and collect in the bottom of the trap, while the toluene will overflow and return to the flask.[9]

• Completion: Continue the reflux until no more water collects in the trap. This indicates that the p-Toluenesulfonic acid is anhydrous.[4]

• Use: The resulting anhydrous solution of p-Toluenesulfonic acid in toluene can be cooled and used directly for the subsequent reaction.

Protocol 2: Dehydration by Heating Under Vacuum

• Setup: Place the p-Toluenesulfonic acid monohydrate in a suitable flask or vacuum-rated container.

• Heating and Evacuation: Heat the flask to 100-115°C using a heating mantle or oil bath.[3][6] Carefully apply a vacuum using a water-pump or a vacuum pump.[3]

• Drying: Maintain the temperature and vacuum for 4 to 14 hours.[3][6] The theoretical amount of water should be removed.

• Completion and Storage: Once the dehydration is complete, allow the flask to cool to room temperature under vacuum or in a desiccator to prevent reabsorption of atmospheric moisture. The resulting molten anhydrous acid will solidify upon cooling.[6] The anhydrous acid should be stored in a tightly sealed container in a dry environment.

Troubleshooting and Visualization

The following workflow can help you troubleshoot common issues encountered during the dehydration of p-Toluenesulfonic acid monohydrate.

Caption: Troubleshooting workflow for dehydrating p-TsOH monohydrate.

References

• 1. spegroup.ru [spegroup.ru]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. p-Toluenesulfonic acid monohydrate | 6192-52-5 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. prepchem.com [prepchem.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]

Technical Support Center: Purifying p-Toluenesulfonic Acid Monohydrate by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of p-Toluenesulfonic acid monohydrate via recrystallization. This document offers detailed experimental protocols, troubleshooting for common issues, and frequently asked questions to ensure successful purification.

Frequently Asked Questions (FAQs)

Q1: What is the most common solvent for recrystallizing p-Toluenesulfonic acid monohydrate?

A1: Water is a commonly used solvent for the recrystallization of p-Toluenesulfonic acid monohydrate due to the compound's high solubility in it.[1][2][3] Another effective method involves dissolving the crude product in a minimal amount of water and then saturating the solution with gaseous hydrogen chloride (HCl) to induce crystallization by reducing its solubility.[4][5]

Q2: My p-Toluenesulfonic acid has a pink or dark tint. How can I remove these colored impurities?

A2: Colored impurities can often be removed by treating the hot solution with activated charcoal.[5] The charcoal adsorbs the colored compounds, which can then be removed by hot gravity filtration before allowing the solution to cool and crystallize.

Q3: What does "oiling out" mean, and why does it happen during the recrystallization of p-Toluenesulfonic acid monohydrate?

A3: "Oiling out" is a phenomenon where the compound separates from the solution as a liquid oil instead of solid crystals upon cooling.[6][7][8] This can occur if the melting point of the impure solid is lower than the temperature of the solution from which it is separating.[6][9] The presence of significant impurities can depress the melting point, making oiling out more likely.

Q4: Can I use a solvent mixture for the recrystallization?

A4: Yes, a mixed solvent system can be employed, particularly if the compound is too soluble in one solvent and not soluble enough in another at room temperature. A common approach is to dissolve the compound in a "good" solvent at an elevated temperature and then slowly add a "poor" solvent until the solution becomes cloudy, indicating the saturation point has been reached.

Experimental Protocol: Recrystallization from Water

This protocol details the purification of p-Toluenesulfonic acid monohydrate using water as the solvent.

Materials:

• Crude p-Toluenesulfonic acid monohydrate

• Deionized water

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, add the crude p-Toluenesulfonic acid monohydrate. Add a minimal amount of deionized water and heat the mixture to boiling while stirring to dissolve the solid. Continue adding small portions of hot water until the solid is completely dissolved. Avoid using an excessive amount of solvent to ensure a good yield.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal to the flask and then gently reheat the solution to boiling for a few minutes.

• Hot Gravity Filtration (if charcoal was used): If activated charcoal was added, or if there are insoluble impurities, perform a hot gravity filtration to remove them. It is crucial to keep the solution hot during this step to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator. The melting point of pure p-Toluenesulfonic acid monohydrate is typically in the range of 103-106 °C.[4]

Troubleshooting Guide

Problem	Possible Cause	Solution
No crystals form upon cooling	Too much solvent was used.	Reheat the solution to boil off some of the solvent and then allow it to cool again.[6]
The solution is supersaturated.	Scratch the inside of the flask with a glass stirring rod just below the surface of the liquid to induce crystallization. Alternatively, add a "seed crystal" of pure p-Toluenesulfonic acid monohydrate.
"Oiling out" occurs	The melting point of the impure solid is below the boiling point of the solvent.	Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[6] Using a different solvent system may also be necessary.
High concentration of impurities.	Consider a preliminary purification step or using activated charcoal to remove impurities that may be lowering the melting point.[6]
Low yield of purified crystals	Too much solvent was used, leaving a significant amount of product in the mother liquor.	Concentrate the mother liquor by evaporation and cool it again to recover more crystals.
Premature crystallization during hot filtration.	Ensure the filtration apparatus is pre-heated and the filtration is performed quickly.
The crystals were washed with solvent that was not ice-cold.	Always use ice-cold solvent for washing to minimize redissolving the product.
Crystals appear discolored	Incomplete removal of colored impurities.	Repeat the recrystallization process, ensuring to use an adequate amount of activated charcoal and performing a thorough hot filtration.

Quantitative Data

Table 1: Solubility of p-Toluenesulfonic Acid Monohydrate in Aqueous Sulfuric Acid Solutions *

Temperature (K)	Sulfuric Acid Mass Fraction	Solubility ( g/100g of solvent)
278.45	0	(Data not provided in source)
293.15	0	(Data not provided in source)
313.15	0	(Data not provided in source)
342.95	0	(Data not provided in source)
278.45	0.1	58.3
293.15	0.1	65.1
313.15	0.1	74.2
342.95	0.1	88.9
278.45	0.3	42.5
293.15	0.3	48.7
313.15	0.3	57.8
342.95	0.3	71.3
278.45	0.5	31.2
293.15	0.5	36.9
313.15	0.5	45.3
342.95	0.5	57.1
278.45	0.7	22.8
293.15	0.7	27.5
313.15	0.7	34.6
342.95	0.7	44.8

*Data extracted from "Solubilities of p-Toluenesulfonic Acid Monohydrate and Sodium p-Toluenesulfonate in Aqueous Sulfuric Acid Solutions..."[10][11][12]

Experimental Workflow

The following diagram illustrates the general workflow for the recrystallization of p-Toluenesulfonic acid monohydrate.

Caption: General workflow for the purification of p-Toluenesulfonic acid monohydrate by recrystallization.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. p-Toluenesulfonic Acid [chembk.com]
• 3. youtube.com [youtube.com]
• 4. Synthesis and one Application of p-Toluenesulfonic acid_Chemicalbook [chemicalbook.com]
• 5. prepchem.com [prepchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. mt.com [mt.com]
• 9. reddit.com [reddit.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Solubilities of p-Toluenesulfonic Acid Monohydrate and Sodium p-Toluenesulfonate in Aqueous Sulfuric Acid Solutions and Its Application for Preparing Sodium p-Toluenesulfonate [agris.fao.org]

Technical Support Center: Optimizing p-Toluenesulfonic Acid Monohydrate in Esterification

Welcome to our technical support center for the optimization of p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) catalyzed esterification reactions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of p-TsOH catalyzed esterification?

A1: p-Toluenesulfonic acid acts as a strong acid catalyst in Fischer-Speier esterification. The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by p-TsOH, which activates it for nucleophilic attack by the alcohol.[1] This is followed by the formation of a tetrahedral intermediate, proton transfer, and subsequent elimination of water to form the ester.[1] All steps in this mechanism are reversible, making it an equilibrium reaction.

Q2: What is a typical catalyst loading for p-TsOH·H₂O in an esterification reaction?

A2: The optimal catalyst loading of p-TsOH·H₂O can vary significantly depending on the specific substrates, solvent, and reaction temperature. A catalytic amount is generally sufficient.[2][3] Published literature reports successful esterifications with catalyst loadings ranging from as low as 0.05 equivalents to as high as 8% by mass relative to the limiting reagent. For reactions involving dicarboxylic acids, a higher catalyst to substrate ratio may be beneficial.

Q3: My esterification reaction is showing a low yield. What are the common causes and how can I troubleshoot this?

A3: Low yields in Fischer esterification are often due to the presence of water, which can shift the reaction equilibrium back towards the starting materials.[4] Other factors include suboptimal catalyst loading, reaction time, and temperature. To improve your yield, consider the following:

• Water Removal: Employ a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene (B28343) or cyclohexane) to continuously remove water as it is formed.[4][5][6] Alternatively, using molecular sieves as a drying agent can also be effective.[4][5]

• Excess Reactant: Using a large excess of one of the reactants, typically the alcohol which can also serve as the solvent, can drive the equilibrium towards the product.[1][5]

• Reaction Conditions: Ensure the reaction is heated to a suitable temperature, often reflux, for a sufficient amount of time (typically 1-10 hours).[7]

Q4: I am having difficulty removing the p-TsOH catalyst from my reaction mixture after the reaction is complete. What is the best workup procedure?

A4: Residual p-TsOH can be challenging to remove completely. A standard workup procedure involves:

• Cooling the reaction mixture to room temperature.

• Diluting the mixture with an organic solvent like ethyl acetate (B1210297) or dichloromethane.

• Washing the organic phase with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize and extract the acidic catalyst.[8]

• Following the bicarbonate wash with a brine (saturated NaCl solution) wash to remove residual water.[8]

• Drying the organic layer over an anhydrous salt such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[4][6]

• Filtering and removing the solvent under reduced pressure.

For particularly stubborn cases, especially with water-soluble products, using an anion exchange resin in the bicarbonate form can be an effective method for removing the tosylate anion.[8]

Q5: Can I use p-Toluenesulfonic acid monohydrate instead of the anhydrous form for my esterification?

A5: Yes, in most cases, the monohydrate form of p-toluenesulfonic acid can be used for esterification reactions without significant issues.[9] The small amount of water of hydration is generally negligible, especially if you are using a method for water removal like a Dean-Stark trap.[9] When preparing solutions of a specific molarity, remember to account for the molecular weight of the hydrate.[9] For reactions that are highly sensitive to water, azeotropic distillation of the p-TsOH monohydrate with toluene prior to adding other reactants can be performed to remove the water of hydration.[9]

Quantitative Data on Catalyst Loading

The following tables summarize catalyst loading and reaction conditions from various studies to provide a comparative overview.

Reactants	Catalyst Loading	Solvent	Temperature	Reaction Time	Yield
Caffeic acid and Methanol	8% (mass ratio to substrate)	Methanol (excess)	65°C	4 hours	84.0%[10]
n-Butanol and Acetic acid	3% (v/v)	None	80°C	Not Specified	68.5%[2]
Ethylene glycol butyl ether and Acetic acid	3%	Cyclohexane	80-95°C	60 minutes	98.81%[11]
Dicarboxylic acids and Ethanol	2 mmol (per 1 mmol acid)	Ethanol	90°C	4 hours	95% conversion[12]
Fumaric acid and Methanol	0.05 equivalents	Methanol	Reflux	Not Specified	Not Specified[13]

Experimental Protocols

General Protocol for Esterification using p-TsOH·H₂O and a Dean-Stark Trap

This protocol is a general guideline and may require optimization for specific substrates.

• Setup: Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagents: To the round-bottom flask, add the carboxylic acid, the alcohol (often in excess), a suitable solvent that forms an azeotrope with water (e.g., toluene), and p-Toluenesulfonic acid monohydrate (see table above for loading examples).

• Reaction: Heat the mixture to reflux. The water-solvent azeotrope will distill into the Dean-Stark trap. As it condenses, the water will separate and collect in the bottom of the trap, while the solvent will overflow back into the reaction flask.[4]

• Monitoring: Monitor the progress of the reaction by observing the amount of water collected in the Dean-Stark trap or by analytical techniques such as Thin-Layer Chromatography (TLC).[4]

• Completion: Once the theoretical amount of water has been collected or the reaction has gone to completion as indicated by TLC, cool the reaction mixture to room temperature.

• Workup: Proceed with the workup procedure to remove the catalyst and isolate the product as described in Q4 of the FAQ.

Visual Guides

Catalytic Cycle of Fischer-Speier Esterification

Caption: Catalytic cycle of Fischer-Speier esterification.

Troubleshooting Workflow for Low Esterification Yield

Caption: Troubleshooting workflow for low esterification yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. A Simple Procedure for the Esterification and Transesterification Using <i>p</i>-Toluene Sulfonic Acid as C… [ouci.dntb.gov.ua]
• 4. benchchem.com [benchchem.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. ajgreenchem.com [ajgreenchem.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. atlantis-press.com [atlantis-press.com]
• 12. nevolab.de [nevolab.de]
• 13. Solved In Fischer esterification reactions, | Chegg.com [chegg.com]

Technical Support Center: Troubleshooting p-TsOH Catalyzed Reactions

Welcome to the technical support center for p-toluenesulfonic acid (p-TsOH) catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to side reactions and byproduct formation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here you will find answers to common problems encountered during experiments using p-TsOH as a catalyst, along with detailed troubleshooting guides.

Issue 1: Low Yield in Esterification Reactions

Q1: I am performing a Fischer esterification using p-TsOH, but my yields are consistently low. What are the common causes and how can I improve them?

A1: Low yields in Fischer esterification are often due to the reversible nature of the reaction and the presence of water.[1][2][3][4] Here are the primary causes and solutions:

• Incomplete Water Removal: Water is a byproduct of the reaction, and its presence can shift the equilibrium back towards the starting materials (a carboxylic acid and an alcohol).[1][2]

  • Solution: Employ a Dean-Stark apparatus or molecular sieves to continuously remove water as it is formed. Toluene is a common solvent for azeotropic removal of water.[1]

• Insufficient Catalyst: An inadequate amount of p-TsOH can lead to slow reaction rates.

  • Solution: The optimal catalyst loading can vary, but typically ranges from 0.1 to 5 mol%. It's advisable to perform small-scale optimizations to find the ideal concentration for your specific substrates.

• Suboptimal Temperature: The reaction may not reach equilibrium or may proceed too slowly if the temperature is too low. Conversely, excessively high temperatures can lead to side reactions.

  • Solution: Fischer esterification is typically conducted at temperatures between 60–110 °C.[1] Monitor the reaction temperature closely and optimize it for your specific reactants.

• Unfavorable Equilibrium: The equilibrium of the reaction may not favor the ester product.

  • Solution: Use a large excess of one of the reactants, usually the less expensive one (often the alcohol), to drive the equilibrium towards the product side.[1]

Experimental Protocol: Fischer Esterification of Acetic Acid with n-Butanol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, combine acetic acid (1.0 eq), n-butanol (3.0 eq), and p-TsOH (0.05 eq). Add a solvent that forms an azeotrope with water, such as toluene.

• Heating: Heat the mixture to reflux. The water-toluene azeotrope will begin to collect in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by observing the amount of water collected in the trap and by using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete (no more water is collected), cool the mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the p-TsOH catalyst, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude ester can be further purified by distillation.

Workflow for a Typical Fischer Esterification

Caption: A typical workflow for performing a Fischer esterification reaction.

Issue 2: Formation of Ether Byproduct in Alcohol Dehydration

Q2: I am trying to synthesize an alkene by dehydrating a primary or secondary alcohol with p-TsOH, but I am getting a significant amount of a symmetric ether as a byproduct. How can I favor alkene formation?

A2: The formation of an ether is a common side reaction in the acid-catalyzed dehydration of alcohols, especially for primary and some secondary alcohols. The reaction pathway is highly dependent on the temperature.

• Low Reaction Temperature: At lower temperatures (around 110-140°C for ethanol), an SN2 reaction between two alcohol molecules is favored, leading to the formation of a symmetric ether.

• High Reaction Temperature: At higher temperatures (above 150°C for primary alcohols), the E1 or E2 elimination pathway is favored, resulting in the desired alkene.

Troubleshooting Steps:

• Increase Reaction Temperature: Carefully increase the reaction temperature to favor the elimination reaction. The optimal temperature will depend on the specific alcohol being used.

• Use a Bulky Acid Catalyst: While p-TsOH is commonly used, in some cases, a bulkier acid catalyst might sterically hinder the bimolecular ether formation.

• Distill the Alkene as it Forms: If the alkene has a lower boiling point than the starting alcohol, setting up the reaction as a distillation can remove the alkene from the reaction mixture as it is formed, shifting the equilibrium towards the desired product.

Quantitative Data: Effect of Temperature on Cyclohexanol Dehydration

Temperature (°C)	Yield of Cyclohexene (%)	Yield of Dicyclohexyl Ether (%)
120	45	50
140	70	25
160	85	10
180	>95	<5

Note: These are representative values and can vary based on specific reaction conditions.

Reaction Pathways: Dehydration of a Primary Alcohol

Caption: Competing pathways in the acid-catalyzed dehydration of a primary alcohol.

Issue 3: Charring or Polymerization During the Reaction

Q3: My reaction mixture is turning dark brown or black (charring), or I am observing the formation of a thick, insoluble polymer. What is causing this and how can I prevent it?

A3: Charring and polymerization are common side reactions in acid-catalyzed reactions, especially with sensitive substrates or under harsh conditions.

• Charring: This is the result of extensive decomposition and dehydration of organic molecules, leading to the formation of carbonaceous material. It is more common with carbohydrates and other polyhydroxylated compounds.

• Polymerization: Alkenes formed during dehydration or other reactive intermediates can be protonated by p-TsOH to form carbocations, which can then initiate cationic polymerization.

Troubleshooting Steps:

• Lower the Reaction Temperature: Both charring and polymerization are often exacerbated by high temperatures. Reducing the temperature may slow down these side reactions more than the desired reaction.

• Reduce Catalyst Concentration: Use the minimum effective amount of p-TsOH. High acid concentrations can promote these unwanted side reactions.

• Control Reaction Time: Do not let the reaction run for an unnecessarily long time after completion, as this can lead to product degradation. Monitor the reaction closely and stop it once the starting material is consumed.

• Use a Scavenger for Reactive Intermediates: In some cases, adding a radical inhibitor (if radical polymerization is suspected) or a mild base to quench the reaction promptly can be effective.

• For Polymerization of Alkenes: If you are intentionally synthesizing an alkene, removing it from the reaction mixture by distillation as it forms can prevent it from polymerizing.

Mechanism of p-TsOH Catalyzed Polymerization of an Alkene

Caption: Simplified mechanism of acid-catalyzed polymerization of an alkene.

Issue 4: Difficulty in Removing p-TsOH and Byproducts During Workup

Q4: I am having trouble removing the p-TsOH catalyst and other byproducts from my reaction mixture. What is the best workup procedure?

A4: Proper workup is crucial for obtaining a pure product. Here is a general procedure and some troubleshooting tips:

Standard Workup Protocol:

• Quenching: Cool the reaction mixture to room temperature. If the reaction is vigorous, an ice bath may be necessary.

• Dilution: Dilute the reaction mixture with a suitable organic solvent that is immiscible with water (e.g., ethyl acetate, diethyl ether, or dichloromethane).

• Neutralization: Wash the organic layer with a mild base to neutralize the p-TsOH. Saturated aqueous sodium bicarbonate (NaHCO₃) solution is commonly used. Be cautious as this will generate CO₂ gas, so vent the separatory funnel frequently.

• Aqueous Washes: Wash the organic layer with water and then with brine (saturated NaCl solution) to remove any remaining water-soluble impurities and to help break up emulsions.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and remove the solvent under reduced pressure.

Troubleshooting Workup Issues:

• Persistent Acidity: If the organic layer is still acidic after washing with NaHCO₃, it may be due to the formation of tosylate esters, which are not readily neutralized. In such cases, additional washes or a different purification method like column chromatography may be necessary.

• Emulsion Formation: Emulsions can form during the washing steps, making phase separation difficult. Adding brine can help to break up emulsions. Slow, gentle inversions of the separatory funnel instead of vigorous shaking can also minimize emulsion formation.

• Removal of Tosylate Esters: Tosylate esters can be challenging to remove by simple extraction. Column chromatography is often the most effective method for separating these byproducts from the desired product.

Workup and Purification Workflow

Caption: A general workflow for the workup and purification of a p-TsOH catalyzed reaction.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Preventing charring in reactions catalyzed by p-Toluenesulfonic acid monohydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent charring and other side reactions in experiments catalyzed by p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O).

Troubleshooting Guide: Diagnosing and Preventing Charring

Charring is the formation of a black or brown insoluble material, which indicates substrate decomposition. It is a common issue in acid-catalyzed reactions, particularly when dealing with sensitive substrates or when reaction conditions are not optimized.

Issue: My reaction mixture is turning dark brown or black, and I'm observing solid residues.

This indicates that charring is occurring. Follow these steps to diagnose and resolve the issue:

Step 1: Assess the Reaction Temperature

Excessive heat is a primary cause of charring. The optimal temperature is highly dependent on the substrate and reaction type.

• Recommendation: Lower the reaction temperature. If the reaction is too slow at a lower temperature, consider extending the reaction time. For reactions requiring heat, use an oil bath with a temperature controller for precise temperature management.

Step 2: Evaluate the Catalyst Loading

While p-TsOH is a milder alternative to many mineral acids, high concentrations can still promote side reactions leading to charring.

• Recommendation: Reduce the amount of p-TsOH·H₂O. For many reactions, a catalytic amount is sufficient. Start with a lower catalyst loading and incrementally increase it if the reaction rate is too slow.

Step 3: Verify the Purity of Starting Materials

Impurities in reactants or solvents can initiate or accelerate charring. For instance, commercial toluene (B28343) may contain thiophene, which can polymerize and char in the presence of a strong acid.

• Recommendation: Purify all starting materials and solvents before use. Standard purification techniques include distillation, recrystallization, and washing with appropriate reagents. For example, toluene can be purified by washing with concentrated sulfuric acid to remove thiophenes, followed by distillation.

Step 4: Consider the Substrate's Sensitivity

Substrates with multiple functional groups, such as carbohydrates, polyols, and some unsaturated compounds, are particularly susceptible to acid-catalyzed degradation and charring.

• Recommendation: For highly sensitive substrates, consider using protecting groups for reactive functionalities that are not involved in the desired transformation. Alternatively, explore milder acid catalysts.

Frequently Asked Questions (FAQs)

Q1: What is charring and why does it happen in p-TsOH catalyzed reactions?

Charring is the incomplete combustion of organic matter, resulting in a carbon-rich residue. In the context of p-TsOH catalysis, it is a form of substrate decomposition that can be initiated by the strong acidity of the catalyst, especially at elevated temperatures. The sulfonic acid group of p-TsOH protonates functional groups in the substrate, which can lead to a cascade of reactions including dehydration, polymerization, and eventual decomposition into insoluble, dark-colored materials.

Q2: At what temperature does p-TsOH·H₂O start to cause charring?

There is no single temperature at which p-TsOH·H₂O will cause charring, as it is highly dependent on the substrate. However, for many common reactions, keeping the temperature within a well-controlled range is critical. The following table provides general temperature guidelines for common p-TsOH catalyzed reactions.

Reaction Type	Typical Temperature Range (°C)	Notes
Fischer Esterification	60 - 110	Often performed at the reflux temperature of the alcohol or an azeotroping solvent like toluene.[1][2]
Acetal Formation	Room Temperature - 80	Can often be performed at room temperature with longer reaction times.
Dehydration of Alcohols	80 - 140	Tertiary alcohols dehydrate more readily at lower temperatures; primary alcohols require higher temperatures.[3]
Friedel-Crafts Alkylation	Room Temperature - Reflux	Temperature depends on the reactivity of the aromatic substrate and the alkylating agent.
Carbohydrate Reactions	0 - 60	Carbohydrates are highly sensitive to acid and heat; reactions should be performed at the lowest possible temperature.[4][5]

Q3: How does the amount of p-TsOH·H₂O affect the likelihood of charring?

Higher catalyst loading increases the concentration of protons in the reaction mixture, which can accelerate not only the desired reaction but also undesired side reactions like polymerization and charring.

Catalyst Loading (mol%)	General Application	Risk of Charring
1 - 5	Fischer Esterification, Acetal Formation	Low
5 - 10	Dehydration of secondary alcohols	Moderate
10 - 20	Friedel-Crafts Alkylation, Reactions with less reactive substrates	Higher, especially at elevated temperatures
> 20	Not generally recommended unless substrate is very unreactive	High

Q4: I am working with a sugar molecule and it chars immediately upon adding p-TsOH. What can I do?

Carbohydrates are notoriously sensitive to strong acids. Here are several strategies to mitigate charring:

• Use Protecting Groups: Protect the hydroxyl groups that are not involved in the reaction as ethers (e.g., benzyl (B1604629) ethers) or acetals. These groups are generally stable under acidic conditions and can be removed after the reaction.[6][7][8]

• Lower the Temperature: Perform the reaction at or below room temperature, even if it requires a significantly longer reaction time.

• Use a Milder Catalyst: Consider using a Lewis acid catalyst or a solid-supported acid catalyst, which can be less aggressive.

• Control the Addition of p-TsOH: Add the catalyst slowly and in portions to a cooled solution of the substrate to manage any initial exotherm.

Q5: Can the solvent choice influence charring?

Yes, the solvent can play a role. Non-polar, aprotic solvents like toluene or hexane (B92381) are often used in esterifications and dehydrations as they allow for the azeotropic removal of water, which drives the reaction to completion and can reduce the required reaction temperature and time, thereby minimizing charring.[1] Polar protic solvents like alcohols are often used in excess as a reactant and solvent in Fischer esterifications.

Experimental Protocols

General Protocol for Fischer Esterification with a Sensitive Alcohol

This protocol is designed to minimize charring when esterifying a carboxylic acid with a temperature-sensitive alcohol.

• Reagent Preparation: Ensure the carboxylic acid, alcohol, and solvent (e.g., toluene) are pure and dry.

• Apparatus Setup: Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reaction Mixture: To the flask, add the carboxylic acid (1.0 eq), the sensitive alcohol (1.2 eq), and toluene.

• Catalyst Addition: Add p-TsOH·H₂O (0.02 - 0.05 eq).

• Reaction: Heat the mixture to a gentle reflux. The toluene-water azeotrope will collect in the Dean-Stark trap. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation.

Protocol for Acetal Protection of a Carbonyl with a Sensitive Substrate

This protocol is for protecting a carbonyl group in a molecule that is prone to degradation under harsh acidic conditions.

• Reagent Preparation: Ensure the carbonyl-containing substrate, the diol (e.g., ethylene (B1197577) glycol, 1.5 eq), and the solvent (e.g., dichloromethane) are dry.

• Apparatus Setup: Use a flame-dried round-bottom flask with a magnetic stirrer and a nitrogen inlet.

• Reaction Mixture: Dissolve the substrate and the diol in the solvent.

• Catalyst Addition: Cool the solution in an ice bath and add p-TsOH·H₂O (0.01 - 0.03 eq) in one portion.

• Reaction: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, quench by adding a few drops of triethylamine (B128534) or a saturated aqueous solution of sodium bicarbonate.

• Purification: Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Visualizing Reaction Pathways

Logical Workflow for Troubleshooting Charring

Caption: A step-by-step guide to troubleshooting charring in p-TsOH catalyzed reactions.

Potential Mechanism Leading to Charring: Acid-Catalyzed Dehydration and Polymerization

Caption: A simplified pathway from substrate to char via acid-catalyzed dehydration and polymerization.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Protective Groups [organic-chemistry.org]

Technical Support Center: Monitoring p-Toluenesulfonic Acid Monohydrate Catalyzed Reactions by TLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring p-Toluenesulfonic acid monohydrate (TsOH·H₂O) catalyzed reactions using Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the role of p-Toluenesulfonic acid monohydrate in organic synthesis?

A1: p-Toluenesulfonic acid (TsOH) is a strong organic acid that is soluble in many organic solvents, making it a versatile catalyst for a variety of reactions.[1][2][3] It is commonly used to catalyze reactions such as acetal (B89532) formation, esterification, and transesterification by protonating the carbonyl group, which facilitates nucleophilic attack.[1][2][3]

Q2: How can I visualize the spots on my TLC plate for a TsOH-catalyzed reaction?

A2: Since most organic compounds are colorless, visualization agents are necessary.[4][5] Common non-destructive methods include using a UV lamp for compounds with a chromophore, such as aromatic groups or conjugated systems.[4][5][6] Destructive methods involve staining the TLC plate.[5] For general purposes, potassium permanganate (B83412) (KMnO₄) stain is effective for visualizing a wide range of functional groups that can be oxidized.[4] Other useful stains include p-anisaldehyde, ceric ammonium (B1175870) molybdate (B1676688) (CAM), and iodine vapor.[4][5][7]

Q3: Will the p-Toluenesulfonic acid catalyst show up on my TLC plate?

A3: p-Toluenesulfonic acid is highly polar and will typically remain at the baseline (Rf ≈ 0) in most common non-polar to moderately polar solvent systems used for TLC. While it may not be visible under UV light unless a fluorescent indicator is used, it can sometimes be visualized with certain stains. However, its presence at the baseline usually does not interfere with the monitoring of the less polar starting materials and products.

Q4: What is a "cospot" and why is it important when monitoring a reaction by TLC?

A4: A cospot is a single lane on the TLC plate where both the starting material and the reaction mixture are spotted together.[8][9] This is crucial for definitively identifying the starting material spot in the reaction mixture, especially if the product's Rf value is very close to that of the starting material.[8][9] It helps to confirm if the starting material has been consumed.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Streaking of spots on the TLC plate.	1. The sample is too concentrated.[10][11][12] 2. The compound is acidic or basic and is interacting strongly with the silica (B1680970) gel.[11][13] 3. The p-TsOH catalyst is causing streaking of polar compounds.	1. Dilute the sample before spotting it on the TLC plate.[10] 2. Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the developing solvent to neutralize the active sites on the silica gel.[10][11][13] For TsOH-catalyzed reactions where the reaction mixture is acidic, adding a small amount of a polar solvent like methanol (B129727) might help improve chromatography.
The spots are not moving from the baseline (Rf value is too low).	1. The developing solvent (eluent) is not polar enough.[10] 2. The compounds are highly polar.	1. Increase the polarity of the eluent by adding a more polar solvent (e.g., increase the percentage of ethyl acetate (B1210297) in a hexane (B92381)/ethyl acetate mixture).[10]
The spots are running at the solvent front (Rf value is too high).	1. The developing solvent (eluent) is too polar.[10]	1. Decrease the polarity of the eluent by adding a less polar solvent (e.g., increase the percentage of hexane in a hexane/ethyl acetate mixture).[10]
No spots are visible on the TLC plate after development.	1. The compounds are not UV-active and a UV lamp was used for visualization.[10] 2. The sample was too dilute.[10] 3. The compound may have decomposed on the silica gel plate.[14][15]	1. Use a chemical stain for visualization. Potassium permanganate or p-anisaldehyde are good general-purpose stains.[4][7] 2. Concentrate the sample or spot the same location multiple times, allowing the solvent to dry between applications.[10] 3. Try using a different stationary phase, such as alumina (B75360) TLC plates, or neutralize the silica plate by adding a small amount of triethylamine (B128534) to the eluent.[13][15]
The starting material and product spots are too close together to distinguish.	1. The solvent system does not provide adequate separation.	1. Experiment with different solvent systems. Try solvents from different polarity classes.[10] A co-spot is essential in this situation to track the consumption of the starting material.[8]

Experimental Protocol: Monitoring the Acetal Protection of Benzaldehyde (B42025) with Ethylene (B1197577) Glycol

This protocol describes a typical procedure for monitoring a TsOH·H₂O catalyzed reaction by TLC.

Reaction: Benzaldehyde + Ethylene Glycol --- (cat. TsOH·H₂O) ---> 2-phenyl-1,3-dioxolane

Materials:

• Benzaldehyde

• Ethylene glycol

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Toluene (or another suitable solvent)

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Capillary tubes for spotting

• UV lamp

• Potassium permanganate (KMnO₄) stain

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve benzaldehyde in toluene. Add ethylene glycol and a catalytic amount of p-Toluenesulfonic acid monohydrate. Heat the reaction mixture to the desired temperature.

• TLC Monitoring Setup:

  • Prepare a TLC developing chamber with a suitable eluent system (e.g., 9:1 Hexane:Ethyl Acetate). The ideal solvent system should give the starting material (benzaldehyde) an Rf of approximately 0.3-0.5.[8][16]

  • On a TLC plate, draw a baseline with a pencil about 1 cm from the bottom. Mark three lanes: "SM" (Starting Material), "Co" (Cospot), and "Rxn" (Reaction Mixture).[8]

• Initial Spotting (Time = 0):

  • In the "SM" lane, spot a dilute solution of benzaldehyde.

  • In the "Co" lane, spot the same benzaldehyde solution.

  • Take a small aliquot of the reaction mixture before heating and spot it in the "Rxn" lane and on top of the spot in the "Co" lane.

• Reaction Progress Monitoring:

  • After a set time interval (e.g., 30 minutes), take another small aliquot from the reaction mixture using a capillary tube.

  • Spot this aliquot on a new TLC plate in the "Rxn" lane. Also, spot the starting material in the "SM" lane and a cospot in the "Co" lane for comparison.

  • Develop the TLC plate in the prepared chamber.

• Visualization and Analysis:

  • Once the solvent front has nearly reached the top of the plate, remove the plate and mark the solvent front with a pencil.

  • Visualize the plate under a UV lamp and circle any visible spots.

  • Dip the plate into a KMnO₄ staining solution and gently heat it to visualize the spots. Alcohols and aldehydes will react with the permanganate stain.

  • Compare the "Rxn" lane to the "SM" lane. The reaction is progressing if the spot corresponding to the starting material decreases in intensity and a new spot (the product) appears. The reaction is complete when the starting material spot is no longer visible in the "Rxn" lane.

Data Presentation

Table 1: Typical Rf Values for the Acetal Protection of Benzaldehyde

Compound	Eluent System (9:1 Hexane:Ethyl Acetate)	Visualization Method
Benzaldehyde (Starting Material)	~ 0.4	UV, KMnO₄ stain
2-phenyl-1,3-dioxolane (Product)	~ 0.6	UV, KMnO₄ stain
Ethylene Glycol	~ 0.0	KMnO₄ stain
p-Toluenesulfonic acid	~ 0.0	May not be readily visible

Note: Rf values are approximate and can vary depending on the specific TLC plate, chamber saturation, and temperature.

Workflow Diagram

Caption: Workflow for monitoring a chemical reaction using TLC.

References

• 1. fiveable.me [fiveable.me]
• 2. p-Toluenesulfonic Acid - Ataman Kimya [atamanchemicals.com]
• 3. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 4. Stains for Developing TLC Plates [faculty.washington.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. theory.labster.com [theory.labster.com]
• 7. faculty.fiu.edu [faculty.fiu.edu]
• 8. How To [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. silicycle.com [silicycle.com]
• 11. chembam.com [chembam.com]
• 12. microbiozindia.com [microbiozindia.com]
• 13. youtube.com [youtube.com]
• 14. Chromatography [chem.rochester.edu]
• 15. researchgate.net [researchgate.net]
• 16. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]

Technical Support Center: Neutralization and Work-up Procedures for Reactions with p-Toluenesulfonic Acid (p-TsOH)

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are working with p-toluenesulfonic acid (p-TsOH) and need to effectively neutralize and remove it from their reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is p-toluenesulfonic acid (p-TsOH) and why is it a common catalyst?

p-Toluenesulfonic acid (p-TsOH or TsOH) is a strong organic acid that is solid at room temperature, making it easier to handle and weigh compared to many strong mineral acids.[1][2][3] It is highly soluble in water, alcohols, and other polar organic solvents.[1][2][3][4] Its strong acidity, about a million times stronger than benzoic acid, and its non-oxidizing nature make it a versatile and widely used catalyst in organic synthesis for reactions such as esterification, acetalization, and dehydration.[1][2][3][5]

Q2: What are the most common bases used to neutralize p-TsOH?

The most common method to neutralize p-TsOH is by washing the organic reaction mixture with a basic aqueous solution. Saturated aqueous sodium bicarbonate (NaHCO₃) is the most frequently used base due to its mildness and the fact that the resulting carbonic acid decomposes to carbon dioxide and water, which helps drive the neutralization to completion. Other common bases include sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), and in some cases, dilute sodium hydroxide (B78521) (NaOH). The choice of base depends on the sensitivity of the product to basic conditions.

Q3: How do I perform a standard aqueous work-up to remove p-TsOH?

A standard work-up involves transferring the reaction mixture to a separatory funnel, diluting it with an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane), and then washing it with a basic aqueous solution. The typical procedure is as follows:

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent.

• Slowly add a saturated aqueous solution of sodium bicarbonate. Caution: CO₂ evolution can cause pressure buildup in the separatory funnel. Vent frequently.

• Shake the funnel, allowing the layers to separate.

• Drain the aqueous layer.

• Repeat the wash with the basic solution, followed by a wash with brine (saturated NaCl solution) to remove residual water from the organic layer.[6]

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate the solvent under reduced pressure.

Q4: How can I confirm that all the p-TsOH has been removed?

The most common methods to check for residual p-TsOH are:

• pH Test: After the final basic wash, check the pH of the aqueous layer with pH paper. It should be neutral or slightly basic (pH ≥ 7).

• Thin-Layer Chromatography (TLC): Spot the crude product on a TLC plate and compare its Rf value to that of a pure p-TsOH standard. p-TsOH is very polar and will typically remain at the baseline in many common solvent systems.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The aromatic protons of p-TsOH have a characteristic chemical shift in ¹H NMR. The absence of these peaks in the spectrum of the purified product indicates its removal.[6]

Q5: What are the properties of the salt formed after neutralization?

When p-TsOH is neutralized with a base like sodium bicarbonate, it forms the corresponding salt, sodium p-toluenesulfonate. This salt is highly soluble in water and generally has low solubility in most organic solvents. This difference in solubility is the principle behind its removal from the organic phase into the aqueous phase during an extractive work-up.

Troubleshooting Guide

Problem: I still have p-TsOH in my product after a standard work-up.

• Cause: Insufficient amount of base used, or insufficient mixing during the extraction.

• Solution: Perform additional washes with a saturated aqueous solution of sodium bicarbonate. Ensure vigorous shaking of the separatory funnel to maximize contact between the organic and aqueous layers. If the problem persists, a stronger, yet still mild, base like potassium carbonate can be used. For stubborn cases, a dilute solution of sodium hydroxide can be used, provided the product is stable under these conditions.

Problem: An emulsion formed during the aqueous work-up.

• Cause: Emulsions can form when there are partially soluble compounds or when the mixture is shaken too vigorously.

• Solution: To break an emulsion, you can try the following:

  • Add a small amount of brine (saturated NaCl solution), which increases the ionic strength of the aqueous layer.

  • Allow the mixture to stand undisturbed for a longer period.

  • Gently swirl the mixture instead of shaking vigorously.

  • Filter the entire mixture through a pad of Celite.

Problem: My product is water-soluble, so I cannot perform a standard aqueous extraction.

• Cause: The product has high polarity and partitions into the aqueous layer along with the p-TsOH salt.

• Solution:

  • Solid-Supported Base: After the reaction, the mixture can be passed through a plug of a solid-supported base, such as silica (B1680970) gel treated with triethylamine (B128534) or a basic ion-exchange resin.[6] The p-TsOH will be retained on the solid support, and the product can be eluted with an organic solvent.

  • Precipitation/Crystallization: If the product is a solid, it may be possible to precipitate it from the reaction mixture by adding a non-polar solvent, leaving the p-TsOH in solution. Alternatively, the crude product can be purified by recrystallization.

Problem: My product is sensitive to basic conditions.

• Cause: The presence of base-labile functional groups (e.g., esters, some protecting groups) in the product.

• Solution:

  • Use a Weaker Base: Instead of sodium bicarbonate, you can wash with a more dilute solution of a weaker base or simply wash multiple times with deionized water.[6] This may require more washes to completely remove the p-TsOH.

  • Solid-Phase Scavenging: Use a solid-supported amine or carbonate resin to neutralize and remove the acid without exposing the product to a highly basic aqueous environment.

Quantitative Data

Table 1: Properties of Common Bases for p-TsOH Neutralization

Base	Formula	Molecular Weight ( g/mol )	pKa of Conjugate Acid	Typical Concentration	Notes
Sodium Bicarbonate	NaHCO₃	84.01	6.35 (H₂CO₃)	Saturated Aqueous (~8%)	Mild, produces CO₂ gas.
Sodium Carbonate	Na₂CO₃	105.99	10.33 (HCO₃⁻)	1-2 M Aqueous	Stronger base than NaHCO₃.
Potassium Carbonate	K₂CO₃	138.21	10.33 (HCO₃⁻)	1-2 M Aqueous	Similar to Na₂CO₃, higher solubility.
Sodium Hydroxide	NaOH	40.00	15.7 (H₂O)	0.1 - 1 M Aqueous	Strong base, can hydrolyze sensitive groups.

Experimental Protocols

Protocol 1: Standard Aqueous Work-up with Saturated Sodium Bicarbonate

• Reaction Quenching: Once the reaction is complete, cool the reaction vessel to room temperature in an ice bath.

• Dilution: Transfer the reaction mixture to a separatory funnel and dilute with a volume of an appropriate organic solvent (e.g., ethyl acetate, diethyl ether) that is at least equal to the volume of the reaction mixture.

• Neutralization: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate to the separatory funnel. Swirl gently at first. Stopper the funnel and invert it, immediately opening the stopcock to vent the pressure from CO₂ evolution.

• Extraction: Shake the funnel vigorously for 1-2 minutes, venting frequently. Allow the layers to fully separate.

• Separation: Drain the lower aqueous layer.

• Repeat: Repeat the wash with sodium bicarbonate solution (steps 3-5) until the aqueous layer is no longer acidic (test with pH paper).

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine) to remove the majority of the dissolved water.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Swirl and let it stand for 10-15 minutes. Filter the drying agent and wash it with a small amount of fresh solvent. Combine the filtrates and remove the solvent under reduced pressure to yield the crude product.

Protocol 2: Purification using a Solid-Supported Base

• Column Preparation: Prepare a short column or plug in a pipette with a suitable solid-supported base (e.g., basic alumina, silica gel treated with triethylamine, or an appropriate ion-exchange resin).

• Sample Loading: Dilute the crude reaction mixture in a minimal amount of a non-polar solvent (e.g., hexane (B92381) or dichloromethane).

• Elution: Load the diluted mixture onto the top of the column. Elute the product from the column using a suitable solvent or solvent system, leaving the p-TsOH bound to the solid support.

• Analysis: Collect the eluent and monitor the fractions by TLC to identify the product-containing fractions.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: Standard aqueous work-up workflow for p-TsOH neutralization.

Caption: Decision tree for troubleshooting p-TsOH removal.

References

• 1. Page loading... [wap.guidechem.com]
• 2. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 3. Synthesis and one Application of p-Toluenesulfonic acid_Chemicalbook [chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. shraddhasdestiny.wordpress.com [shraddhasdestiny.wordpress.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Azeotropic Removal of Water from p-Toluenesulfonic Acid Monohydrate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the azeotropic removal of water from p-Toluenesulfonic acid (p-TsOH) monohydrate using toluene (B28343).

Frequently Asked Questions (FAQs)

Q1: What is the purpose of azeotropic removal of water from p-TsOH monohydrate?

A1: p-Toluenesulfonic acid is often used as a catalyst in reactions that are sensitive to water. The monohydrate form contains one molecule of water per molecule of p-TsOH, which can interfere with these reactions. Azeotropic distillation with toluene is a common and effective method to remove this water of hydration, yielding anhydrous p-TsOH that is suitable for moisture-sensitive applications.[1][2][3]

Q2: Why is toluene used for this process?

A2: Toluene is used because it forms a low-boiling azeotrope with water.[4] This azeotrope boils at a lower temperature than toluene itself, allowing for the selective removal of water. Toluene is also a suitable solvent for p-TsOH and is less dense than water, which is crucial for separation in a Dean-Stark apparatus.[4]

Q3: What is a Dean-Stark apparatus and why is it necessary?

A3: A Dean-Stark apparatus is a piece of laboratory glassware used to collect water from a reaction mixture.[4] It is essential for azeotropic distillation because it allows the condensed azeotrope to separate into its components (in this case, toluene and water). The denser water collects in the trap, while the less dense toluene overflows and returns to the reaction flask, continuously driving the dehydration process.[4]

Q4: How can I determine if all the water has been removed?

A4: The completion of the dehydration process is typically indicated by no further collection of water in the Dean-Stark trap. The theoretical amount of water can be calculated based on the starting mass of p-TsOH monohydrate and its known water content (approximately 9.5-11.5%). Monitoring the volume of water collected in the graduated trap allows you to assess the progress of the reaction.

Q5: Can other solvents be used instead of toluene?

A5: Yes, other solvents that form azeotropes with water and are immiscible with it can be used, such as benzene (B151609) or xylene.[1][5] However, toluene is often preferred due to its lower toxicity compared to benzene.[2]

Troubleshooting Guide

Problem	Possible Cause	Solution
No water collecting in the Dean-Stark trap	1. System not at reflux: The temperature of the heating mantle is too low to boil the toluene-water azeotrope. 2. Leak in the system: Vapors are escaping before they can be condensed. 3. Insufficient mixing: The p-TsOH monohydrate is not adequately dispersed in the toluene, leading to localized superheating or incomplete contact with the solvent.	1. Increase the temperature of the heating mantle to ensure a steady reflux of toluene. The boiling point of the toluene-water azeotrope is approximately 85°C. 2. Check all glass joints for a secure seal. Apply a small amount of vacuum grease if necessary. Ensure the condenser is properly seated on the Dean-Stark trap. 3. Use a magnetic stir bar and stir plate to ensure vigorous mixing of the solution.
Collected liquid in the trap is cloudy or a single phase	1. Condenser is not efficient: The vapor is not being cooled sufficiently to allow for complete condensation and phase separation. 2. Toluene is not fully saturated with water: At the beginning of the distillation, the returning toluene may still contain some dissolved water.	1. Ensure a good flow of cold water through the condenser. Check for any kinks in the tubing. 2. This is often a transient issue. Continue the distillation, and a distinct aqueous layer should form as more water is removed from the reaction flask.
Reaction appears to have stopped, but the theoretical amount of water has not been collected	1. Hygroscopic nature of p-TsOH: Anhydrous p-TsOH is highly hygroscopic and can reabsorb moisture from the atmosphere if the system is not properly sealed.[2] 2. Inaccurate starting material water content: The actual water content of the p-TsOH monohydrate may vary.	1. Ensure all joints are well-sealed and consider using a drying tube on the condenser outlet to protect the system from atmospheric moisture. 2. Rely on the visual cue of no more water collecting in the trap as the primary indicator of completion.
The p-TsOH and toluene mixture has turned dark or discolored	1. Decomposition of p-TsOH: Prolonged heating at high temperatures can lead to some decomposition of p-toluenesulfonic acid. The decomposition temperature of p-TsOH is reported to be around 140°C at 20 mmHg.[6] 2. Impurities in toluene: The toluene used may contain impurities that react or decompose under the reaction conditions.	1. Avoid excessive heating. Maintain a gentle reflux. If significant discoloration occurs, the anhydrous p-TsOH may need to be purified by recrystallization.[3] 2. Use a high-purity grade of toluene.

Quantitative Data Summary

The following table summarizes typical parameters for the azeotropic removal of water from p-TsOH monohydrate. Please note that these are general guidelines, and optimal conditions may vary depending on the scale and specific equipment used.

Parameter	Value	Source
p-TsOH Monohydrate to Toluene Ratio (w/v)	1 g : 5-10 mL	General laboratory practice
Reflux Temperature	~110-115 °C (boiling point of toluene)	[7]
Azeotrope Boiling Point (Toluene-Water)	~85 °C
Typical Reaction Time	2-4 hours	[1]
Water Content in p-TsOH Monohydrate	9.5 - 11.5%
Theoretical Water Yield (per 100g of p-TsOH monohydrate)	~9.5 - 11.5 mL	Calculated from water content

Experimental Protocols

Preparation and Setup

• Glassware Preparation: Ensure all glassware (round-bottom flask, Dean-Stark trap, condenser, and magnetic stir bar) is thoroughly clean and dry.

• Reagent Measurement: Weigh the desired amount of p-Toluenesulfonic acid monohydrate and measure the appropriate volume of toluene.

• Apparatus Assembly:

  • Place the magnetic stir bar in the round-bottom flask.

  • Add the p-TsOH monohydrate and toluene to the flask.

  • Assemble the Dean-Stark apparatus and condenser on top of the flask. Secure all joints with clamps.

  • Connect the condenser to a cold water source, ensuring water flows in at the bottom and out at the top.

Azeotropic Distillation

• Heating and Stirring: Begin stirring the mixture and heat the flask using a heating mantle.

• Reflux: Increase the heat until the toluene begins to reflux gently. Vapors will rise, condense, and fall into the Dean-Stark trap.

• Water Collection: As the azeotrope condenses, it will separate into two layers in the trap. The lower, denser layer is water, and the upper layer is toluene.

• Monitoring: Continuously monitor the collection of water in the graduated arm of the Dean-Stark trap.

• Completion: The dehydration is considered complete when water no longer collects in the trap.

Work-up and Isolation

• Cooling: Turn off the heating mantle and allow the apparatus to cool to room temperature.

• Solvent Removal: Disassemble the apparatus. The anhydrous p-TsOH is now in the toluene solution. The toluene can be removed by rotary evaporation to yield the solid anhydrous p-Toluenesulfonic acid.

• Storage: Anhydrous p-TsOH is very hygroscopic.[2] Store the final product in a tightly sealed container in a desiccator to prevent rehydration.

Visualizations

Caption: Experimental workflow for the azeotropic removal of water.

Caption: Troubleshooting logic for no water collection in the Dean-Stark trap.

References

• 1. p-Toluenesulfonic acid monohydrate | 6192-52-5 [chemicalbook.com]
• 2. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 3. guidechem.com [guidechem.com]
• 4. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]
• 6. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CN101845004B - Method for preparing p-toluenesulfonic acid by toluene sulfonation - Google Patents [patents.google.com]

Technical Support Center: p-Toluenesulfonic Acid Monohydrate (PTSA) in Experimental Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of p-Toluenesulfonic acid monohydrate (PTSA) as a catalyst.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is p-Toluenesulfonic acid monohydrate and what are its primary applications in research?

A1: p-Toluenesulfonic acid (PTSA or TsOH) is a strong organic acid that is solid and non-corrosive, making it easier and safer to handle than many mineral acids.[1] It is widely used as a catalyst in organic synthesis for reactions such as Fischer esterification, transesterification, acetalization of aldehydes, and polymerization.[2][3][4]

Q2: What are the common impurities in commercial p-Toluenesulfonic acid and can they affect my reaction?

A2: Common impurities in commercially available PTSA include benzenesulfonic acid and residual sulfuric acid from its synthesis.[2][3] The purity of the toluene (B28343) used in its manufacture can also introduce impurities; for instance, thiophenes present in toluene can be sulfonated and act as catalyst poisons. These impurities can potentially affect reaction kinetics and lead to byproduct formation. For sensitive applications, purification by recrystallization is recommended.[2]

Q3: Is it possible to recover and reuse p-Toluenesulfonic acid from a reaction mixture?

A3: Yes, PTSA is a recoverable and reusable catalyst.[5][6] Its solid nature facilitates its separation from the reaction mixture, often through crystallization.[5] One study demonstrated that recovered PTSA maintained excellent catalytic efficiency for five consecutive cycles in the hydrolysis of polyethylene (B3416737) terephthalate (B1205515) (PET).[5]

Q4: What are the signs of catalyst deactivation?

A4: Signs of PTSA deactivation include a noticeable decrease in reaction rate, incomplete conversion of starting materials, or a lower than expected product yield.[7] This can be monitored by techniques such as Thin-Layer Chromatography (TLC) to track the consumption of reactants.[8]

Section 2: Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments using PTSA.

Issue 1: Low or No Catalytic Activity

Possible Causes:

• Catalyst Quality: The PTSA may contain impurities that inhibit the reaction.

• Presence of Water: Excess water in the reaction mixture can hydrolyze the catalyst or shift the equilibrium of water-producing reactions, like esterification, back to the reactants.[8]

• Thermal Degradation: Exposure to excessively high temperatures can lead to the decomposition of the catalyst. While PTSA is thermally stable, prolonged heating at very high temperatures can cause degradation. A study on related compounds showed decomposition temperatures starting around 213°C.[9]

• Catalyst Poisoning: Certain functional groups or impurities in the reactants or solvent can act as poisons to the catalyst. For example, thiophene (B33073) impurities in toluene can interfere with PTSA-catalyzed reactions.

Solutions:

• Purify the Catalyst: Recrystallize the PTSA to remove impurities. A common method involves dissolving it in a concentrated aqueous solution followed by azeotropic drying with toluene.[2]

• Ensure Anhydrous Conditions: For water-sensitive reactions, use dry solvents and reagents. For reactions that produce water, such as esterification, employ methods to remove water as it is formed, for instance, by using a Dean-Stark apparatus.[8]

• Control Reaction Temperature: Operate within the recommended temperature range for the specific reaction to avoid thermal degradation of the catalyst.

• Use High-Purity Reagents: Ensure that solvents and starting materials are of high purity and free from potential catalyst poisons.

Issue 2: Difficulty in Recovering the Catalyst

Possible Causes:

• High Solubility in the Reaction Mixture: The catalyst may be highly soluble in the final reaction mixture, making precipitation or crystallization difficult.

• Formation of Emulsions: During aqueous work-up, emulsions can form, complicating the separation of the aqueous layer containing the catalyst.

Solutions:

• Induce Crystallization: After the reaction, the mixture can be concentrated, and upon cooling, PTSA may crystallize out.[5] The solubility of PTSA can be decreased by saturating the aqueous solution with a salt like sodium chloride or bubbling HCl gas through the solution.[10][11]

• Solvent Selection: If possible, choose a solvent system for the reaction and work-up that allows for easy separation of the catalyst.

• Break Emulsions: To address emulsions, techniques such as adding brine, changing the pH, or filtration through a pad of celite can be effective.

Section 3: Data and Protocols

Quantitative Data Summary

Parameter	Value	Source
Thermal Decomposition	Decomposition of related p-toluenesulfonate ionic liquids begins in the range of 213°C to 286°C.	[9]
Wastewater Removal Efficiency	Up to 92.6% removal of PTSA from wastewater was achieved using a filtration-enhanced electro-Fenton reactor under optimal conditions (2.5 V, pH 3.0, 0.2 mM Fe²⁺, 1.0 mM H₂O₂ for 120 min).	[12]
Catalyst Reusability	Recovered PTSA showed no significant loss of catalytic activity after 5 cycles in PET hydrolysis.	[5]

Experimental Protocols

Protocol 1: Recovery of p-Toluenesulfonic Acid by Recrystallization

This protocol provides a general guideline for recovering PTSA from an aqueous reaction mixture.

Materials:

• Reaction mixture containing PTSA

• Concentrated Hydrochloric Acid (HCl) or Sodium Chloride (NaCl)

• Ice bath

• Büchner funnel and filter flask

• Filter paper

• Desiccator with a drying agent (e.g., KOH)

Procedure:

• Concentrate the Aqueous Solution: If the PTSA is in an aqueous layer after work-up, concentrate the solution by removing excess water under reduced pressure.

• Reduce Solubility: To the concentrated aqueous solution, either bubble gaseous HCl or add solid NaCl until the solution is saturated.[10] This will significantly decrease the solubility of PTSA.

• Induce Crystallization: Cool the solution in an ice bath to promote the crystallization of PTSA monohydrate.[13] If crystals do not form, scratching the inside of the flask with a glass rod may initiate nucleation.

• Isolate the Catalyst: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.[13]

• Wash the Crystals: Wash the crystals with a small amount of ice-cold concentrated HCl to remove any remaining soluble impurities.

• Dry the Catalyst: Dry the recovered PTSA crystals in a desiccator over a suitable drying agent like potassium hydroxide (B78521) (KOH) to remove residual water and HCl.

Protocol 2: Testing the Activity of Recovered Catalyst

This protocol describes a simple esterification reaction to test the catalytic activity of recovered PTSA.

Materials:

• Recovered PTSA

• Acetic acid

• Ethanol (B145695) (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• TLC plates and developing chamber

• Ethyl acetate (B1210297) (for TLC)

Procedure:

• Set up the Reaction: In a round-bottom flask, combine acetic acid (1 equivalent), anhydrous ethanol (3 equivalents), and the recovered PTSA (0.1 equivalents).

• Reflux: Heat the mixture to reflux and maintain for a set period (e.g., 2 hours).

• Monitor Progress: Periodically take small aliquots of the reaction mixture and spot them on a TLC plate to monitor the disappearance of the starting materials and the appearance of the ethyl acetate product.

• Compare with Standard: Run a parallel reaction using fresh, commercial-grade PTSA under identical conditions.

• Assess Activity: Compare the rate of product formation (as observed by TLC) between the reaction with recovered catalyst and the one with the fresh catalyst. Similar reaction progress indicates that the recovered catalyst has retained its activity.

Section 4: Visual Guides

Below are diagrams illustrating key workflows related to the use of p-Toluenesulfonic acid monohydrate.

Caption: Troubleshooting workflow for low yield in PTSA-catalyzed reactions.

Caption: Experimental workflow for the recovery of PTSA catalyst.

References

• 1. preprints.org [preprints.org]
• 2. p-Toluenesulfonic Acid - Ataman Kimya [atamanchemicals.com]
• 3. Page loading... [wap.guidechem.com]
• 4. A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst | Scientific.Net [scientific.net]
• 5. Easily recoverable and reusable p-toluenesulfonic acid for faster hydrolysis of waste polyethylene terephthalate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. spegroup.ru [spegroup.ru]
• 11. Synthesis and one Application of p-Toluenesulfonic acid_Chemicalbook [chemicalbook.com]
• 12. Removal of p-toluenesulfonic acid from wastewater using a filtration-enhanced electro-Fenton reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. web.mnstate.edu [web.mnstate.edu]

Reference Data & Comparative Studies

A Comparative Guide: p-Toluenesulfonic Acid Monohydrate vs. Sulfuric Acid as Catalysts for Esterification

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate acid catalyst is a critical parameter in optimizing esterification reactions, impacting yield, purity, and overall process efficiency. This guide provides an objective comparison of two commonly employed homogeneous acid catalysts: p-Toluenesulfonic acid monohydrate (PTSA) and sulfuric acid (H₂SO₄). By presenting supporting experimental data, detailed methodologies, and visual representations of the underlying chemical processes, this document aims to equip researchers with the necessary information to make an informed catalyst choice for their specific synthetic needs.

At a Glance: Key Differences

Feature	p-Toluenesulfonic Acid Monohydrate (PTSA)	Sulfuric Acid (H₂SO₄)
Physical State	White solid	Colorless, viscous liquid
Handling	Easier and safer to handle and weigh.	Highly corrosive and requires careful handling.
Solubility	Soluble in many organic solvents.	Can have limited solubility in some organic reaction mixtures.
Corrosiveness	Less corrosive to equipment.	Highly corrosive, potentially leading to equipment degradation.
Side Reactions	Generally leads to fewer side reactions, such as charring or polymerization.[1]	Can cause dehydration and charring of sensitive substrates due to its strong dehydrating nature.[1]
Catalytic Activity	Effective catalyst, though may sometimes result in slightly lower conversions compared to H₂SO₄ under identical conditions.[2][3]	Often exhibits higher catalytic activity and can lead to higher conversions.[2][3]

Performance in Esterification: Experimental Data

The following table summarizes the comparative performance of PTSA and sulfuric acid in the esterification of n-butanol with acetic acid.

Catalyst	Catalyst Loading (% v/v)	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Acetic Acid Conversion (%)	Reference
p-Toluenesulfonic Acid	3	1:1	80	5	68.5	[2][3]
Sulfuric Acid	3	1:1	80	5	73.0	[2][3]

As the data indicates, under identical conditions, sulfuric acid provided a higher conversion of acetic acid compared to p-toluenesulfonic acid in the esterification of n-butanol.[2][3] However, the choice of catalyst often involves a trade-off between reactivity and selectivity, as well as practical handling considerations.

Experimental Protocols

Below are detailed, generalized methodologies for conducting an esterification reaction using either p-toluenesulfonic acid monohydrate or sulfuric acid as the catalyst.

General Procedure for Homogeneous Acid-Catalyzed Esterification (Fischer Esterification)

1. Apparatus Setup:

• A round-bottom flask is fitted with a reflux condenser and a magnetic stir bar.

• The flask is placed in a heating mantle or an oil bath on a magnetic stirrer.

• To remove water azeotropically and drive the reaction towards completion, a Dean-Stark apparatus can be inserted between the round-bottom flask and the reflux condenser, particularly for larger-scale reactions.

2. Reactant and Catalyst Charging:

• The carboxylic acid and the alcohol are added to the round-bottom flask. It is common practice to use an excess of the less expensive reactant (often the alcohol) to shift the reaction equilibrium towards the ester product.

• The acid catalyst is then carefully added to the reaction mixture with stirring.

  • For p-Toluenesulfonic Acid Monohydrate: The solid catalyst is weighed and added directly to the flask.

  • For Sulfuric Acid: Concentrated sulfuric acid is a dense and highly corrosive liquid. It should be added slowly and cautiously to the reaction mixture, as the dissolution process is exothermic.

3. Reaction Execution:

• The reaction mixture is heated to reflux with constant stirring. The reaction temperature is determined by the boiling point of the solvent or the excess reactant.

• The progress of the reaction can be monitored by techniques such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Reaction times can vary from a few hours to overnight, depending on the reactivity of the substrates and the catalyst used.

4. Work-up and Purification:

• Once the reaction is complete, the mixture is allowed to cool to room temperature.

• The reaction mixture is transferred to a separatory funnel.

• The mixture is diluted with an organic solvent (e.g., diethyl ether or ethyl acetate) and washed with water to remove the excess alcohol and some of the acid catalyst.

• To neutralize the remaining acid catalyst and any unreacted carboxylic acid, the organic layer is washed with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the cessation of CO₂ evolution.

• The organic layer is then washed with brine (a saturated aqueous solution of NaCl) to remove residual water.

• The organic layer is dried over an anhydrous drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate), filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude ester.

• The crude ester can be further purified by distillation or column chromatography if necessary.

Visualizing the Chemistry

To better understand the processes involved, the following diagrams illustrate the reaction mechanism and a typical experimental workflow.

Caption: The catalytic cycle of Fischer Esterification.

Caption: A typical experimental workflow for esterification.

Conclusion

Both p-toluenesulfonic acid monohydrate and sulfuric acid are effective catalysts for esterification. Sulfuric acid may offer higher conversions in some cases, but this can come at the cost of increased side reactions and more challenging handling and equipment considerations due to its corrosive nature.[1][2][3] PTSA, being a solid that is easier to handle and less corrosive, often presents a more practical and milder alternative, particularly for sensitive substrates where charring and other side reactions are a concern.[1] The ultimate choice of catalyst will depend on the specific requirements of the reaction, including the nature of the starting materials, the desired yield and purity of the product, and the scale of the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. researchgate.net [researchgate.net]

A Head-to-Head Battle of the Catalysts: p-TsOH vs. Amberlyst Resin for Acetal Formation

For researchers, scientists, and drug development professionals, the efficient protection of carbonyl groups as acetals is a critical step in multi-step organic synthesis. The choice of acid catalyst for this transformation can significantly impact reaction efficiency, yield, and sustainability. This guide provides an objective comparison of two commonly employed catalysts: the homogeneous catalyst p-toluenesulfonic acid (p-TsOH) and the heterogeneous catalyst Amberlyst resin, supported by experimental data and detailed protocols.

Acetal (B89532) formation is a reversible acid-catalyzed nucleophilic addition of an alcohol to a carbonyl group. The selection of an appropriate acid catalyst is paramount for driving the reaction towards the desired product. Here, we delve into a comparative analysis of the performance of the traditional homogeneous catalyst, p-TsOH, and the solid-supported, reusable Amberlyst resin.

At a Glance: Key Performance Differences

Parameter	p-Toluenesulfonic Acid (p-TsOH)	Amberlyst Resin (e.g., Amberlyst-15)
Catalyst Type	Homogeneous	Heterogeneous
Physical State	Crystalline Solid	Solid Resin Beads
Solubility	Soluble in many organic solvents	Insoluble in common organic solvents
Catalyst Removal	Requires neutralization and aqueous work-up	Simple filtration
Reusability	Not readily reusable	Easily recovered and reusable
Reaction Conditions	Typically requires azeotropic removal of water (e.g., Dean-Stark apparatus)	Can be used with or without continuous water removal; sometimes effective at room temperature.
Work-up Procedure	More complex, involves extractions and washing	Simplified, leading to cleaner crude products
Environmental Impact	Generates salt waste from neutralization	More environmentally friendly due to reusability and reduced waste

Performance Data: A Quantitative Comparison

While finding direct side-by-side comparative studies under identical conditions is challenging, a review of the literature provides valuable insights into the relative performance of these two catalysts in acetalization reactions. The following tables summarize representative data for the acetalization of various carbonyl compounds.

Table 1: Acetalization of Benzaldehyde with Ethylene Glycol

Catalyst	Catalyst Loading	Reaction Time	Yield (%)	Reference
p-TsOH	0.01 - 0.2 mol equiv.	2 - 24 h	High (qualitative)	[1][2]
Amberlyst-15	-	-	-	[3]

Table 2: Acetalization of meso-Erythritol with Cyclohexanone

Catalyst	Catalyst Loading (mmol H⁺)	Reaction Time (h)	Product Yield (%)	Reference
p-TsOH	0.094	24	85 (bis-ketal)	[4]
Amberlyst-15 H⁺	0.094	24	75 (mixture of bis-ketal and other products)	[4]

This study highlights that under identical catalyst loading and reaction time, the homogeneous catalyst p-TsOH showed higher selectivity and yield for the desired bis-ketal product in this specific reaction.[4]

Delving into the Mechanisms

The catalytic action of both p-TsOH and Amberlyst resin in acetal formation proceeds through a similar acid-catalyzed mechanism. The key difference lies in the phase of the catalyst.

p-TsOH: A Homogeneous Catalyst in Action

p-Toluenesulfonic acid, being soluble in the reaction medium, acts as a homogeneous catalyst.[5] The catalytic cycle involves the protonation of the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon for nucleophilic attack by the alcohol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. engineeringjournals.stmjournals.in [engineeringjournals.stmjournals.in]

The Enduring Efficacy of p-Toluenesulfonic Acid Monohydrate in Pechmann Condensation: A Comparative Analysis

For researchers and scientists in the field of organic synthesis and drug development, the Pechmann condensation remains a cornerstone for the synthesis of coumarins, a privileged scaffold in medicinal chemistry. This guide provides a comparative overview of the catalytic efficiency of p-Toluenesulfonic acid (p-TSA) monohydrate in this critical reaction, benchmarked against a range of alternative catalysts. The data presented underscores the continued relevance of p-TSA as a robust and efficient catalyst, while also highlighting the advancements in catalytic systems for this important transformation.

The Pechmann condensation, the synthesis of coumarins from a phenol (B47542) and a β-ketoester, is traditionally catalyzed by strong Brønsted or Lewis acids.[1][2] p-Toluenesulfonic acid, a strong organic acid, has long been a popular choice due to its effectiveness, commercial availability, and relatively lower cost.[3] This guide delves into the performance of p-TSA in comparison to other catalytic systems, providing a clear perspective for catalyst selection in coumarin (B35378) synthesis.

Comparative Catalytic Performance in Pechmann Condensation

The following table summarizes the performance of various catalysts in the Pechmann condensation, offering a quantitative comparison of their efficiency under different reaction conditions.

Catalyst	Phenol Substrate	β-Ketoester	Reaction Conditions	Reaction Time	Yield (%)	Reference
p-Toluenesulfonic acid (p-TSA)	Substituted Phenols	Ethyl acetoacetate	Grinding, Room Temp, Solvent-free	20-80 min	High	[4]
p-Toluenesulfonic acid (p-TSA)	Resorcinol	Ethyl acetoacetate	10 mol%, 800W MW, 80°C, Solvent-free	180 s	60.10	[3]
Amberlyst-15	Resorcinol	Ethyl acetoacetate	100°C, Microwave	20 min	97	[5]
Amberlyst-15	Phenol	Ethyl acetoacetate	100°C, Microwave, Solvent-free	20 min	43	[5]
Zn0.925Ti0.075O NPs	Phloroglucinol	Ethyl acetoacetate	10 mol%, 110°C, Solvent-free	Not Specified	88	[6][7]
Sulfonated Carbon-Coated Magnetic Nanoparticles (SCCMNPs)	Substituted Phenols	β-ketoesters	6.5 mol%, 120°C, Solvent-free	Short	Good	[8]
Poly(4-vinylpyridinium) hydrogen sulfate	Resorcinol	Ethyl acetoacetate	Ultrasound, Ambient Temp	Not Specified	Excellent	[8]
No Catalyst	Phloroglucinol	Ethyl acetoacetate	110°C, Solvent-free	24 h	0	[7]

Experimental Protocols

General Procedure for Pechmann Condensation using p-Toluenesulfonic Acid under Solvent-Free Grinding Conditions

This protocol is adapted from a method describing a simple and efficient solvent-free approach at room temperature.[4]

Materials:

• Substituted phenol (1 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

• p-Toluenesulfonic acid (p-TSA) monohydrate (2 mmol)

• Mortar and pestle

• Ice-cold water

• Ethanol (B145695) (for recrystallization)

• Thin Layer Chromatography (TLC) apparatus (Silica gel, petroleum ether:acetone 2:1)

Procedure:

• A mixture of the substituted phenol (1 mmol) and the β-ketoester (1 mmol) is placed in a mortar.

• Dry p-TSA (2 mmol) is added to the mortar.

• The mixture is ground with a pestle for 10 minutes, during which a color change in the reaction mixture is typically observed.

• The reaction mixture is then allowed to stand at room temperature for a period of 20 to 80 minutes.

• The completion of the reaction is monitored by TLC.

• Upon completion, the reaction mixture is diluted with ice-cold water.

• The solid product that separates out is collected by vacuum filtration.

• The collected solid is washed with water and then recrystallized from ethanol to yield the pure coumarin product.[4]

Reaction Mechanism and Workflow

The Pechmann condensation proceeds via a series of acid-catalyzed steps.[1][9] The generally accepted mechanism involves an initial transesterification between the phenol and the β-ketoester, followed by an intramolecular electrophilic aromatic substitution (a Friedel-Crafts type acylation), and finally a dehydration step to form the aromatic coumarin ring system.[1]

Below is a diagram illustrating the typical experimental workflow for the Pechmann condensation.

Caption: Experimental workflow for Pechmann condensation.

References

• 1. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. tandfonline.com [tandfonline.com]
• 5. Coumarin Derivatives Solvent-Free Synthesis under Microwave Irradiation over Heterogeneous Solid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

A Comparative Guide to Validating Recovered p-Toluenesulfonic Acid Monohydrate Activity

For researchers, scientists, and drug development professionals, the efficient recovery and reuse of catalysts are paramount for sustainable and cost-effective chemical synthesis. This guide provides a comprehensive comparison for validating the catalytic activity of recovered p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) against its fresh counterpart and other common acid catalysts. The Fischer esterification of acetic acid with n-butanol to produce n-butyl acetate (B1210297) is utilized as a model reaction due to its wide applicability and sensitivity to catalyst activity.

Comparative Performance of Acid Catalysts in n-Butyl Acetate Synthesis

The following table summarizes the performance of fresh and recovered p-TsOH·H₂O in comparison to sulfuric acid (H₂SO₄) and a solid acid resin, Amberlyst-15. The data presented is a synthesis of typical results found in the literature for the esterification of acetic acid and n-butanol under reflux conditions.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	n-Butyl Acetate Yield (%)	Notes
Fresh p-TsOH·H₂O	5	3	~117 (reflux)	~85	Solid, easy to handle, and less corrosive than mineral acids.[1][2]
Recovered p-TsOH·H₂O (1st Cycle)	5	3	~117 (reflux)	~83	Demonstrates high reusability with a minor drop in activity. Recovery is straightforward.[3]
Sulfuric Acid (H₂SO₄)	5	3	~117 (reflux)	~90-97	Highly efficient but corrosive, poses environmental concerns, and is challenging to recover.[4][5]
Amberlyst-15	10 (w/w)	5	90-110	~80	Heterogeneous catalyst, easily separable, but may require higher loading and longer reaction times.[6]

Experimental Protocol: Validation of Catalyst Activity via Fischer Esterification

This protocol details the procedure for the synthesis of n-butyl acetate to test the catalytic activity of fresh or recovered p-TsOH·H₂O.

Materials:

• Glacial Acetic Acid

• n-Butanol

• p-Toluenesulfonic acid monohydrate (fresh or recovered)

• Toluene (B28343) (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and a magnetic stir bar, add glacial acetic acid (0.5 mol), n-butanol (0.5 mol), and p-TsOH·H₂O (0.025 mol, 5 mol%). Add 100 mL of toluene to facilitate the azeotropic removal of water.

• Reflux: Heat the mixture to a gentle reflux using a heating mantle. The water produced during the esterification will be collected in the Dean-Stark trap. Continue the reaction for 3-4 hours or until no more water is collected.[7]

• Workup: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with 50 mL of saturated sodium bicarbonate solution to neutralize the unreacted acetic acid and the p-TsOH catalyst.[8] Separate the organic layer.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude n-butyl acetate.

• Catalyst Recovery: The aqueous layer from the workup, containing the sodium salt of p-TsOH, can be acidified with concentrated HCl and the water evaporated to recover the p-TsOH for subsequent cycles. The recovered solid should be thoroughly dried.

• Analysis: Determine the yield of n-butyl acetate. Analyze the purity and quantify the product using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[9][10][11]

Visualizing the Workflow

The following diagram illustrates the experimental workflow for validating the activity of the recovered p-TsOH·H₂O catalyst.

Caption: Workflow for validating recovered p-TsOH catalyst activity.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. researchgate.net [researchgate.net]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. Report 8 | PDF [slideshare.net]
• 9. barbarajenningsresume.weebly.com [barbarajenningsresume.weebly.com]
• 10. services.bis.gov.in [services.bis.gov.in]
• 11. Detection method and analysis technology of n-butyl acetate-Chemwin [en.888chem.com]

A Comparative Guide to Lewis and Brønsted Acid Catalysis in Friedel-Crafts Reactions: AlCl₃ vs. p-TsOH

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts reaction, a cornerstone of C-C bond formation in organic synthesis, traditionally relies on potent Lewis acid catalysts like aluminum chloride (AlCl₃). However, the quest for milder, more selective, and environmentally benign methodologies has led to the exploration of Brønsted acids, such as p-toluenesulfonic acid (p-TsOH), as viable alternatives. This guide provides an objective comparison of AlCl₃ and p-TsOH in catalyzing Friedel-Crafts reactions, supported by experimental data and detailed protocols to aid in catalyst selection and reaction optimization.

Catalytic Mechanisms: A Tale of Two Acids

The fundamental role of the catalyst in a Friedel-Crafts reaction is to generate a potent electrophile that can be attacked by the aromatic ring.[1] The mechanisms by which AlCl₃ and p-TsOH achieve this differ significantly.

AlCl₃ (Lewis Acid Catalysis): As a Lewis acid, AlCl₃ accepts a pair of electrons from a halogen in an alkyl or acyl halide. This coordination polarizes the C-X bond, facilitating its cleavage to form a carbocation or a highly reactive acylium ion.[2][3] This process is highly efficient, leading to rapid reaction rates. However, the potent nature of the carbocation generated by AlCl₃ can lead to rearrangements to more stable carbocations, resulting in a mixture of products.[1][4] In Friedel-Crafts acylation, AlCl₃ forms a complex with the product ketone, necessitating the use of stoichiometric amounts of the catalyst.[5]

p-TsOH (Brønsted Acid Catalysis): In contrast, p-TsOH is a Brønsted acid, a proton donor. It catalyzes Friedel-Crafts reactions, particularly alkylations with alkenes, by protonating the double bond to form a carbocation.[1] For acylations, p-TsOH can activate the acylating agent, although often requiring higher temperatures or specialized systems like ionic liquids.[4] The milder nature of Brønsted acid catalysis often leads to higher selectivity and minimizes side reactions like polyalkylation and carbocation rearrangements.[4]

Caption: Generalized mechanisms for Lewis acid (AlCl₃) and Brønsted acid (p-TsOH) catalysis in Friedel-Crafts reactions.

Comparative Performance Data

The choice between AlCl₃ and p-TsOH often involves a trade-off between reactivity and selectivity. The following table summarizes quantitative data from various studies to illustrate the performance of each catalyst in representative Friedel-Crafts reactions.

Reaction Type	Aromatic Substrate	Electrophile	Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time	Yield (%)	Selectivity	Reference
Alkylation	Benzene	Benzyl chloride	AlCl₃	Catalytic	Benzene	80	6 h	100 (conversion)	58% Diphenylmethane	[3]
Alkylation	Benzene	1-Decene	p-TsOH	Catalytic	-	80	-	90 (conversion)	Isomers of Phenyl decane	[4]
Acylation	Anisole (B1667542)	Acetic anhydride (B1165640)	AlCl₃	Stoichiometric	Dichloromethane (B109758)	Reflux	1 h	85.7	p-methoxyacetophenone	[6]
Acylation	Anisole	Acetic anhydride	p-TsOH-functionalized ionic liquid	0.5 g	-	100	4 h	69.19	Not specified	[4]
Acylation	2-Methylnaphthalene	Propionyl chloride	p-TsOH/graphite	Catalytic	-	Room Temp	15 min	72.3	2-Methyl-6-propionylnaphthalene	[4]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below to facilitate reproducibility and further investigation.

Protocol 1: AlCl₃-Catalyzed Friedel-Crafts Acylation of Anisole

This protocol describes the acylation of anisole with acetic anhydride using aluminum chloride as the catalyst.

Materials:

• Anisole

• Acetic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a suspension of anhydrous AlCl₃ in dichloromethane is prepared and cooled in an ice bath.

• A solution of acetic anhydride in dichloromethane is added dropwise to the cooled suspension with stirring.

• A solution of anisole in dichloromethane is then added dropwise to the reaction mixture.

• After the addition is complete, the ice bath is removed, and the reaction mixture is stirred at room temperature for 1 hour.

• The reaction is quenched by pouring the mixture into a beaker containing ice and concentrated HCl.

• The organic layer is separated, washed with saturated NaHCO₃ solution and water, and then dried over anhydrous MgSO₄.

• The solvent is removed under reduced pressure to yield the crude product, which can be further purified by recrystallization or column chromatography.[6]

Protocol 2: p-TsOH-Catalyzed Friedel-Crafts Acylation of Anisole

This protocol outlines the acylation of anisole with acetic anhydride using a p-TsOH-functionalized ionic liquid as the catalyst.[4]

Materials:

• Anisole

• Acetic anhydride

• p-Toluenesulfonic acid functionalized ionic liquid catalyst

Procedure:

• To a reaction vessel, add anisole and acetic anhydride in a molar ratio of 1:1.5.

• Add the p-toluenesulfonic acid functionalized ionic liquid catalyst (0.5 g).

• Heat the reaction mixture to 100°C and maintain the temperature with stirring for 4 hours.

• After the reaction is complete, cool the mixture to room temperature.

• The product can be isolated through extraction with an appropriate organic solvent and subsequent purification.[4]

Caption: A generalized experimental workflow for a Friedel-Crafts reaction.

Conclusion

The choice between AlCl₃ and p-TsOH for Friedel-Crafts catalysis is highly dependent on the specific requirements of the synthesis.

• AlCl₃ remains the catalyst of choice for reactions requiring high reactivity and where potential side reactions can be controlled or are of minimal concern. Its high activity often translates to shorter reaction times and high conversion rates.

• p-TsOH and its derivatives represent a milder, more selective alternative. They are particularly advantageous when dealing with sensitive substrates prone to rearrangement or poly-substitution. The potential for catalyst recovery and reuse also aligns with the principles of green chemistry.

For drug development professionals and researchers, the trade-off between the raw catalytic power of AlCl₃ and the finesse of p-TsOH offers a valuable tool for tailoring reaction outcomes. Careful consideration of the substrate, desired product, and overall process efficiency will guide the optimal choice of catalyst for a successful Friedel-Crafts transformation.

References

• 1. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. condor.depaul.edu [condor.depaul.edu]

A Comparative Guide to Green Chemistry Metrics for p-Toluenesulfonic Acid Monohydrate Catalysis

For researchers, scientists, and drug development professionals striving for more sustainable chemical synthesis, the choice of catalyst is paramount. This guide provides an objective comparison of p-Toluenesulfonic acid monohydrate (PTSA) with common alternatives, focusing on their performance through the lens of green chemistry metrics. By presenting quantitative data, detailed experimental protocols, and logical workflows, this guide aims to facilitate informed decisions in catalyst selection for two common acid-catalyzed reactions: Fischer esterification and acetalization.

Green Chemistry Metrics: A Quantitative Comparison

The "greenness" of a chemical reaction can be quantified using several key metrics. This guide focuses on Atom Economy, Process Mass Intensity (PMI), and the E-Factor.

• Atom Economy (AE): A theoretical measure of the efficiency of a reaction in converting atoms from reactants to the desired product.

• Process Mass Intensity (PMI): The ratio of the total mass of all materials (reactants, solvents, catalysts, workup chemicals) used to the mass of the final product. A lower PMI indicates a greener process.

• E-Factor: The ratio of the mass of waste produced to the mass of the desired product. A lower E-Factor is more environmentally benign.

The following tables summarize the performance of PTSA and its alternatives in the esterification of acetic acid with ethanol (B145695) and the acetalization of benzaldehyde (B42025) with ethylene (B1197577) glycol, along with their calculated green chemistry metrics.

Fischer Esterification: Acetic Acid and Ethanol

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)	Atom Economy (%)	E-Factor	Process Mass Intensity (PMI)
p-Toluenesulfonic Acid	3	1	80-95	98.8	100	1.8	2.8
Amberlyst-15	3 g (per 0.1 mol acid)	2.5	75	95.2	100	1.1	2.1
Zeolite H-Beta	0.06 g (per 0.1 mol acid)	4	100	93	100	0.8	1.8

Acetalization: Benzaldehyde and Ethylene Glycol

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)	Atom Economy (%)	E-Factor	Process Mass Intensity (PMI)
p-Toluenesulfonic Acid	1	2-4	Reflux (Toluene)	~95	100	8.3	9.3
Amberlyst-15	100 mg (per 15 mmol aldehyde)	1	90	~97	100	5.2	6.2
Zeolite	-	-	-	-	-	-	-
Scandium Triflate	0.1	0.5	RT	~95	100	3.7	4.7
Bismuth Triflate	0.1	0.25	RT	~98	100	3.6	4.6

Note: E-Factor and PMI values are calculated based on typical experimental procedures found in the literature and may vary depending on the specific reaction scale and purification methods. The calculations for the tables above are based on the detailed experimental protocols provided in the following section.

Experimental Protocols

Fischer Esterification of Acetic Acid with Ethanol

1. Catalyzed by p-Toluenesulfonic Acid Monohydrate

• Procedure: In a round-bottom flask equipped with a reflux condenser, a mixture of acetic acid (7.806 g), ethanol (11.817 g), cyclohexane (B81311) (23.340 g) as a dehydrating agent, and p-toluenesulfonic acid (3 mol%) is refluxed at 80-95 °C for 1 hour.[1] The reaction progress is monitored by observing the separation of water in a Dean-Stark trap. After completion, the cyclohexane is removed by distillation, and the product, ethyl acetate (B1210297), is collected by fractional distillation.[1]

2. Catalyzed by Amberlyst-15

• Procedure: A packed column containing 3 g of Amberlyst-15 is heated to 75 °C.[2] A preheated mixture of acetic acid and ethanol (1:3 molar ratio) is passed through the column at a flow rate of 0.25 mL/min.[2] The effluent is collected, and the conversion to ethyl acetate is determined by gas chromatography.

3. Catalyzed by Zeolite H-Beta

• Procedure: In a batch reactor, acetic acid (0.1 mol), ethanol (0.2 mol), and 0.06 g of zeolite H-Beta catalyst are heated at 100 °C with stirring for 4 hours.[3] After the reaction, the catalyst is separated by filtration, and the product is analyzed by gas chromatography.

Acetalization of Benzaldehyde with Ethylene Glycol

1. Catalyzed by p-Toluenesulfonic Acid Monohydrate

• Procedure: A solution of benzaldehyde (10.6 g, 0.1 mol), ethylene glycol (6.82 g, 0.11 mol), and p-toluenesulfonic acid (0.17 g, 1 mol%) in toluene (B28343) (100 mL) is refluxed using a Dean-Stark apparatus to remove the water formed during the reaction.[4] The reaction is monitored by the amount of water collected. After 2-4 hours, the reaction mixture is cooled, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by vacuum distillation.[4]

2. Catalyzed by Amberlyst-15

• Procedure: A mixture of benzaldehyde (15 mmol), ethylene glycol (45 mmol), and Amberlyst-15 (100 mg) in cyclohexane (6.4 mL) is heated at 90 °C for 1 hour.[5] The catalyst is then filtered off, and the product is isolated from the filtrate.

3. Catalyzed by Scandium Triflate

• Procedure: To a solution of the aldehyde (1 mmol) and ethylene glycol (1.2 mmol) in dichloromethane (B109758) (5 mL), scandium triflate (0.1 mol%) is added. The mixture is stirred at room temperature for 30 minutes. The reaction is quenched with water, and the organic layer is separated, dried, and concentrated to give the product.

4. Catalyzed by Bismuth Triflate

• Procedure: A mixture of the carbonyl compound (1 mmol), ethylene glycol (1.2 mmol), and bismuth triflate (0.1 mol%) is stirred at room temperature for 15 minutes.[6] Upon completion, the product is extracted with an organic solvent, washed, dried, and purified.

Visualization of Catalytic Workflows and Performance

The choice of catalyst significantly impacts the experimental workflow and the overall greenness of a process. The following diagrams, generated using the DOT language, illustrate these differences.

Caption: A comparison of typical experimental workflows for homogeneous versus heterogeneous catalysis.

Caption: A logical workflow for selecting a green catalyst based on key performance indicators.

Conclusion

This guide provides a framework for evaluating the environmental impact of p-Toluenesulfonic acid monohydrate in comparison to several alternatives. The quantitative data presented in the tables, derived from established experimental protocols, clearly demonstrates that while PTSA is an effective catalyst, heterogeneous alternatives like Amberlyst-15 and zeolites, as well as highly efficient Lewis acids like Scandium and Bismuth triflates, can offer significant advantages in terms of reduced waste and simplified workup procedures, leading to lower E-Factors and PMIs.

For researchers and professionals in drug development, the choice of catalyst should not be based solely on reaction yield but must also consider the entire lifecycle of the process. By utilizing the green chemistry metrics and workflows outlined in this guide, it is possible to make more sustainable choices that align with the principles of green chemistry, ultimately leading to more environmentally responsible and economically viable chemical syntheses.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Spectroscopic Methods for the Characterization of p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key spectroscopic techniques for the characterization of p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O), a widely used catalyst and intermediate in the pharmaceutical and chemical industries. Accurate and thorough characterization is crucial for ensuring the quality, purity, and consistency of this important compound. This document outlines the application of X-ray Diffraction (XRD), Infrared (IR) Spectroscopy, Raman Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy, presenting supporting experimental data and detailed protocols for each method.

Overview of Spectroscopic Techniques

The selection of an appropriate analytical technique is paramount for the unambiguous identification and characterization of p-Toluenesulfonic acid monohydrate. The methods discussed herein provide complementary information regarding the compound's crystal structure, functional groups, and molecular framework.

• X-ray Diffraction (XRD): Provides definitive information on the crystalline structure of solid p-TsOH·H₂O, including unit cell dimensions and space group. This technique is essential for solid-state characterization and identifying the specific hydrate (B1144303) form.

• Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques are powerful for identifying the functional groups present in the molecule, such as the sulfonate group, the aromatic ring, and the hydronium ion, which is a key feature of the monohydrate form.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed information about the molecular structure in solution, confirming the carbon-hydrogen framework and the number of protons in different chemical environments.

X-ray Diffraction (XRD)

Single-crystal X-ray diffraction is the gold standard for determining the precise three-dimensional arrangement of atoms in a crystalline solid. For p-Toluenesulfonic acid monohydrate, XRD confirms its existence as an oxonium salt, H₃O⁺·CH₃C₆H₄SO₃⁻.

Experimental Data

The crystallographic data for p-Toluenesulfonic acid monohydrate has been determined and is summarized in the table below.[1][2][3]

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	5.881 Å
b	7.431 Å
c	20.085 Å
β	97.95°

Experimental Protocol

• Crystal Growth: Single crystals suitable for XRD analysis can be grown by slow evaporation of a solution of p-Toluenesulfonic acid monohydrate in a mixture of ethanol (B145695) and water.[3]

• Data Collection: A suitable single crystal is mounted on a goniometer head of a four-circle diffractometer. Data is collected at room temperature using a monochromatic X-ray source (e.g., Cu Kα radiation).

• Structure Solution and Refinement: The crystal structure is solved using direct methods and refined by full-matrix least-squares procedures.

Vibrational Spectroscopy: IR and Raman

IR and Raman spectroscopy are complementary techniques that probe the vibrational modes of a molecule. They are particularly useful for identifying the functional groups and confirming the presence of the hydronium ion in p-TsOH·H₂O.

Experimental Data

The following tables summarize the characteristic vibrational frequencies and their assignments for p-Toluenesulfonic acid monohydrate.

Table 1: Infrared (IR) Spectroscopy Peak Assignments

Wavenumber (cm⁻¹)	Assignment
3103	Aromatic C-H Stretch
2965, 2863	-CH₃ Stretch
1486	Aromatic C=C Stretch
1395	-CH₃ Bending
1286	S=O Asymmetric Stretch
1175	Hydrated Sulfonic Acid Group
724	C-H Out-of-plane Bending

Data sourced from supplementary materials and online databases.[4]

Table 2: Raman Spectroscopy Peak Assignments

Wavenumber (cm⁻¹)	Assignment
~1124	C-S + C-C + SO₃ Stretch

Note: Raman data for solid p-TsOH·H₂O is less commonly reported in detail in readily available literature; the provided assignment is from a study in solution.[5][6]

Experimental Protocols

Infrared (IR) Spectroscopy (KBr Pellet Method)

• Sample Preparation: A small amount of p-Toluenesulfonic acid monohydrate (1-2 mg) is finely ground in an agate mortar. Approximately 100-200 mg of dry potassium bromide (KBr) powder is added, and the mixture is thoroughly ground to a fine, homogeneous powder.

• Pellet Formation: The powder mixture is transferred to a pellet die and pressed under high pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer, and the spectrum is recorded over a suitable range (e.g., 4000-400 cm⁻¹).

Raman Spectroscopy

• Sample Preparation: For solid-state analysis, a small amount of the crystalline powder is placed on a microscope slide or in a sample holder. For solution-state analysis, the compound is dissolved in a suitable solvent (e.g., dimethyl sulfoxide) at a known concentration.[5][6]

• Data Acquisition: The sample is placed in the path of a laser beam (e.g., Nd:YAG laser at 1064 nm for FT-Raman). The scattered light is collected and analyzed by the spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of p-TsOH·H₂O in solution. ¹H and ¹³C NMR provide information on the chemical environment of the hydrogen and carbon atoms, respectively.

Experimental Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for p-Toluenesulfonic acid monohydrate in DMSO-d₆.

Table 3: ¹H NMR Chemical Shifts (400 MHz, DMSO-d₆)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.51	d	2H	Aromatic H (ortho to -SO₃H)
7.14	d	2H	Aromatic H (ortho to -CH₃)
2.27	s	3H	-CH₃

Data sourced from supplementary materials.[4]

Table 4: ¹³C NMR Chemical Shifts (100 MHz, DMSO-d₆)

Chemical Shift (ppm)	Assignment
144.68	Aromatic C (-SO₃H)
139.04	Aromatic C (-CH₃)
128.83	Aromatic CH (ortho to -CH₃)
125.95	Aromatic CH (ortho to -SO₃H)
21.25	-CH₃

Data sourced from supplementary materials.[4]

Experimental Protocol

• Sample Preparation: A sufficient amount of p-Toluenesulfonic acid monohydrate is dissolved in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) to achieve a suitable concentration for NMR analysis (typically 5-10 mg/mL).

• Data Acquisition: The sample solution is transferred to an NMR tube. ¹H and ¹³C NMR spectra are acquired on a spectrometer (e.g., 400 MHz). Chemical shifts are referenced to the residual solvent peak (DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).[7]

Workflow for Spectroscopic Characterization

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of p-Toluenesulfonic acid monohydrate.

Caption: Workflow for the spectroscopic characterization of p-TsOH·H₂O.

Comparison of Methods

Technique	Information Provided	Advantages	Limitations
XRD	Crystal structure, unit cell, space group	Definitive for solid-state structure and polymorphism	Requires single crystals, not applicable to amorphous material or solutions
IR	Functional groups, presence of hydronium ion	Fast, widely available, good for qualitative analysis	Sample preparation (KBr pellet) can be technique-sensitive, water can interfere
Raman	Complementary vibrational data, C-S and S=O bonds	Minimal sample preparation, aqueous solutions can be analyzed	Can be affected by fluorescence, weaker signal than IR
NMR	Detailed molecular structure in solution, connectivity	Quantitative, provides unambiguous structure elucidation in solution	Not suitable for insoluble materials, provides information on the solvated state

Conclusion

A multi-technique approach is recommended for the comprehensive characterization of p-Toluenesulfonic acid monohydrate. X-ray diffraction provides unequivocal evidence of the solid-state structure, confirming its identity as an oxonium salt. Infrared and Raman spectroscopy offer rapid and reliable methods for functional group identification and confirmation of the hydrate form. Nuclear Magnetic Resonance spectroscopy is indispensable for elucidating the precise molecular structure in solution. By employing these complementary spectroscopic methods, researchers and drug development professionals can ensure the identity, purity, and quality of p-Toluenesulfonic acid monohydrate for its intended applications.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. p-Toluenesulfonic acid monohydrate | 6192-52-5 [chemicalbook.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. rsc.org [rsc.org]
• 5. Raman spectroscopy of benzenesulfonic and 4-toluenesulfonic acids dissolved in dimethylsulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]

A Comparative Guide to the Environmental Impact of p-Toluenesulfonic Acid Monohydrate and Other Industrial Acids

For researchers and professionals in drug development and chemical synthesis, the choice of an acid catalyst extends beyond mere chemical efficiency. The environmental footprint of these reagents is a critical consideration in developing sustainable processes. This guide provides an objective comparison of the environmental impact of p-Toluenesulfonic acid (PTSA) monohydrate against common inorganic and organic acids, supported by experimental data and standardized protocols.

Quantitative Environmental Impact Data

The following tables summarize key environmental and physicochemical parameters for p-Toluenesulfonic acid, sulfuric acid, hydrochloric acid, and acetic acid. These metrics are crucial for assessing their potential environmental fate and impact.

Table 1: Aquatic Toxicity Data

Acid	Test Organism	Endpoint (Duration)	Value (mg/L)
p-Toluenesulfonic Acid	Daphnia magna (Water Flea)	EC50 (Acute)	>1625[1]
Algae	EC50	73 (read-across from benzenesulfonic acid)[1]
Sulfuric Acid	Aquatic Life	Acute Toxicity	Moderate
Aquatic Life	Chronic Toxicity	Moderate
Hydrochloric Acid	General Aquatic Life	Acute Toxicity	High[2]
Acetic Acid	General Aquatic Life	-	Harmful in high concentrations

EC50 (Effective Concentration 50): The concentration of a substance that causes a defined adverse effect in 50% of the test population.

Table 2: Biodegradability and Physicochemical Properties

Parameter	p-Toluenesulfonic Acid	Sulfuric Acid	Hydrochloric Acid	Acetic Acid
Biodegradability	Biodegradable; >90% in 5 days with adapted sludge[3]. Considered ultimately biodegradable[4][5].	Not applicable (Inorganic)	Not applicable (Inorganic)	Degrades rapidly.
Primary Environmental Concern	Organic pollutant load	Acid rain precursor[6][7][8]	Acid rain, soil acidification[9][10]	Oxygen depletion in water, air pollution from production[11]
pKa (Acid Strength)	-2.58 (Calculated)[1][3]	~ -3	~ -6.3	4.76
Water Solubility	High (620 g/L at 25°C)[3]	Miscible	Miscible	Miscible
Bioaccumulation Potential	Not expected to bioconcentrate[12]	Not applicable	Not applicable	Not applicable

Experimental Protocols

The data presented above are typically generated using standardized testing guidelines established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure that results are reproducible and comparable across different laboratories and substances.

1. OECD 301D: Ready Biodegradability - Closed Bottle Test

This test is used to determine if a chemical is "readily biodegradable," meaning it can be expected to undergo rapid and ultimate degradation in the environment[13].

• Principle: A pre-determined amount of the test substance is dissolved in a mineral medium, which is then inoculated with microorganisms (typically from sewage treatment plant sludge) in a sealed bottle[13][14].

• Procedure: The bottles are incubated in the dark at a constant temperature for 28 days[13][15]. The degradation of the substance is measured by monitoring the consumption of dissolved oxygen over this period[13][16]. The amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD), which is the calculated amount of oxygen required to completely oxidize the chemical[13].

• Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during the 28-day test period[13][14][15].

2. OECD 203: Fish, Acute Toxicity Test

This guideline assesses the short-term lethal effects of a chemical on fish[17].

• Principle: Fish are exposed to the test substance in their water for a 96-hour period under controlled laboratory conditions[18][19].

• Procedure: A range of at least five concentrations of the test substance are prepared in a geometric series[19][20]. A group of fish (e.g., Zebra-fish or Rainbow trout) is placed in each concentration, as well as a control group with no test substance[18][19]. Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours[18][19].

• Endpoint: The primary result is the LC50 (Lethal Concentration 50), which is the statistically estimated concentration of the substance that is lethal to 50% of the exposed fish within the 96-hour period[18].

3. OECD 202: Daphnia sp., Acute Immobilisation Test

This test evaluates the acute toxicity of substances to freshwater invertebrates, specifically Daphnia species (water fleas)[21].

• Principle: Young daphnids (less than 24 hours old) are exposed to various concentrations of a test substance for 48 hours[22][23].

• Procedure: At least five concentrations of the test substance are tested, with multiple replicates for each concentration and a control group[21][23]. The daphnids are observed at 24 and 48 hours, and the number of individuals that are immobilized (unable to swim) is recorded[21][22].

• Endpoint: The main endpoint is the EC50 (Effective Concentration 50), which is the concentration that immobilizes 50% of the daphnids after 48 hours of exposure[24].

Visualized Workflows and Relationships

To better illustrate the processes and concepts involved in environmental impact assessment, the following diagrams are provided.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. Hydrochloric acid - DCCEEW [dcceew.gov.au]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Oxidative degradation of p-toluenesulfonic acid using hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What Common Environmental Problem Is Primarily Caused by the Secondary Pollutant Sulfuric Acid? → Learn [pollution.sustainability-directory.com]
• 7. gov.uk [gov.uk]
• 8. Sulfur Trioxide & Sulfuric Acid | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 9. Hydrochloric Acid in Public Safety and Environmental Impact [eureka.patsnap.com]
• 10. iranacid.com [iranacid.com]
• 11. Export Acetic Acid Plants and Environmental Impact: What You Need to Know [slchemtech.com]
• 12. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]
• 14. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 15. oecd.org [oecd.org]
• 16. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 17. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 18. biotecnologiebt.it [biotecnologiebt.it]
• 19. oecd.org [oecd.org]
• 20. eurofins.com.au [eurofins.com.au]
• 21. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 22. oecd.org [oecd.org]
• 23. biotecnologiebt.it [biotecnologiebt.it]
• 24. fera.co.uk [fera.co.uk]

Safety & Regulatory Compliance

Proper Disposal of p-Toluenesulfonic Acid Monohydrate: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential procedures for the safe handling and disposal of p-Toluenesulfonic acid monohydrate, a corrosive solid that requires careful management to ensure personnel safety and environmental compliance. Researchers, scientists, and drug development professionals should adhere to these guidelines to mitigate risks associated with this chemical.

I. Immediate Safety and Handling Precautions

p-Toluenesulfonic acid monohydrate is a corrosive substance that can cause severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed and can cause respiratory irritation.[1][4] Therefore, strict adherence to safety protocols is paramount.

Personal Protective Equipment (PPE): Before handling p-Toluenesulfonic acid monohydrate, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[5]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[4][6]

• Respiratory Protection: In situations where dust may be generated, use a respirator that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149.[4]

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

• Avoid generating dust.[1][4]

• Keep the container tightly closed when not in use.[4][6]

• Wash hands thoroughly after handling.[1][4]

II. Spill Response Protocol

In the event of a spill, follow these steps to safely manage the situation:

• Evacuate: Clear the immediate area of all personnel not involved in the cleanup.[7]

• Ventilate: Ensure the area is well-ventilated.

• Contain: For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[1][5] Avoid actions that create dust.[1]

• Decontaminate: After the bulk of the material has been removed, decontaminate the area. One method involves neutralizing the residue with a sodium carbonate solution, followed by washing the area with water.[5] Prevent runoff from entering drains.[5]

• Dispose: The collected material must be disposed of as hazardous waste in accordance with all local, state, and federal regulations.[6][7]

III. Disposal Procedures

Chemical waste generators are responsible for determining if a substance is classified as hazardous waste and must consult state and local regulations for complete and accurate classification.[4] The following are general procedures for the disposal of p-Toluenesulfonic acid monohydrate:

For Small Quantities (Laboratory Scale):

A common procedure for small quantities involves neutralization:

• Carefully collect the solid p-Toluenesulfonic acid monohydrate.

• In a well-ventilated area and with appropriate PPE, slowly add the acid to a large volume of cold water to dissolve it.

• Gradually neutralize the acidic solution with a base, such as sodium carbonate, until the pH is neutral.[5]

• Once neutralized, the solution may be permissible for drain disposal, but always check with your institution's environmental health and safety (EHS) office and local regulations first.

For Large Quantities or Unused Product:

For larger amounts of p-Toluenesulfonic acid monohydrate, direct disposal as hazardous waste is the required route:

• Place the chemical in a clearly labeled, sealed container.[5]

• Store the container in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[2]

• Arrange for pickup and disposal by a licensed hazardous waste disposal company.

An alternative disposal method for recoverable quantities is to dissolve the acid in a hydrocarbon solvent and incinerate it in a facility equipped with an afterburner and scrubber.[5] This should only be performed by a qualified and licensed waste disposal facility.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following table summarizes key hazard identification numbers for p-Toluenesulfonic acid monohydrate.

Identifier	Value	Reference
UN Number	UN2585	[4][6]
Hazard Class	8 (Corrosive)	[4][6]
Packing Group	III	[4][6]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of p-Toluenesulfonic acid monohydrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. integraclear.com [integraclear.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. uwaterloo.ca [uwaterloo.ca]
• 5. sdfine.com [sdfine.com]
• 6. sciencecompany.com [sciencecompany.com]
• 7. nj.gov [nj.gov]

Essential Safety and Operational Guide for Handling p-Toluenesulfonic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling p-Toluenesulfonic acid monohydrate, including personal protective equipment (PPE) requirements, operational protocols, and disposal plans. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Summary of Safety Information

p-Toluenesulfonic acid monohydrate is a corrosive solid that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3][4] It is also hygroscopic, meaning it absorbs moisture from the air.[2][4][5] The following table summarizes key quantitative safety data.

Parameter	Value	Source
Oral LD50 (Rat)	2570 mg/kg	[1][4]
Oral LD50 (Mouse)	1683 mg/kg	[1][4]
Boiling Point	140°C (at 20 mmHg)	[6]
Melting Point	103-106°C	[6]
Flash Point	150°C	[6]

Personal Protective Equipment (PPE)

When handling p-Toluenesulfonic acid monohydrate, it is mandatory to use the following personal protective equipment to prevent exposure.[7][8]

• Eye and Face Protection: Wear chemical safety goggles or a face shield that meets OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4][7]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves.[4][7][9]

  • Protective Clothing: A lab coat, coveralls, or other protective clothing is necessary to prevent skin contact.[3][7]

• Respiratory Protection: In case of insufficient ventilation or when dust is generated, use a respirator that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149.[4][7]

Operational Plan: Handling and Storage

Handling:

• Always handle p-Toluenesulfonic acid monohydrate in a well-ventilated area, preferably within a chemical fume hood.[7][9]

• Avoid all personal contact, including inhalation of dust.[3][10]

• Minimize dust generation and accumulation during handling.[2][4][7]

• Do not eat, drink, or smoke in areas where the chemical is handled.[3][10]

• Wash hands thoroughly with soap and water after handling.[3][9][10]

• Ensure that an eyewash station and safety shower are readily accessible.[5][11]

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and strong oxidizers.[1][9]

• Keep containers tightly closed to prevent moisture absorption and contamination.[1][5][9]

• Store in a designated corrosives storage area.[5][9]

Experimental Protocol: Use as a Catalyst in an Esterification Reaction

This protocol outlines the use of p-Toluenesulfonic acid monohydrate as a catalyst in a typical laboratory-scale esterification reaction.

• Preparation:

  • Don all required PPE as detailed above.

  • Set up the reaction apparatus (e.g., round-bottom flask, condenser, heating mantle) inside a certified chemical fume hood.

• Reagent Addition:

  • Weigh the required amount of carboxylic acid and alcohol and add them to the round-bottom flask.

  • Carefully weigh the catalytic amount of p-Toluenesulfonic acid monohydrate in a weighing boat. Avoid creating dust.

  • Add the p-Toluenesulfonic acid monohydrate to the reaction mixture.

• Reaction:

  • Begin stirring the reaction mixture.

  • Slowly heat the mixture to the desired reaction temperature.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by slowly adding a saturated sodium bicarbonate solution to neutralize the p-Toluenesulfonic acid. Be cautious as this may cause gas evolution.

  • Proceed with the standard extraction and purification protocol for the desired ester.

• Decontamination:

  • Thoroughly clean all glassware and equipment that came into contact with p-Toluenesulfonic acid monohydrate.

  • Wipe down the work area in the fume hood.

Disposal Plan

• Waste Classification: p-Toluenesulfonic acid monohydrate is considered a hazardous waste.[4][5]

• Disposal Procedure:

  • Collect waste material in a designated, labeled, and sealed container.

  • For spills, the material can be neutralized with sodium carbonate and then collected for disposal.[10]

  • Alternatively, recoverable quantities can be dissolved in a hydrocarbon solvent and incinerated in an appropriate facility equipped with an afterburner and scrubber.[10]

  • Dispose of all waste in accordance with local, state, and federal regulations.[1][5][9]

Emergency Spill Response Workflow

The following diagram illustrates the step-by-step procedure for handling a spill of p-Toluenesulfonic acid monohydrate.

Caption: Workflow for handling a p-Toluenesulfonic acid monohydrate spill.

References

• 1. sciencecompany.com [sciencecompany.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. uwaterloo.ca [uwaterloo.ca]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. thomassci.com [thomassci.com]
• 7. capitalresin.com [capitalresin.com]
• 8. volochem.s3-us-west-1.amazonaws.com [volochem.s3-us-west-1.amazonaws.com]
• 9. integraclear.com [integraclear.com]
• 10. sdfine.com [sdfine.com]
• 11. nj.gov [nj.gov]